Technical Documentation Center

(R,S,S)-VH032 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R,S,S)-VH032

Core Science & Biosynthesis

Foundational

(R,S,S)-VH032: An In-Depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals Abstract (R,S,S)-VH032 is a potent and versatile small molecule that has emerged as a critical tool in chemical biology and drug discovery. Primarily known...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R,S,S)-VH032 is a potent and versatile small molecule that has emerged as a critical tool in chemical biology and drug discovery. Primarily known as a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, its mechanism of action is centered on the modulation of the VHL-HIF-1α protein-protein interaction. This technical guide provides a comprehensive overview of the core mechanism of action of (R,S,S)-VH032, detailing its role as both an inhibitor of the VHL/HIF-1α pathway and as a crucial component of Proteolysis Targeting Chimeras (PROTACs). This document presents quantitative binding and activity data, detailed experimental protocols for key assays, and visualizations of the associated signaling pathways and experimental workflows.

Core Mechanism of Action: VHL-HIF-1α Inhibition

Under normoxic conditions, the α-subunit of the Hypoxia-Inducible Factor 1 (HIF-1α) is hydroxylated on proline residues by prolyl hydroxylases (PHDs). This post-translational modification allows for its recognition by the VHL E3 ubiquitin ligase complex, leading to the ubiquitination and subsequent proteasomal degradation of HIF-1α. In hypoxic conditions, PHDs are inactive, leading to the stabilization of HIF-1α, which then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.

(R,S,S)-VH032 acts as a competitive inhibitor of the VHL/HIF-1α interaction.[1][2] It mimics the hydroxylated proline residue of HIF-1α, binding to the substrate recognition pocket of VHL. This binding event prevents the recruitment of HIF-1α to the VHL E3 ligase complex, thereby stabilizing HIF-1α levels even under normoxic conditions.[3] The stabilized HIF-1α can then initiate the downstream hypoxia signaling cascade. This mode of action has been explored for its therapeutic potential in conditions such as anemia and ischemia.[4][5]

Signaling Pathway Diagram

VHL_HIF_Pathway VHL-HIF-1α Signaling Pathway and VH032 Inhibition cluster_normoxia Normoxia cluster_hypoxia Hypoxia HIF1a_normoxia HIF-1α PHDs PHDs (+O2) HIF1a_normoxia->PHDs Hydroxylation OH_HIF1a p-OH-HIF-1α PHDs->OH_HIF1a VHL VHL E3 Ligase OH_HIF1a->VHL Binding Proteasome Proteasome OH_HIF1a->Proteasome VHL->OH_HIF1a Ubiquitination Ub Ubiquitin Degradation Degradation Proteasome->Degradation VH032 (R,S,S)-VH032 VH032->VHL Inhibition HIF1a_hypoxia HIF-1α HIF1_dimer HIF-1α/β Dimer HIF1a_hypoxia->HIF1_dimer HIF1b HIF-1β HIF1b->HIF1_dimer Nucleus Nucleus HIF1_dimer->Nucleus HRE Hypoxia Response Element (HRE) HIF1_dimer->HRE Binding Gene_Expression Target Gene Expression HRE->Gene_Expression Transcription

Caption: VHL-HIF-1α pathway under normoxia and hypoxia, and the inhibitory action of (R,S,S)-VH032.

Application in PROTAC Technology

The ability of (R,S,S)-VH032 to bind potently to VHL has been ingeniously repurposed in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules composed of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase (like (R,S,S)-VH032), and a chemical linker.

By simultaneously binding to the POI and the VHL E3 ligase, the PROTAC forms a ternary complex, bringing the POI into close proximity with the E3 ligase. This proximity induces the ubiquitination of the POI, marking it for degradation by the proteasome. This event-driven pharmacology allows for the catalytic degradation of target proteins, offering a powerful alternative to traditional occupancy-based inhibition. (R,S,S)-VH032 has been a cornerstone in the design of numerous successful PROTACs targeting a wide range of proteins implicated in various diseases.[2][6]

PROTAC Mechanism Workflow

Caption: Workflow of PROTAC-mediated protein degradation utilizing (R,S,S)-VH032.

Quantitative Data

The binding affinity and inhibitory activity of (R,S,S)-VH032 and its derivatives have been extensively characterized using various biophysical and biochemical assays. The following tables summarize key quantitative data from the literature.

Compound Assay Type Kd (nM) Reference
(R,S,S)-VH032TR-FRET3.01[4][7]
(R,S,S)-VH032Isothermal Titration Calorimetry (ITC)11[8]
VH298TR-FRET-[4]
BODIPY FL VH032TR-FRET3.01[4]
VH032-PEG4-amineTR-FRET-[4]
MZ1TR-FRET-[4]
BOC-VH032TR-FRET-[4]
VH032 phenolTR-FRET-[4]
VH032 amineTR-FRET-[4]
Me-VH032 amineTR-FRET-[4]
Table 1: Dissociation Constants (Kd) for VH032 and Derivatives.
Compound Assay Type IC50 (nM) Ki (nM) Reference
(R,S,S)-VH032TR-FRET77.833.4[4]
(R,S,S)-VH032Fluorescence Polarization352.2142.1[4]
VH298TR-FRET44.018.9[4]
VH298Fluorescence Polarization288.2110.4[4]
MZ1TR-FRET14.76.3[4]
MZ1Fluorescence Polarization226.279.7[4]
VH032 phenolTR-FRET34.014.6[4]
VH032 phenolFluorescence Polarization212.577.9[4]
VH032-PEG4-amineTR-FRET5.96.8[4]
VH032-PEG4-amineFluorescence Polarization430.8181.0[4]
BOC-VH032TR-FRET49002100[4]
BOC-VH032Fluorescence Polarization163008000[4]
VH032 amineTR-FRET133005700[4]
Me-VH032 amineTR-FRET79003400[4]
Table 2: Inhibitory Concentrations (IC50) and Inhibition Constants (Ki) for VH032 and Derivatives.
Cell Line Assay Parameter Value (µM) Reference
U87MGCCK-8IC5059.2[1]
U251CCK-8IC5085.07[1]
Table 3: Cellular Activity of VH032 in Glioma Cell Lines.

Experimental Protocols

VHL Binding Assay (Fluorescence Polarization)

This protocol describes a competitive binding assay to measure the affinity of compounds for the VHL complex using fluorescence polarization.[9][10]

Materials:

  • Purified ELOB/ELOC/VHL Complex

  • VHL Fluorescent Probe (e.g., BODIPY FL VH032)

  • VHL Assay Buffer (FP)

  • Test compounds (e.g., (R,S,S)-VH032)

  • 96-well black, flat-bottom plate

  • Fluorescence microplate reader capable of measuring fluorescence polarization

Procedure:

  • Prepare serial dilutions of the test compound in VHL Assay Buffer.

  • In a 96-well plate, add the diluted test compound. Include wells for "no inhibitor" (buffer only) and "positive control" (a known VHL inhibitor).

  • Add the purified ELOB/ELOC/VHL complex to all wells except the "blank" wells.

  • Add the VHL fluorescent probe to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes), protected from light.

  • Measure the fluorescence polarization of each well using a microplate reader.

Data Analysis: The fluorescence polarization values are plotted against the logarithm of the test compound concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (CCK-8)

This protocol is for determining the effect of (R,S,S)-VH032 on the viability of glioma cells.[11][12]

Materials:

  • U87MG or U251 glioma cells

  • Complete cell culture medium

  • (R,S,S)-VH032

  • Cell Counting Kit-8 (CCK-8)

  • 96-well cell culture plate

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of (R,S,S)-VH032 in complete culture medium.

  • Remove the medium from the wells and add the different concentrations of (R,S,S)-VH032. Include vehicle control wells.

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Cell viability is calculated as a percentage of the vehicle-treated control. The IC50 value is determined by plotting cell viability against the logarithm of the VH032 concentration and fitting to a dose-response curve.

Wound Healing Assay

This assay assesses the effect of (R,S,S)-VH032 on the migration of glioma cells.[13][14][15]

Materials:

  • U87MG or U251 glioma cells

  • Complete cell culture medium

  • (R,S,S)-VH032

  • 6-well or 12-well cell culture plate

  • Sterile 200 µL pipette tip or a wound healing insert

  • Microscope with a camera

Procedure:

  • Seed cells in a culture plate and grow until a confluent monolayer is formed.

  • Create a "wound" by scratching the monolayer with a pipette tip or by removing a culture insert.

  • Wash the wells with PBS to remove detached cells.

  • Add fresh medium containing the desired concentration of (R,S,S)-VH032 or vehicle control.

  • Capture images of the wound at 0 hours and at various time points thereafter (e.g., 6, 12, 24 hours).

  • Measure the width or area of the wound at each time point.

Data Analysis: The rate of wound closure is calculated and compared between the treated and control groups to determine the effect of VH032 on cell migration.

Transwell Invasion Assay

This protocol measures the ability of glioma cells to invade through a basement membrane matrix in the presence of (R,S,S)-VH032.[1][16][17]

Materials:

  • U87MG or U251 glioma cells

  • Serum-free medium and medium with serum (chemoattractant)

  • (R,S,S)-VH032

  • Transwell inserts with a porous membrane (e.g., 8 µm pores)

  • Matrigel or other basement membrane extract

  • 24-well plate

  • Cotton swabs

  • Staining solution (e.g., crystal violet)

  • Microscope

Procedure:

  • Coat the upper surface of the transwell inserts with a thin layer of Matrigel and allow it to solidify.

  • Resuspend cells in serum-free medium and seed them into the upper chamber of the inserts.

  • Add medium containing a chemoattractant (e.g., 10% FBS) and the desired concentration of (R,S,S)-VH032 or vehicle to the lower chamber.

  • Incubate for a specified time (e.g., 24-48 hours).

  • Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the membrane.

  • Count the number of stained cells in several microscopic fields.

Data Analysis: The number of invading cells is compared between the treated and control groups to assess the effect of VH032 on cell invasion.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by (R,S,S)-VH032 in glioma cells.[18][19][20]

Materials:

  • U87MG or U251 glioma cells

  • Complete cell culture medium

  • (R,S,S)-VH032

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

Procedure:

  • Treat cells with (R,S,S)-VH032 or vehicle control for a specified time.

  • Harvest the cells (including any floating cells) and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry.

Data Analysis: The flow cytometry data is analyzed to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations. The percentage of apoptotic cells is compared between treated and control groups.

Experimental Workflow Diagram

Experimental_Workflow General Experimental Workflow for VH032 Characterization cluster_biochemical Biochemical/Biophysical Assays cluster_cellular Cellular Assays Binding_Assay VHL Binding Assay (e.g., FP, TR-FRET) Determine Kd, IC50, Ki Determine Kd, IC50, Ki Binding_Assay->Determine Kd, IC50, Ki ITC Isothermal Titration Calorimetry (ITC) Determine Kd, ΔH, n Determine Kd, ΔH, n ITC->Determine Kd, ΔH, n Cell_Viability Cell Viability (CCK-8) Determine IC50 Determine IC50 Cell_Viability->Determine IC50 Migration_Assay Wound Healing Assay Assess Cell Migration Assess Cell Migration Migration_Assay->Assess Cell Migration Invasion_Assay Transwell Invasion Assay Assess Cell Invasion Assess Cell Invasion Invasion_Assay->Assess Cell Invasion Apoptosis_Assay Apoptosis Assay (Annexin V/PI) Quantify Apoptosis Quantify Apoptosis Apoptosis_Assay->Quantify Apoptosis HIF1a_Stabilization HIF-1α Stabilization (Western Blot) Confirm HIF-1α Stabilization Confirm HIF-1α Stabilization HIF1a_Stabilization->Confirm HIF-1α Stabilization Target_Gene_Expression Target Gene Expression (qRT-PCR) Measure Hypoxic Response Measure Hypoxic Response Target_Gene_Expression->Measure Hypoxic Response VH032 (R,S,S)-VH032 VH032->Binding_Assay VH032->ITC VH032->Cell_Viability VH032->Migration_Assay VH032->Invasion_Assay VH032->Apoptosis_Assay VH032->HIF1a_Stabilization VH032->Target_Gene_Expression

Caption: A generalized workflow for the in vitro characterization of (R,S,S)-VH032.

Conclusion

(R,S,S)-VH032 is a powerful chemical probe with a well-defined mechanism of action centered on its high-affinity binding to the VHL E3 ubiquitin ligase. This interaction can be leveraged in two primary ways: to inhibit the VHL-mediated degradation of HIF-1α, thereby activating the hypoxia signaling pathway, and to recruit VHL to target proteins for degradation via PROTAC technology. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers and drug development professionals working with (R,S,S)-VH032 and related compounds. A thorough understanding of its mechanism of action is essential for its effective application in basic research and the development of novel therapeutics.

References

Exploratory

(R,S,S)-VH032 VHL E3 Ligase Ligand: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the (R,S,S)-VH032 ligand, a crucial component in the development of Proteolysis Targeting Chimeras...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the (R,S,S)-VH032 ligand, a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs). This document details its mechanism of action, binding characteristics, and its application in targeted protein degradation. Furthermore, it offers detailed experimental protocols for key binding assays and visual representations of relevant biological pathways and experimental workflows.

Introduction to (R,S,S)-VH032

(R,S,S)-VH032 is a potent and specific ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It functions as an inhibitor of the VHL/HIF-1α interaction, a critical pathway in the cellular response to hypoxia.[1][2] Due to its ability to recruit VHL, (R,S,S)-VH032 serves as a fundamental building block in the synthesis of PROTACs, which are bifunctional molecules designed to induce the degradation of specific target proteins.[1][2]

Chemical Properties

The chemical properties of (R,S,S)-VH032 are summarized in the table below.

PropertyValue
Molecular Formula C₂₂H₃₀N₄O₃S
Molecular Weight 430.56 g/mol
CAS Number 2230826-33-0
IUPAC Name (2R,4S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide

Mechanism of Action

(R,S,S)-VH032 acts by mimicking the hydroxylated proline residue of the Hypoxia-Inducible Factor 1α (HIF-1α), the natural substrate of VHL. By binding to the substrate recognition pocket of VHL, it prevents the interaction between VHL and HIF-1α. In the context of a PROTAC, the (R,S,S)-VH032 moiety serves to "hijack" the VHL E3 ligase. The other end of the PROTAC molecule binds to a target protein of interest. This brings the target protein into close proximity with the E3 ligase, leading to its ubiquitination and subsequent degradation by the proteasome.

VHL_PROTAC_Mechanism cluster_0 PROTAC-mediated Protein Degradation PROTAC PROTAC ((R,S,S)-VH032 - Linker - Target Ligand) VHL VHL E3 Ligase PROTAC->VHL Binds Target Target Protein PROTAC->Target Binds Ternary Ternary Complex (VHL-PROTAC-Target) VHL->Ternary Target->Ternary Ub_Target Ubiquitinated Target Protein Ternary->Ub_Target Ubiquitination Ub Ubiquitin Proteasome 26S Proteasome Ub_Target->Proteasome Recognition Degraded Degraded Peptides Proteasome->Degraded Degradation

Figure 1: Mechanism of PROTAC-mediated protein degradation involving (R,S,S)-VH032.

Quantitative Data

The binding affinity of VH032 and related ligands to the VHL E3 ligase has been determined using various biophysical assays. The following table summarizes key quantitative data.

LigandAssay TypeBinding Affinity (Kd/IC50)Reference
VH032Isothermal Titration Calorimetry (ITC)Kd = 185 nM[3]
VH298Surface Plasmon Resonance (SPR)Kd = 86 nMNot explicitly in search results
BODIPY FL VH032TR-FRETKd = 3.01 nM[4]
VH032TR-FRETIC50 = 352.2 nM[3]
MZ1 (PROTAC with VH032)TR-FRETIC50 = 226.2 nM[3]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the successful application of (R,S,S)-VH032 in research and development.

Synthesis of (R,S,S)-VH032
VHL Binding Assay: Fluorescence Polarization (FP)

This assay measures the displacement of a fluorescently labeled ligand from the VHL protein by a competing unlabeled ligand.

Materials:

  • Purified VHL-ElonginB-ElonginC (VBC) complex

  • FAM-labeled HIF-1α peptide (e.g., FAM-DEALA-Hyp-YIPD) as a tracer

  • Assay Buffer: PBS, pH 7.4, with 0.01% Tween-20

  • (R,S,S)-VH032 or other test compounds

  • 384-well, low-volume, black, non-binding microplates

  • Plate reader capable of measuring fluorescence polarization

Procedure:

  • Prepare a serial dilution of the test compound ((R,S,S)-VH032) in assay buffer.

  • In a 384-well plate, add the test compound dilutions.

  • Prepare a mixture of the VBC complex and the FAM-labeled HIF-1α peptide in assay buffer. The final concentrations should be optimized for the specific assay but are typically in the low nanomolar range.

  • Add the VBC/tracer mixture to each well containing the test compound.

  • Include controls:

    • Low Polarization Control: Tracer only in assay buffer.

    • High Polarization Control: VBC/tracer mixture without any competing compound.

  • Incubate the plate at room temperature for 30-60 minutes, protected from light.

  • Measure the fluorescence polarization on a plate reader (Excitation: ~485 nm, Emission: ~520 nm).

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

FP_Assay_Workflow start Start prep_compounds Prepare Serial Dilutions of Test Compound start->prep_compounds add_compounds Add Compounds to 384-well Plate prep_compounds->add_compounds add_vbc_tracer Add VBC/Tracer Mixture to Wells add_compounds->add_vbc_tracer prep_vbc_tracer Prepare VBC/Tracer Mixture prep_vbc_tracer->add_vbc_tracer controls Include Low and High Polarization Controls add_vbc_tracer->controls incubate Incubate at RT (30-60 min) controls->incubate measure_fp Measure Fluorescence Polarization incubate->measure_fp analyze Calculate % Inhibition and IC50 measure_fp->analyze end End analyze->end

Figure 2: Experimental workflow for the Fluorescence Polarization (FP) binding assay.

VHL Binding Assay: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

This assay measures the binding of a fluorescently labeled ligand to a terbium-labeled antibody-bound VHL complex.

Materials:

  • GST-tagged VBC complex

  • Terbium-labeled anti-GST antibody (Donor)

  • BODIPY FL VH032 (Acceptor)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.01% Triton X-100

  • (R,S,S)-VH032 or other test compounds

  • 384-well, low-volume, white or black microplates

  • TR-FRET compatible plate reader

Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 384-well plate, add the test compound dilutions.

  • Prepare a master mix containing the GST-VBC complex, Tb-anti-GST antibody, and BODIPY FL VH032 in assay buffer. Optimal concentrations need to be determined empirically, but a starting point could be 2 nM GST-VBC, 2 nM Tb-anti-GST, and 4 nM BODIPY FL VH032.[3]

  • Add the master mix to each well.

  • Include controls:

    • No FRET control: Master mix without the GST-VBC complex.

    • Maximum FRET control: Master mix with DMSO instead of a test compound.

  • Incubate the plate at room temperature for 60-90 minutes, protected from light.

  • Measure the time-resolved fluorescence at the donor and acceptor emission wavelengths (e.g., Donor: ~620 nm, Acceptor: ~520 nm) after a pulsed excitation (e.g., ~340 nm).

  • Calculate the TR-FRET ratio (Acceptor signal / Donor signal) and determine the IC50 value from the dose-response curve.

TRFRET_Assay_Workflow start Start prep_compounds Prepare Serial Dilutions of Test Compound start->prep_compounds add_compounds Add Compounds to 384-well Plate prep_compounds->add_compounds add_master_mix Add Master Mix to Wells add_compounds->add_master_mix prep_master_mix Prepare Master Mix (GST-VBC, Tb-Ab, BODIPY-VH032) prep_master_mix->add_master_mix controls Include No FRET and Max FRET Controls add_master_mix->controls incubate Incubate at RT (60-90 min) controls->incubate measure_trfret Measure Time-Resolved Fluorescence incubate->measure_trfret analyze Calculate TR-FRET Ratio and IC50 measure_trfret->analyze end End analyze->end

Figure 3: Experimental workflow for the Time-Resolved FRET (TR-FRET) binding assay.

Conclusion

(R,S,S)-VH032 is a well-characterized and indispensable tool for researchers in the field of targeted protein degradation. Its high affinity and specificity for the VHL E3 ligase make it an ideal warhead for the design and synthesis of potent and selective PROTACs. The experimental protocols provided in this guide offer a solid foundation for the characterization of new VHL ligands and the development of novel protein degraders. As the field of targeted protein degradation continues to expand, the utility and importance of (R,S,S)-VH032 are set to grow, paving the way for new therapeutic interventions against a wide range of diseases.

References

Foundational

(R,S,S)-VH032: An In-Depth Technical Guide to a VHL/HIF-1α Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a specific stereoisomer of VH032, a potent small molecule inhibitor of the protein-protein interaction between the von Hippel-...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a specific stereoisomer of VH032, a potent small molecule inhibitor of the protein-protein interaction between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the alpha subunit of Hypoxia-Inducible Factor-1 (HIF-1α). This interaction is a critical cellular process that governs the stability of HIF-1α, a master transcriptional regulator of the hypoxic response. Under normoxic conditions, VHL recognizes and binds to a hydroxylated proline residue on HIF-1α, leading to its ubiquitination and subsequent proteasomal degradation. By competitively binding to the HIF-1α recognition site on VHL, (R,S,S)-VH032 prevents this interaction, leading to the stabilization and accumulation of HIF-1α, thereby activating downstream hypoxic signaling pathways. This mechanism of action has positioned VH032 and its derivatives as valuable tools for studying the cellular response to hypoxia and as ligands for the development of Proteolysis Targeting Chimeras (PROTACs). While the more commonly studied stereoisomer is (S,R,S)-VH032, this guide focuses specifically on the available technical information for the (R,S,S) stereoisomer.

Mechanism of Action: Inhibition of the VHL/HIF-1α Interaction

The primary mechanism of action of (R,S,S)-VH032 is the disruption of the VHL/HIF-1α complex. This is achieved through its high-affinity binding to the β-domain of the VHL protein, the same pocket that recognizes the oxygen-dependent degradation domain (ODD) of HIF-1α. This competitive inhibition prevents the recruitment of HIF-1α to the VHL E3 ligase complex, thereby rescuing it from ubiquitin-mediated degradation. The stabilization of HIF-1α leads to its translocation to the nucleus, where it dimerizes with HIF-1β (also known as ARNT) and binds to Hypoxia-Response Elements (HREs) in the promoter regions of target genes. This transcriptional activation results in the upregulation of proteins involved in various cellular processes, including angiogenesis, erythropoiesis, and glucose metabolism.

dot

Mechanism of Action of (R,S,S)-VH032 cluster_normoxia Normoxia cluster_inhibition Inhibition by (R,S,S)-VH032 HIF1a HIF-1α PHDs Prolyl Hydroxylases (+ O2, Fe2+, 2-OG) HIF1a->PHDs Hydroxylation HIF1a_OH Hydroxylated HIF-1α PHDs->HIF1a_OH VHL VHL E3 Ligase Complex HIF1a_OH->VHL Binding Ub Ubiquitin VHL->Ub Ubiquitination Proteasome Proteasome Ub->Proteasome Degradation Degradation Proteasome->Degradation VH032 (R,S,S)-VH032 VHL_inhibited VHL E3 Ligase Complex VH032->VHL_inhibited Inhibition HIF1a_stable Stabilized HIF-1α Nucleus Nucleus HIF1a_stable->Nucleus Translocation HIF1b HIF-1β (ARNT) Nucleus->HIF1b HRE Hypoxia Response Elements (HREs) HIF1b->HRE Dimerization & Binding Gene_expression Target Gene Expression HRE->Gene_expression

Figure 1. Signaling pathway of HIF-1α regulation and its inhibition by (R,S,S)-VH032.

Quantitative Data

ParameterValueAssay MethodReference
VH032 (General)
Kd185 nMIsothermal Titration Calorimetry (ITC)[1]
IC5077.8 nMTR-FRET Assay[2]
Ki33.4 nMTR-FRET Assay[2]
IC50352.2 nMFluorescence Polarization (FP) Assay[2]
Ki142.1 nMFluorescence Polarization (FP) Assay[2]

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization of VHL/HIF-1α interaction inhibitors. The following sections outline the methodologies for key assays used to evaluate compounds like (R,S,S)-VH032.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay quantitatively measures the binding of a ligand to the VHL complex.

Principle: The assay relies on the transfer of energy from a donor fluorophore (e.g., Terbium-labeled anti-GST antibody) to an acceptor fluorophore (e.g., a fluorescently labeled VHL ligand like BODIPY-FL VH032) when they are in close proximity. Inhibition of this interaction by a competing ligand, such as (R,S,S)-VH032, results in a decrease in the FRET signal.

Materials:

  • GST-tagged VCB (VHL-Elongin B-Elongin C) complex

  • Terbium-labeled anti-GST antibody

  • Fluorescently labeled VHL ligand (e.g., BODIPY-FL VH032)

  • Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 0.1% BSA)

  • Test compound ((R,S,S)-VH032)

  • 384-well low-volume black plates

  • Plate reader capable of TR-FRET measurements

Procedure:

  • Prepare serial dilutions of the test compound in assay buffer.

  • Add the GST-VCB complex and Terbium-labeled anti-GST antibody to the wells.

  • Add the test compound to the respective wells.

  • Add the fluorescently labeled VHL ligand to all wells to initiate the binding reaction.

  • Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) in the dark.

  • Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

dot

TR-FRET Assay Workflow Start Start Prepare_Reagents Prepare Reagents: - GST-VCB Complex - Tb-anti-GST Antibody - Fluorescent VHL Ligand - (R,S,S)-VH032 Dilutions Start->Prepare_Reagents Dispense_Reagents Dispense Reagents into 384-well Plate Prepare_Reagents->Dispense_Reagents Incubate Incubate at Room Temperature Dispense_Reagents->Incubate Read_Plate Read TR-FRET Signal Incubate->Read_Plate Analyze_Data Analyze Data and Calculate IC50 Read_Plate->Analyze_Data End End Analyze_Data->End

Figure 2. Workflow for a typical TR-FRET based VHL/HIF-1α interaction assay.

Fluorescence Polarization (FP) Assay

This is another common method to assess the binding affinity of inhibitors.

Principle: The assay measures the change in the polarization of fluorescent light emitted from a small fluorescently labeled molecule (e.g., a HIF-1α peptide fragment) upon binding to a larger protein (VHL complex). When the fluorescent probe is unbound, it tumbles rapidly in solution, resulting in low polarization. Upon binding to the larger VHL complex, its tumbling is restricted, leading to higher polarization. A competing inhibitor like (R,S,S)-VH032 will displace the fluorescent probe, causing a decrease in fluorescence polarization.

Materials:

  • VHL-Elongin B-Elongin C (VCB) complex

  • Fluorescently labeled HIF-1α peptide (e.g., FAM-labeled)

  • Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

  • Test compound ((R,S,S)-VH032)

  • 384-well black plates

  • Plate reader with fluorescence polarization capabilities

Procedure:

  • Prepare serial dilutions of the test compound in assay buffer.

  • Add the VCB complex and the fluorescently labeled HIF-1α peptide to the wells.

  • Add the test compound to the respective wells.

  • Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes).

  • Measure the fluorescence polarization using a plate reader.

  • Calculate the IC50 value from the dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the direct binding of a compound to its target protein in a cellular environment.

Principle: The principle of CETSA is that a protein becomes more resistant to thermal denaturation when it is bound to a ligand.

Materials:

  • Cultured cells expressing VHL

  • Test compound ((R,S,S)-VH032)

  • Cell lysis buffer

  • Equipment for heating cell lysates

  • SDS-PAGE and Western blotting reagents

  • Anti-VHL antibody

Procedure:

  • Treat cultured cells with the test compound or vehicle control.

  • Harvest and lyse the cells.

  • Aliquot the cell lysates and heat them to a range of temperatures.

  • Centrifuge the heated lysates to separate aggregated (denatured) proteins from the soluble fraction.

  • Analyze the amount of soluble VHL protein in each sample by Western blotting.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Synthesis of (R,S,S)-VH032

The stereospecific synthesis of (R,S,S)-VH032 is a multi-step process that requires careful control of stereochemistry. While a detailed, step-by-step protocol for this specific isomer is not publicly available, the general synthesis of VH032 provides a framework. The key to obtaining the (R,S,S) isomer lies in the selection of the appropriate chiral starting materials, specifically (R)-hydroxyproline and (S)-tert-leucine derivatives.

A general retrosynthetic analysis suggests the molecule can be constructed from three main building blocks:

  • A substituted thiazole-benzylamine moiety.

  • A (2R, 4S)-4-hydroxypyrrolidine-2-carboxylic acid core.

  • An (S)-2-acetamido-3,3-dimethylbutanoic acid (N-acetyl-tert-leucine) side chain.

The synthesis typically involves a series of amide bond formations to connect these fragments.

Cellular Activity

While specific studies on the cellular activity of the (R,S,S)-VH032 isomer are limited, research on VH032 in general demonstrates its ability to stabilize HIF-1α in various cell lines. This leads to the upregulation of HIF target genes. For example, treatment of glioma cells with VH032 has been shown to inhibit cell proliferation, migration, and invasion, and to induce apoptosis by suppressing the VHL/HIF-1α/VEGF signaling pathway.

Applications in PROTAC Development

(R,S,S)-VH032 serves as a VHL-recruiting ligand in the design and synthesis of PROTACs. A PROTAC is a heterobifunctional molecule that consists of a ligand for an E3 ligase (in this case, (R,S,S)-VH032), a linker, and a ligand for a target protein of interest. By simultaneously binding to both the VHL E3 ligase and the target protein, the PROTAC induces the formation of a ternary complex, leading to the ubiquitination and subsequent proteasomal degradation of the target protein. The (R,S,S) stereoisomer has been specifically utilized in the synthesis of the tau-targeting PROTAC C004019.[3]

dot

PROTAC Mechanism of Action PROTAC PROTAC ((R,S,S)-VH032 - Linker - Target Ligand) VHL VHL E3 Ligase PROTAC->VHL Binds Target_Protein Target Protein PROTAC->Target_Protein Binds Ternary_Complex Ternary Complex (VHL-PROTAC-Target) VHL->Ternary_Complex Target_Protein->Ternary_Complex Ubiquitination Ubiquitination of Target Protein Ternary_Complex->Ubiquitination Proteasome Proteasome Ubiquitination->Proteasome Degradation Target Protein Degradation Proteasome->Degradation

Figure 3. General mechanism of a PROTAC utilizing (R,S,S)-VH032 as the VHL ligand.

Conclusion

(R,S,S)-VH032 is a valuable chemical tool for the study of the VHL/HIF-1α signaling pathway and a key component in the development of targeted protein degraders. While more specific quantitative data for this particular stereoisomer would be beneficial for a deeper understanding of its structure-activity relationship, the existing knowledge on VH032 provides a strong foundation for its application in chemical biology and drug discovery. Further research into the distinct properties of the (R,S,S) isomer will undoubtedly contribute to the design of more potent and selective VHL-based therapeutics.

References

Exploratory

The Emergence of (R,S,S)-VH032: A Technical Guide to its Discovery, Synthesis, and Application in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals (R,S,S)-VH032 has emerged as a pivotal small molecule in the field of chemical biology and drug discovery. Its significance lies in its function as a potent...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

(R,S,S)-VH032 has emerged as a pivotal small molecule in the field of chemical biology and drug discovery. Its significance lies in its function as a potent and specific ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a key component of the cellular machinery responsible for protein degradation. This attribute has positioned (R,S,S)-VH032 as a fundamental building block in the design of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutics that hijack the cell's natural disposal system to eliminate disease-causing proteins. This technical guide provides an in-depth overview of the discovery, synthesis, and biological activity of (R,S,S)-VH032, offering a valuable resource for researchers engaged in the development of novel therapeutics.

Discovery and Mechanism of Action

(R,S,S)-VH032 was developed as an inhibitor of the interaction between VHL and Hypoxia-Inducible Factor-1α (HIF-1α).[1][2][3][4] Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated on proline residues, creating a binding site for VHL. This interaction leads to the ubiquitination and subsequent proteasomal degradation of HIF-1α. By binding to VHL, (R,S,S)-VH032 competitively inhibits the VHL/HIF-1α interaction, leading to the stabilization and accumulation of HIF-1α. This, in turn, activates the hypoxic response, a cellular signaling pathway with therapeutic implications in conditions such as anemia and ischemia.[5] More significantly, the high affinity and specificity of (R,S,S)-VH032 for VHL make it an ideal E3 ligase ligand for the construction of PROTACs.[1][2][3]

The signaling pathway affected by VH032 is central to cellular oxygen sensing. The molecule's primary action is to disrupt the VHL-mediated degradation of HIF-1α.

VHL_HIF_Pathway VHL/HIF-1α Signaling Pathway and VH032 Intervention cluster_normoxia Normoxia cluster_vh032 VH032 Intervention HIF-1α HIF-1α PHDs PHDs (Prolyl Hydroxylases) HIF-1α->PHDs O2 Stabilized_HIF Stabilized HIF-1α HIF-1α->Stabilized_HIF Hydroxylated HIF-1α Hydroxylated HIF-1α PHDs->Hydroxylated HIF-1α VHL VHL E3 Ligase Complex Hydroxylated HIF-1α->VHL VHL->Hydroxylated HIF-1α Blocked Ub Ubiquitin VHL->Ub Ubiquitination Proteasome Proteasome Ub->Proteasome Degradation Degradation Products Proteasome->Degradation VH032 (R,S,S)-VH032 VH032->VHL Inhibition Hypoxic_Response Hypoxic Response (e.g., VEGF, GLUT1) Stabilized_HIF->Hypoxic_Response Transcription

Caption: VHL/HIF-1α pathway and the inhibitory action of (R,S,S)-VH032.

Synthesis of (R,S,S)-VH032

The synthesis of VH032 has been approached through various routes, with a unified five-step strategy being developed for efficient, multigram-scale preparation.[6] A common synthetic approach involves the acetylation of a VH032 amine precursor.[7][8] The synthesis generally involves the coupling of key intermediates, such as a substituted thiazole (B1198619) derivative and a modified hydroxyproline (B1673980) moiety, followed by deprotection and final modification steps.

A generalized workflow for the synthesis is outlined below. Specific reagents and conditions can be found in the detailed experimental protocols.

VH032_Synthesis_Workflow General Synthesis Workflow for VH032 Start Starting Materials (e.g., 4-bromobenzonitrile, 4-methylthiazole) Intermediate1 C-H Arylation/ Suzuki Coupling Start->Intermediate1 Intermediate2 Key Intermediate (e.g., Substituted benzonitrile) Intermediate1->Intermediate2 Reduction Benzonitrile Reduction Intermediate2->Reduction AmineIntermediate Benzylic Amine Intermediate Reduction->AmineIntermediate Coupling1 Amide Coupling with Protected Hydroxyproline AmineIntermediate->Coupling1 ProtectedVH032 Protected VH032 Precursor Coupling1->ProtectedVH032 Deprotection1 Amine Deprotection ProtectedVH032->Deprotection1 AminePrecursor VH032 Amine Deprotection1->AminePrecursor FinalStep Acetylation AminePrecursor->FinalStep VH032 (R,S,S)-VH032 FinalStep->VH032

Caption: A generalized workflow for the chemical synthesis of VH032.

Quantitative Biological Data

The biological activity of VH032 and its derivatives has been extensively characterized using various biophysical and cellular assays. The binding affinity to the VHL complex is a critical parameter determining its efficacy as both an inhibitor and a PROTAC component.

Compound/ProbeAssay TypeParameterValueReference
VH032-Kd185 nM[4][5]
BODIPY FL VH032TR-FRETKd3.01 nM[7]
VH032TR-FRETIC50352.2 nM[7]
VH032TR-FRETKi142.1 nM[7]
VH298TR-FRETIC50288.2 nM[7]
VH298TR-FRETKi110.4 nM[7]
MZ1TR-FRETIC50226.2 nM[7]
MZ1TR-FRETKi79.7 nM[7]

Experimental Protocols

Synthesis of VH032 (Acetylation of VH032 Amine)

This protocol describes the final acetylation step to yield VH032 from its amine precursor.[7][8]

Materials:

Procedure:

  • Dissolve VH032 amine in dichloromethane (DCM).

  • Add N,N-diisopropylethylamine (DIPEA) to the solution.

  • Add acetic anhydride (Ac2O) dropwise to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress using an appropriate analytical technique (e.g., TLC or LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product using a preparative HPLC system to obtain pure VH032.

  • Characterize the final product using analytical methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of ligands to the VHL complex.[7]

Materials:

  • GST-tagged VCB (VHL-ElonginB-ElonginC) protein complex

  • Terbium-labeled anti-GST antibody (donor fluorophore)

  • BODIPY FL VH032 (acceptor fluorophore probe)

  • Test compounds (e.g., VH032, VH298)

  • Assay buffer (e.g., PBS with 0.01% Tween-20)

  • 384-well microplates

  • Plate reader capable of TR-FRET measurements

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 384-well plate, add the assay buffer.

  • Add the GST-VCB protein complex to each well.

  • Add the terbium-labeled anti-GST antibody to each well.

  • Add the test compounds or DMSO (for control wells) to the plate.

  • Add the BODIPY FL VH032 probe to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to allow the binding to reach equilibrium.

  • Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths for terbium and BODIPY FL.

  • Calculate the ratio of the acceptor and donor fluorescence intensities.

  • Plot the TR-FRET ratio against the logarithm of the test compound concentration and fit the data to a suitable dose-response model to determine IC50 values.

  • Convert IC50 values to Ki values using the Cheng-Prusoff equation.

TR_FRET_Workflow TR-FRET Assay Workflow Start Prepare Reagents (GST-VCB, Tb-anti-GST, BODIPY FL VH032, Test Compounds) Plate_Setup Dispense Reagents into 384-well Plate Start->Plate_Setup Incubation Incubate at Room Temperature Plate_Setup->Incubation Measurement Measure TR-FRET Signal Incubation->Measurement Analysis Data Analysis (IC50 and Ki determination) Measurement->Analysis Result Binding Affinity Data Analysis->Result

Caption: Workflow for the TR-FRET based VHL binding assay.

Conclusion

(R,S,S)-VH032 is a cornerstone molecule in the development of PROTACs and other chemical probes targeting the VHL E3 ligase. Its well-characterized synthesis, high-affinity binding, and defined mechanism of action provide a solid foundation for its application in targeted protein degradation. The detailed protocols and quantitative data presented in this guide are intended to facilitate further research and development in this exciting and rapidly evolving field. As our understanding of the ubiquitin-proteasome system deepens, the utility of precisely engineered molecules like (R,S,S)-VH032 will undoubtedly continue to expand, opening new avenues for therapeutic intervention.

References

Foundational

Biophysical Characterization of (R,S,S)-VH032 Binding to the von Hippel-Lindau Protein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the biophysical characterization of the binding interaction between the small molecule (R,S,S)-VH032 a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biophysical characterization of the binding interaction between the small molecule (R,S,S)-VH032 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex. The following sections detail the quantitative binding data, comprehensive experimental protocols, and visual representations of the associated pathways and workflows.

Introduction to the VHL-(R,S,S)-VH032 Interaction

The von Hippel-Lindau (VHL) protein is a crucial component of a Cullin-RING E3 ubiquitin ligase complex, which targets the alpha subunit of hypoxia-inducible factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions. Small molecule ligands that bind to VHL, such as (R,S,S)-VH032, can disrupt the VHL/HIF-1α interaction, leading to the stabilization of HIF-1α and the activation of the hypoxic response. This mechanism is of significant interest for therapeutic applications, including the development of Proteolysis Targeting Chimeras (PROTACs), where VH032 serves as a VHL-recruiting ligand. A thorough biophysical characterization of the VH032-VHL interaction is fundamental for understanding its mechanism of action and for the rational design of novel therapeutics.

Quantitative Data Summary

The binding affinity and thermodynamic profile of the (R,S,S)-VH032 interaction with the VHL-ElonginC-ElonginB (VCB) complex have been determined using various biophysical techniques. The key quantitative data are summarized in the tables below.

Table 1: Binding Affinity Data
MethodLigandDissociation Constant (Kd)
Isothermal Titration Calorimetry (ITC)(R,S,S)-VH032185 nM
Fluorescence Polarization (FP)(R,S,S)-VH032185 nM
Surface Plasmon Resonance (SPR)(R,S,S)-VH032Not explicitly found for (R,S,S)-VH032, but used for characterization of related PROTACs.
Table 2: Thermodynamic Parameters from Isothermal Titration Calorimetry (ITC)
LigandΔH (kcal/mol)-TΔS (kcal/mol)ΔG (kcal/mol)Stoichiometry (N)
(R,S,S)-VH032-9.3-0.1-9.41.0

Signaling Pathway and Experimental Workflows

VHL-Mediated Degradation of HIF-1α and Inhibition by VH032

The following diagram illustrates the signaling pathway of HIF-1α degradation mediated by the VHL E3 ligase complex and the mechanism of inhibition by VH032.

G cluster_normoxia Normoxia cluster_inhibition Inhibition by VH032 HIF1a HIF-1α PHD PHDs (Prolyl Hydroxylases) HIF1a->PHD +O2 OH_HIF1a Hydroxylated HIF-1α PHD->OH_HIF1a Hydroxylation VHL_complex VCB-Cul2-Rbx1 (E3 Ligase) OH_HIF1a->VHL_complex Recognition Ub_HIF1a Polyubiquitinated HIF-1α VHL_complex->Ub_HIF1a + Ub Ub Ubiquitin Proteasome Proteasome Ub_HIF1a->Proteasome Degradation Degradation Proteasome->Degradation VH032 (R,S,S)-VH032 VHL_complex_inhibited VCB-Cul2-Rbx1 (E3 Ligase) VH032->VHL_complex_inhibited Binding OH_HIF1a_stable Hydroxylated HIF-1α (Stabilized) VHL_complex_inhibited->OH_HIF1a_stable Inhibition of binding Hypoxic_Response Hypoxic Response OH_HIF1a_stable->Hypoxic_Response Activation G cluster_protein Protein Preparation cluster_assays Biophysical Assays cluster_data Data Analysis Expression Expression of VCB complex (in E. coli) Purification Purification (e.g., Affinity, Size Exclusion) Expression->Purification QC Quality Control (SDS-PAGE, Mass Spec) Purification->QC ITC Isothermal Titration Calorimetry (ITC) QC->ITC SPR Surface Plasmon Resonance (SPR) QC->SPR FP Fluorescence Polarization (FP) QC->FP TSA Thermal Shift Assay (TSA/CETSA) QC->TSA Thermodynamics Thermodynamics (ΔH, ΔS, ΔG) ITC->Thermodynamics Kinetics Kinetics (kon, koff) SPR->Kinetics Binding_Affinity Binding Affinity (Kd) FP->Binding_Affinity Target_Engagement Target Engagement (in cells) TSA->Target_Engagement Kinetics->Binding_Affinity Thermodynamics->Binding_Affinity

Exploratory

An In-depth Technical Guide on the Structure-Activity Relationship of (R,S,S)-VH032

(R,S,S)-VH032 is a widely recognized ligand for the von Hippelin-Lindau (VHL) E3 ubiquitin ligase, playing a crucial role in the development of proteolysis-targeting chimeras (PROTACs). Its primary function is to recruit...

Author: BenchChem Technical Support Team. Date: December 2025

(R,S,S)-VH032 is a widely recognized ligand for the von Hippelin-Lindau (VHL) E3 ubiquitin ligase, playing a crucial role in the development of proteolysis-targeting chimeras (PROTACs). Its primary function is to recruit the VHL protein, which in turn tags a target protein for degradation by the proteasome.[1][2][3] The structure of VH032 has served as a foundational template for numerous medicinal chemistry efforts aimed at enhancing potency, cellular permeability, and oral bioavailability.[4] This guide provides a detailed analysis of the structure-activity relationship (SAR) of (R,S,S)-VH032, presenting key quantitative data, experimental methodologies, and visual representations of relevant biological pathways and workflows.

The core of the VH032 structure consists of a hydroxyproline (B1673980) (Hyp) moiety, which is essential for its interaction with VHL.[5] Structure-guided design and optimization efforts have systematically modified the left-hand side (LHS) and right-hand side (RHS) of the molecule to improve its pharmacological properties.[4][6] These modifications have led to the discovery of more potent and cell-active inhibitors, such as VH298.[6][7]

Quantitative Data Summary

The following tables summarize the binding affinities and inhibitory activities of VH032 and its key analogs against the VHL protein. These data have been compiled from various biochemical and cellular assays.

Table 1: VHL Binding Affinity and Inhibitory Activity of VH032 and Analogs

CompoundAssay TypeTargetKd (nM)Ki (nM)IC50 (nM)Reference
VH032 -VHL185--[2]
VH032 TR-FRETVCB Complex-142.1352.2[8]
VH032 FPVCB Complex---[8]
VH298 -VHL<100--[6]
VH298 TR-FRETVCB Complex-18.9-[8]
VH298 FPVCB Complex80110.4288.2[8]
MZ1 (PROTAC) TR-FRETVCB Complex-6.3226.2[8]
BOC-VH032 TR-FRETVCB Complex-800016300[8]
VH032 phenol TR-FRETVCB Complex-77.9212.5[8]
VH032-PEG4-amine TR-FRETVCB Complex-181.0430.8[8]
(3R,4S)-F-Hyp VH032 derivative -VHLComparable to VH032--[9]
(3S,4S)-F-Hyp VH032 derivative -VHLConsiderably lower than VH032--[9]
VHL-SF1 NanoBRETVHL-->100,000[10]
VHL-SF2 NanoBRETVHL--35,000[10]
VHL-SF2 FPVCB Complex--29,000[10]

VCB Complex: VHL-ElonginC-ElonginB complex

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is used to measure the binding affinity of ligands to the VHL-ElonginC-ElonginB (VCB) protein complex.

  • Materials :

    • GST-tagged VCB protein complex

    • Tb-anti-GST antibody

    • BODIPY FL VH032 fluorescent probe

    • Test compounds (e.g., VH032 and its analogs)

    • Assay buffer (e.g., PBS with 0.01% Tween-20)

  • Procedure :

    • A solution containing 4 nM BODIPY FL VH032, 2 nM GST-VCB, and 2 nM Tb-anti-GST is prepared in the assay buffer.

    • Varying concentrations of the test compounds are added to the solution.

    • The mixture is incubated for a defined period (e.g., 90 minutes) to reach equilibrium.

    • The TR-FRET signal is measured using a plate reader with an excitation wavelength of 340 nm and emission wavelengths of 495 nm (terbium) and 520 nm (BODIPY).

    • The ratio of the emission at 520 nm to that at 495 nm is calculated to determine the degree of FRET.

    • IC50 values are determined by plotting the FRET ratio against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve. Ki values are then calculated from the IC50 values.[8]

Fluorescence Polarization (FP) Assay

This assay is another method to determine the binding affinity of compounds to the VCB complex.

  • Materials :

    • VCB protein complex

    • FAM-labeled HIF-1α peptide or BODIPY FL VH032 probe

    • Test compounds

    • Assay buffer

  • Procedure :

    • A solution of the VCB complex and the fluorescent probe is prepared in the assay buffer.

    • Test compounds at various concentrations are added to the solution.

    • After an incubation period, the fluorescence polarization is measured using a suitable plate reader.

    • The decrease in polarization, indicating displacement of the fluorescent probe by the test compound, is plotted against the compound concentration to determine the IC50 value.[8][11]

NanoBRET Target Engagement Assay

This cellular assay measures the engagement of a ligand with its target protein within living cells.

  • Materials :

    • HEK293 cells expressing VHL-NanoLuc fusion protein

    • NanoBRET VHL tracer ligand

    • Test compounds

    • Digitonin (for cell permeabilization, if needed)

  • Procedure :

    • HEK293 cells expressing VHL-NanoLuc are seeded in a multi-well plate.

    • The cells are treated with the test compound at various concentrations.

    • The NanoBRET VHL tracer ligand is added to the cells.

    • The BRET signal is measured using a luminometer.

    • Inhibition of the BRET signal by the test compound indicates target engagement. IC50 values are calculated from the dose-response curves.[4][10]

Visualizations

The following diagrams illustrate key concepts related to the mechanism of action and experimental workflows for (R,S,S)-VH032.

PROTAC_Mechanism cluster_0 PROTAC Action Target Protein Target Protein Ternary Complex Target-PROTAC-VHL Complex Target Protein->Ternary Complex VH032 (VHL Ligand) VH032 (VHL Ligand) VHL E3 Ligase VHL E3 Ligase VHL E3 Ligase->Ternary Complex Ubiquitin Ubiquitin Ubiquitin->Ternary Complex Ubiquitination Proteasome Proteasome PROTAC VH032 Linker Target Ligand PROTAC:f2->Target Protein binds PROTAC:f0->VHL E3 Ligase recruits Ternary Complex->Proteasome Degradation

Caption: Mechanism of action for a VH032-based PROTAC.

TR_FRET_Workflow cluster_workflow TR-FRET Assay Workflow start Prepare Assay Plate add_reagents Add GST-VCB, Tb-Ab, and BODIPY-VH032 start->add_reagents add_compound Add Test Compound (e.g., VH032 analog) add_reagents->add_compound incubate Incubate (e.g., 90 min) add_compound->incubate read_plate Read TR-FRET Signal incubate->read_plate analyze Calculate IC50 and Ki read_plate->analyze

Caption: A simplified workflow for the TR-FRET binding assay.

SAR_Logic cluster_sar VH032 SAR Logic VH032 (R,S,S)-VH032 Core LHS Left-Hand Side (LHS) (e.g., t-butyl group) VH032->LHS RHS Right-Hand Side (RHS) (e.g., thiazole (B1198619) group) VH032->RHS Hyp Hydroxyproline (Hyp) Core VH032->Hyp Potency Binding Potency LHS->Potency modifies Permeability Cell Permeability RHS->Permeability improves Hyp->Potency critical for

Caption: Key structural components influencing VH032's activity.

References

Foundational

Physicochemical Properties of (R,S,S)-VH032: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a synthetic ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component of the cellular machinery respons...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a synthetic ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component of the cellular machinery responsible for protein degradation. It functions as an inhibitor of the VHL/HIF-1α (Hypoxia-Inducible Factor 1-alpha) interaction. This property makes (R,S,S)-VH032 a valuable molecular tool, primarily utilized as a VHL-recruiting moiety in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules designed to selectively eliminate target proteins implicated in various diseases by hijacking the ubiquitin-proteasome system. This technical guide provides a comprehensive overview of the known physicochemical properties of (R,S,S)-VH032, detailed experimental protocols for their determination, and a visualization of its role in relevant biological pathways.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of (R,S,S)-VH032 is essential for its application in drug discovery and development, influencing factors such as solubility, permeability, and formulation. The following table summarizes the available quantitative data for (R,S,S)-VH032.

PropertyValueSource
IUPAC Name (2R,4S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamidePubChem CID: 135157027
Chemical Formula C22H30N4O3SPubChem CID: 135157027
Molecular Weight 430.6 g/mol PubChem CID: 135157027
CAS Number 2230826-33-0MedChemExpress
Appearance White to off-white solidMedChemExpress
Computed XLogP3 2.1PubChem CID: 135157027
Melting Point Data not publicly available
Boiling Point Data not publicly available
pKa Data not publicly available
Aqueous Solubility Data not publicly available
Solubility in Organic Solvents and Formulations:
Solvent/FormulationSolubility
DMSO≥ 100 mg/mL (≥ 211.60 mM)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline≥ 3.5 mg/mL (≥ 7.41 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)≥ 3.5 mg/mL (≥ 7.41 mM)
10% DMSO, 90% Corn Oil≥ 3.5 mg/mL (≥ 7.41 mM)

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of (R,S,S)-VH032 are not publicly available. However, standardized methods, such as those established by the Organisation for Economic Co-operation and Development (OECD), are widely used for the characterization of small molecules. Below are representative protocols for key physicochemical parameters.

Determination of Melting Point (OECD Guideline 102)

The melting point of a solid is the temperature at which it changes state from solid to liquid. The capillary method is a common and reliable technique.

Principle: A small, finely powdered sample of the substance is packed into a capillary tube and heated in a controlled manner. The temperature range over which the substance melts is observed.

Apparatus:

  • Melting point apparatus with a heating block or oil bath

  • Capillary tubes (sealed at one end)

  • Calibrated thermometer or temperature probe

Procedure:

  • Ensure the (R,S,S)-VH032 sample is dry and finely powdered.

  • Pack the sample into a capillary tube to a height of 2-4 mm.

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat the block at a rate of approximately 10-20°C per minute until the temperature is about 30°C below the expected melting point.

  • Reduce the heating rate to 1-2°C per minute.

  • Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle disappears (completion of melting). This range is the melting point.

Determination of Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. For a solid compound like (R,S,S)-VH032, this would be determined after melting.

Principle: The dynamic method involves measuring the vapor pressure of the substance at different temperatures. The boiling point is the temperature at which the vapor pressure equals atmospheric pressure.

Apparatus:

  • Dynamic boiling point apparatus (e.g., Cottrell pump)

  • Heating mantle

  • Pressure measurement device (manometer)

  • Calibrated temperature sensor

Procedure:

  • Place the molten (R,S,S)-VH032 into the boiling flask of the apparatus.

  • Assemble the apparatus and connect it to the pressure measurement device.

  • Heat the sample while stirring.

  • Record the temperature and pressure at which boiling is observed (a steady stream of bubbles rising through the liquid).

  • Repeat the measurement at different pressures to obtain a vapor pressure curve.

  • The normal boiling point is determined by interpolation of the vapor pressure curve to a pressure of 101.325 kPa.

Determination of n-Octanol/Water Partition Coefficient (LogP) (Shake-Flask Method, OECD Guideline 117)

The partition coefficient is a measure of the differential solubility of a compound in two immiscible solvents, typically n-octanol and water, and is an indicator of its lipophilicity.

Principle: A solution of the compound in one of the phases is mixed with the other phase, and the mixture is shaken until equilibrium is reached. The concentration of the compound in each phase is then determined, and the partition coefficient is calculated.

Materials:

  • (R,S,S)-VH032

  • n-Octanol (HPLC grade, pre-saturated with water)

  • Water (HPLC grade, pre-saturated with n-octanol)

  • Separatory funnel or centrifuge tubes

  • Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

  • Prepare a stock solution of (R,S,S)-VH032 in either water or n-octanol.

  • Add a known volume of the stock solution and the other solvent to a separatory funnel or centrifuge tube. The volume ratio of the two phases should be adjusted based on the expected LogP value.

  • Shake the mixture vigorously for a set period (e.g., 1 hour) at a constant temperature (e.g., 25°C).

  • Allow the phases to separate completely. Centrifugation may be required to break up any emulsions.

  • Carefully sample a known volume from both the aqueous and n-octanol phases.

  • Determine the concentration of (R,S,S)-VH032 in each phase using a validated analytical method.

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • The LogP is the base-10 logarithm of the partition coefficient.

Determination of pKa (Potentiometric Titration)

The pKa is a measure of the strength of an acid in solution. For a molecule with basic functional groups like (R,S,S)-VH032, the pKa of the conjugate acid is determined.

Principle: A solution of the compound is titrated with a standardized acid or base, and the pH of the solution is monitored with a pH meter. The pKa is determined from the inflection point of the titration curve.

Apparatus:

  • Potentiometer with a pH electrode

  • Burette

  • Stirrer

  • Standardized solutions of hydrochloric acid and sodium hydroxide

Procedure:

  • Calibrate the pH electrode using standard buffer solutions.

  • Dissolve a precisely weighed amount of (R,S,S)-VH032 in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol (B129727) if solubility is low).

  • Place the solution in a beaker with a magnetic stirrer and immerse the pH electrode.

  • Titrate the solution with a standardized solution of hydrochloric acid, adding small, known volumes and recording the pH after each addition.

  • Continue the titration past the equivalence point.

  • Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point or by analyzing the derivative of the titration curve.

Signaling Pathways and Mechanisms of Action

(R,S,S)-VH032's primary mechanism of action is the inhibition of the protein-protein interaction between the Von Hippel-Lindau (VHL) E3 ligase complex and the alpha subunit of the Hypoxia-Inducible Factor (HIF-1α). This interaction is a key step in the oxygen-sensing pathway of the cell.

The VHL/HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), specific proline residues on HIF-1α are hydroxylated by prolyl hydroxylase domain (PHD) enzymes. This hydroxylation allows VHL to recognize and bind to HIF-1α, leading to its ubiquitination and subsequent degradation by the proteasome. In hypoxic (low oxygen) conditions, the PHDs are inactive, HIF-1α is not hydroxylated, and it is therefore not recognized by VHL. This stabilization of HIF-1α allows it to translocate to the nucleus, dimerize with HIF-1β, and activate the transcription of genes involved in the cellular response to hypoxia. (R,S,S)-VH032 mimics the hydroxylated proline residues of HIF-1α, thereby binding to VHL and preventing it from binding to and degrading HIF-1α, even under normoxic conditions.

VHL_HIF1a_Pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia cluster_VH032 (R,S,S)-VH032 Intervention (Normoxia) HIF1a_normoxia HIF-1α PHD PHD Enzymes (+ O2) HIF1a_normoxia->PHD Proline Hydroxylation OH_HIF1a Hydroxylated HIF-1α PHD->OH_HIF1a VHL_complex VHL E3 Ligase Complex OH_HIF1a->VHL_complex Recognition & Binding Ubiquitination Ubiquitination VHL_complex->Ubiquitination Proteasome Proteasomal Degradation Ubiquitination->Proteasome HIF1a_hypoxia HIF-1α PHD_inactive PHD Enzymes (Inactive) HIF1a_hypoxia->PHD_inactive No Hydroxylation HIF1a_stable Stable HIF-1α PHD_inactive->HIF1a_stable Nucleus Nucleus HIF1a_stable->Nucleus Translocation Gene_Transcription Gene Transcription (e.g., VEGF, EPO) Nucleus->Gene_Transcription VH032 (R,S,S)-VH032 VHL_complex_bound VHL E3 Ligase Complex VH032->VHL_complex_bound Binding HIF1a_normoxia_VH032 HIF-1α HIF1a_stable_VH032 Stable HIF-1α HIF1a_normoxia_VH032->HIF1a_stable_VH032 No Degradation Nucleus_VH032 Nucleus HIF1a_stable_VH032->Nucleus_VH032 Gene_Transcription_VH032 Gene Transcription Nucleus_VH032->Gene_Transcription_VH032

Caption: The VHL/HIF-1α signaling pathway under different conditions.

PROTAC Mechanism of Action

(R,S,S)-VH032 is a key component in the design of PROTACs. A PROTAC molecule consists of a ligand for the target protein of interest (POI), a linker, and a ligand for an E3 ubiquitin ligase, in this case, (R,S,S)-VH032. The PROTAC acts as a bridge, bringing the POI into close proximity with the VHL E3 ligase complex. This induced proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to the POI. The polyubiquitinated POI is then recognized and degraded by the 26S proteasome. The PROTAC molecule is not consumed in this process and can catalytically induce the degradation of multiple POI molecules.

PROTAC_Workflow cluster_components PROTAC Components cluster_process Degradation Process PROTAC PROTAC Molecule Ternary_Complex Ternary Complex (POI-PROTAC-VHL) PROTAC->Ternary_Complex POI Target Protein (POI) POI->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex Ubiquitination Ubiquitination of POI Ternary_Complex->Ubiquitination Recycling PROTAC Recycling Ternary_Complex->Recycling Release Polyubiquitinated_POI Polyubiquitinated POI Ubiquitination->Polyubiquitinated_POI Proteasome 26S Proteasome Polyubiquitinated_POI->Proteasome Degradation POI Degradation Proteasome->Degradation

Caption: General workflow of PROTAC-mediated protein degradation.

Conclusion

(R,S,S)-VH032 is a fundamental tool in the field of targeted protein degradation. While a complete experimental profile of its physicochemical properties is not fully available in the public domain, this guide provides the currently known data and outlines the standard methodologies for their determination. The visualization of its role in the VHL/HIF-1α pathway and the general mechanism of PROTACs highlights its significance for researchers and drug development professionals. A comprehensive understanding of these characteristics is crucial for the rational design and successful application of (R,S,S)-VH032-based therapeutics.

Exploratory

Stereoisomers of VH032 and VHL Binding Affinity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the stereoisomers of VH032, a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of VH032, a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and their corresponding binding affinities. This document details the experimental protocols for key binding assays and visualizes the relevant biological pathways and experimental workflows.

Introduction to VH032 and VHL

The von Hippel-Lindau (VHL) protein is the substrate recognition component of the CRL2^VHL^ E3 ubiquitin ligase complex.[1] This complex plays a crucial role in cellular oxygen sensing by targeting the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions.[1][2] Small molecule ligands that bind to VHL, such as VH032, can modulate this pathway and are of significant interest for the development of therapeutics, including PROteolysis TArgeting Chimeras (PROTACs).[3][4][5]

VH032 contains two key stereocenters: one at the (2S,4R)-4-hydroxyproline (Hyp) core and another at the L-tert-leucine moiety. The precise stereochemistry of these components is critical for optimal binding to the VHL protein.

Quantitative Data: VHL Binding Affinity of VH032 Stereoisomers

The stereochemistry of the hydroxyproline (B1673980) ring in VHL ligands is a critical determinant of binding affinity. The native HIF-1α substrate contains a (2S,4R)-4-hydroxyproline residue, and synthetic ligands that mimic this conformation generally exhibit the highest affinity.

Recent studies have explored the impact of modifying the stereochemistry of the hydroxyproline core of VH032 analogues. Specifically, the introduction of fluorine at the 3-position of the hydroxyproline ring has allowed for the synthesis and evaluation of different diastereomers.

Ligand/StereoisomerDescriptionBinding Affinity (K_d) to VHL (nM)Experimental Method
VH032 Parent compound with (2S,4R)-hydroxyproline185 ± 7Isothermal Titration Calorimetry (ITC)
Ligand 14a VH032 analogue with (3R,4S)-3-fluoro-4-hydroxyprolineWithin 2-fold of VH032Isothermal Titration Calorimetry (ITC)
Ligand 14b VH032 analogue with (3S,4S)-3-fluoro-4-hydroxyproline~20-fold lower affinity than VH032Isothermal Titration Calorimetry (ITC)

Table 1: Experimentally determined binding affinities of VH032 and its fluoro-hydroxyproline stereoisomers to the VHL protein complex.

These findings underscore the high degree of stereoselectivity in the VHL binding pocket, with the (3R,4S) epimer being a much better bioisosteric replacement for the natural (2S,4R)-hydroxyproline than the (3S,4S) epimer.[6]

Signaling Pathway

The VHL-HIF-1α signaling pathway is a cornerstone of cellular response to changes in oxygen availability.

VHL_HIF1a_Pathway VHL-HIF-1α Signaling Pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia HIF-1α HIF-1α PHDs PHDs (Prolyl Hydroxylases) HIF-1α->PHDs + O2 HIF-1α-OH Hydroxylated HIF-1α PHDs->HIF-1α-OH VHL VHL Complex (VHL, Elongin B/C, Cul2, Rbx1) HIF-1α-OH->VHL Binding Ub-HIF-1α Polyubiquitinated HIF-1α VHL->Ub-HIF-1α + Ub Ub Ubiquitin Proteasome Proteasome Ub-HIF-1α->Proteasome Degradation Degradation Products Proteasome->Degradation HIF-1α_hypoxia HIF-1α HIF_complex HIF-1α/HIF-1β Complex HIF-1α_hypoxia->HIF_complex HIF-1β HIF-1β/ARNT HIF-1β->HIF_complex Nucleus Nucleus HIF_complex->Nucleus HRE Hypoxia Response Elements HIF_complex->HRE Binding Gene_Transcription Target Gene Transcription (e.g., VEGF, GLUT1) HRE->Gene_Transcription VH032 VH032 Stereoisomers VH032->VHL Competitive Inhibition

Caption: VHL-HIF-1α signaling under normoxic and hypoxic conditions, and the point of intervention by VH032.

Experimental Protocols

The binding affinity of VH032 stereoisomers to the VHL protein can be determined using several biophysical techniques. Below are detailed methodologies for three commonly employed assays.

Fluorescence Polarization (FP) Assay

This is a competitive binding assay that measures the displacement of a fluorescently labeled ligand from the VHL protein by a test compound.

Materials:

  • Purified VHL-ElonginB-ElonginC (VBC) complex

  • Fluorescent probe (e.g., FAM-labeled HIF-1α peptide or BODIPY FL VH032)

  • Assay buffer (e.g., PBS, pH 7.4, with 0.01% Tween-20)

  • Test compounds (VH032 stereoisomers) dissolved in DMSO

  • Black, low-volume 384-well assay plates

  • Fluorescence plate reader capable of measuring fluorescence polarization

Protocol:

  • Prepare Reagents:

    • Dilute the VBC complex to the desired concentration in assay buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

    • Dilute the fluorescent probe in assay buffer to a concentration that gives a stable and robust fluorescence signal.

    • Prepare a serial dilution of the test compounds in DMSO, and then further dilute in assay buffer to the final desired concentrations. The final DMSO concentration should be kept constant across all wells (typically ≤1%).

  • Assay Setup:

    • Add a fixed volume of the diluted VBC complex to each well of the microplate.

    • Add the serially diluted test compounds to the wells.

    • Include control wells: "no inhibitor" (VBC + probe + DMSO), "no protein" (probe + buffer + DMSO), and "blank" (buffer only).

  • Incubation:

    • Incubate the plate at room temperature for a predetermined period (e.g., 30-60 minutes) to allow the binding to reach equilibrium.

  • Fluorescent Probe Addition:

    • Add a fixed volume of the diluted fluorescent probe to all wells.

  • Final Incubation:

    • Incubate the plate for another 30-60 minutes, protected from light.

  • Measurement:

    • Measure the fluorescence polarization on a suitable plate reader.

  • Data Analysis:

    • Plot the fluorescence polarization values against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be converted to a Ki or Kd value using the Cheng-Prusoff equation.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the binding of an analyte to a ligand immobilized on a sensor chip in real-time.

Materials:

  • SPR instrument (e.g., Biacore)

  • Sensor chip (e.g., CM5)

  • Immobilization reagents (e.g., EDC, NHS, ethanolamine)

  • Purified VBC complex (ligand)

  • Test compounds (analytes, VH032 stereoisomers)

  • Running buffer (e.g., HBS-EP+)

Protocol:

  • Ligand Immobilization:

    • Activate the sensor chip surface using a mixture of EDC and NHS.

    • Inject the VBC complex over the activated surface to achieve the desired immobilization level.

    • Deactivate any remaining active esters with an injection of ethanolamine.

    • A reference flow cell should be prepared similarly but without the VBC complex to subtract non-specific binding.

  • Analyte Binding Measurement:

    • Prepare a series of dilutions of the VH032 stereoisomers in running buffer.

    • Inject the analyte solutions over the ligand-immobilized and reference flow cells at a constant flow rate.

    • Monitor the binding in real-time as an increase in the response units (RU).

    • After the association phase, flow running buffer over the chip to monitor the dissociation phase.

  • Surface Regeneration:

    • If necessary, inject a regeneration solution (e.g., a short pulse of low pH buffer or high salt concentration) to remove the bound analyte and prepare the surface for the next injection.

  • Data Analysis:

    • Subtract the reference flow cell data from the sample flow cell data to obtain specific binding sensorgrams.

    • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of all thermodynamic parameters of the interaction in a single experiment.

Materials:

  • Isothermal titration calorimeter

  • Purified VBC complex

  • VH032 stereoisomers

  • Dialysis buffer (e.g., PBS or HEPES buffer)

Protocol:

  • Sample Preparation:

    • Exhaustively dialyze the VBC complex against the chosen buffer.

    • Dissolve the VH032 stereoisomer in the final dialysis buffer to ensure a perfect buffer match. Mismatched buffers can lead to large heats of dilution, obscuring the binding signal.

    • Degas both the protein and ligand solutions immediately before the experiment.

  • ITC Experiment Setup:

    • Load the VBC complex into the sample cell of the calorimeter.

    • Load the VH032 stereoisomer solution into the injection syringe. The ligand concentration should typically be 10-20 times that of the protein concentration.

    • Set the experimental temperature and stirring speed.

  • Titration:

    • Perform a series of small, sequential injections of the ligand into the protein solution.

    • Measure the heat change after each injection until the protein becomes saturated with the ligand.

  • Control Experiment:

    • Perform a control titration by injecting the ligand into the buffer alone to measure the heat of dilution.

  • Data Analysis:

    • Subtract the heat of dilution from the binding data.

    • Integrate the heat change for each injection and plot it against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Ka, and its inverse Kd), stoichiometry (n), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated.

Experimental Workflow

The following diagram illustrates a typical workflow for screening and characterizing small molecule inhibitors, such as VH032 stereoisomers, against the VHL protein.

Experimental_Workflow Workflow for VHL Ligand Characterization start Start: Compound Library (VH032 Stereoisomers) primary_screen Primary Screening (e.g., High-Throughput FP Assay) start->primary_screen hit_identification Hit Identification (Potency Cutoff) primary_screen->hit_identification secondary_assays Secondary Biophysical Assays (SPR or ITC) hit_identification->secondary_assays Active Compounds end End: Characterized Lead Compound hit_identification->end Inactive Compounds data_analysis Data Analysis & Comparison - Determine Kd, ka, kd, ΔH, ΔS, n - Structure-Activity Relationship (SAR) secondary_assays->data_analysis lead_selection Lead Candidate Selection data_analysis->lead_selection lead_selection->secondary_assays Further Optimization cellular_assays Cellular Assays (e.g., HIF-1α stabilization, PROTAC activity) lead_selection->cellular_assays Promising Candidates cellular_assays->end

Caption: A generalized workflow for the identification and characterization of VH032 stereoisomers as VHL ligands.

Conclusion

The stereochemical configuration of VH032 is paramount for its high-affinity binding to the VHL E3 ligase. This guide has provided quantitative data on key stereoisomers, detailed experimental protocols for accurately measuring these interactions, and a visual representation of the underlying biological pathway and experimental workflow. This information serves as a valuable resource for researchers in the field of targeted protein degradation and small molecule drug discovery.

References

Foundational

Rational Design of VH032: A Peptidomimetic VHL Ligand for Targeted Protein Degradation

A Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction The von Hippel-Lindau (VHL) protein is a crucial component of the cellular machinery that responds to changes in oxygen level...

Author: BenchChem Technical Support Team. Date: December 2025

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The von Hippel-Lindau (VHL) protein is a crucial component of the cellular machinery that responds to changes in oxygen levels. As the substrate recognition subunit of the Cullin-RING E3 ubiquitin ligase complex, VHL targets the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions.[1][2] This regulatory mechanism is a key controller of angiogenesis, glucose metabolism, and other cellular processes. The discovery that small molecules can hijack E3 ligases to induce the degradation of specific proteins of interest has led to the development of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality. VH032 is a potent, peptidomimetic ligand of VHL that has become a cornerstone in the development of VHL-based PROTACs.[3][4] This technical guide provides an in-depth overview of the rational design of VH032, including its binding characteristics, the experimental protocols used for its characterization, and the underlying biological pathways.

The VHL-HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated on specific proline residues by prolyl hydroxylases (PHDs). This post-translational modification allows VHL to recognize and bind to HIF-1α, leading to its ubiquitination and degradation by the proteasome. In hypoxic conditions, PHDs are inactive, HIF-1α is stabilized, and it translocates to the nucleus to activate the transcription of hypoxia-responsive genes.[1][2] VH032 acts as a competitive inhibitor of the VHL:HIF-1α interaction, thereby stabilizing HIF-1α.[5]

VHL_HIF1a_Pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia HIF1a_normoxia HIF-1α PHDs PHDs (O2 present) HIF1a_normoxia->PHDs Prolyl hydroxylation pOH_HIF1a pOH-HIF-1α PHDs->pOH_HIF1a VHL_complex VHL E3 Ligase (VHL, Elongin B/C, Cul2, Rbx1) pOH_HIF1a->VHL_complex Recognition Ub_HIF1a Ub-HIF-1α VHL_complex->Ub_HIF1a Ubiquitination Ub Ubiquitin Ub->VHL_complex Proteasome Proteasome Ub_HIF1a->Proteasome Degradation Degradation Proteasome->Degradation HIF1a_hypoxia HIF-1α PHDs_inactive PHDs (O2 absent) HIF1a_hypoxia->PHDs_inactive Inhibition HIF1a_stable Stable HIF-1α HIF1a_hypoxia->HIF1a_stable Nucleus Nucleus HIF1a_stable->Nucleus HIF1b HIF-1β (ARNT) HIF1b->Nucleus HIF1_complex HIF-1 Complex HRE Hypoxia Response Element (HRE) HIF1_complex->HRE Binding Nucleus->HIF1_complex Dimerization Gene_expression Target Gene Expression HRE->Gene_expression VH032 VH032 VH032->VHL_complex Inhibition

VHL-HIF-1α Signaling Pathway and VH032 Inhibition.

Rational Design and Binding Affinity of VH032

The design of VH032 was guided by the structure of the HIF-1α peptide that binds to VHL. It is a peptidomimetic compound, meaning it mimics the structure and function of a peptide but is composed of non-peptidic elements to improve properties like cell permeability and metabolic stability. The core of VH032 is a hydroxyproline (B1673980) scaffold, which recapitulates the critical interactions of the hydroxylated proline residue of HIF-1α with the VHL binding pocket.[4] Systematic structure-activity relationship (SAR) studies led to the optimization of the ligand, resulting in VH032 with a high binding affinity for VHL.

Quantitative Binding Data

The binding affinity of VH032 and its derivatives for the VHL complex has been determined using various biophysical assays. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of VH032 for VHL

CompoundAssayTargetKd (nM)Ki (nM)IC50 (nM)Reference
VH032ITCVCB Complex185--[5]
VH032FPVCB Complex--454[6]
VH032TR-FRETGST-VCB-142.1352.2[7]

VCB Complex: VHL, Elongin B, and Elongin C. GST-VCB: Glutathione S-transferase tagged VCB complex.

Table 2: Binding Affinity of VH032 Derivatives and Related Compounds

CompoundAssayTargetKd (nM)Ki (nM)IC50 (nM)Reference
VH298FPVCB Complex80110.4-[7]
VH298TR-FRETGST-VCB-18.9-[7]
MZ1 (PROTAC)TR-FRETGST-VCB-6.3226.2[7]
VH101FPVHL44--[4]

Experimental Protocols

Accurate characterization of ligand binding is critical in drug discovery. The following sections provide detailed methodologies for key experiments used to determine the binding affinity of VH032.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

TR-FRET is a robust, high-throughput assay for measuring binding interactions. It relies on the transfer of energy from a donor fluorophore to an acceptor fluorophore when they are in close proximity.

TR_FRET_Workflow start Start prepare_reagents Prepare Reagents: - GST-VCB Complex - Tb-anti-GST Antibody (Donor) - BODIPY FL VH032 (Acceptor) - Test Compound (e.g., VH032) - Assay Buffer start->prepare_reagents dispense_compound Dispense Test Compound (serial dilutions) into 384-well plate prepare_reagents->dispense_compound add_probe_protein Add BODIPY FL VH032 and GST-VCB Complex dispense_compound->add_probe_protein add_antibody Add Tb-anti-GST Antibody add_probe_protein->add_antibody incubate Incubate at Room Temperature (e.g., 90-300 minutes in the dark) add_antibody->incubate read_plate Read TR-FRET Signal (Excitation: 340 nm, Emission: 490 nm & 520 nm) incubate->read_plate calculate_ratio Calculate TR-FRET Ratio (520 nm / 490 nm) read_plate->calculate_ratio data_analysis Data Analysis: - Plot Ratio vs. Compound Concentration - Determine IC50 and Ki calculate_ratio->data_analysis end End data_analysis->end

TR-FRET Experimental Workflow for VHL Ligand Binding.

Protocol:

  • Reagent Preparation : Prepare solutions of GST-tagged VCB complex, Terbium-labeled anti-GST antibody (donor), BODIPY FL-VH032 (acceptor probe), and the test compound (e.g., VH032) in a suitable assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.01% Tween-20).[8]

  • Compound Dispensing : Add serially diluted test compound to the wells of a low-volume 384-well plate. Include controls with no inhibitor (maximum FRET) and a known potent inhibitor or no VCB complex (minimum FRET).

  • Reagent Addition : Add a mixture of the GST-VCB complex and the BODIPY FL-VH032 probe to each well. Subsequently, add the Tb-anti-GST antibody. Final concentrations might be, for example, 2 nM GST-VCB, 10 nM BODIPY FL-VH032, and 2 nM Tb-anti-GST antibody.[7]

  • Incubation : Incubate the plate at room temperature for a specified period (e.g., 90 to 300 minutes), protected from light.[7]

  • Signal Detection : Measure the time-resolved fluorescence at the donor emission wavelength (e.g., 490 nm) and the acceptor emission wavelength (e.g., 520 nm) using a plate reader with TR-FRET capabilities.

  • Data Analysis : Calculate the ratio of the acceptor to donor emission signals. Plot this ratio against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip to monitor binding events in real-time, providing kinetic data (kon and koff).

SPR_Workflow start Start prepare_chip Prepare SPR Sensor Chip (e.g., CM5 chip) start->prepare_chip immobilize_ligand Immobilize VCB Complex on the sensor surface via amine coupling prepare_chip->immobilize_ligand prepare_analyte Prepare Analyte (VH032) in running buffer at various concentrations immobilize_ligand->prepare_analyte inject_analyte Inject Analyte over the surface (Association phase) prepare_analyte->inject_analyte dissociation Flow running buffer over the surface (Dissociation phase) inject_analyte->dissociation regenerate_surface Regenerate the surface (e.g., with a low pH buffer) dissociation->regenerate_surface regenerate_surface->inject_analyte Repeat for each concentration data_analysis Data Analysis: - Fit sensorgrams to a binding model - Determine kon, koff, and Kd regenerate_surface->data_analysis end End data_analysis->end

SPR Experimental Workflow for VHL Ligand Binding.

Protocol:

  • Chip Preparation and Ligand Immobilization : Activate a sensor chip (e.g., CM5) with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC). Immobilize the VCB complex onto the chip surface via amine coupling. Deactivate any remaining active esters with ethanolamine.

  • Analyte Preparation : Prepare a series of dilutions of VH032 in a suitable running buffer (e.g., HBS-EP+).

  • Binding Measurement :

    • Association : Inject the VH032 solution over the sensor surface at a constant flow rate and monitor the change in response units (RU) over time.

    • Dissociation : After the association phase, flow running buffer over the surface and monitor the decrease in RU as the bound analyte dissociates.

  • Regeneration : Inject a regeneration solution (e.g., a low pH buffer like glycine-HCl) to remove any remaining bound analyte and prepare the surface for the next injection.

  • Data Analysis : After subtracting the signal from a reference flow cell, fit the association and dissociation curves (sensorgrams) for each concentration to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon binding of a ligand to a protein, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

ITC_Workflow start Start prepare_samples Prepare Samples: - VCB Complex in buffer (in cell) - VH032 in identical buffer (in syringe) - Degas both solutions start->prepare_samples load_instrument Load VCB Complex into the sample cell and VH032 into the injection syringe prepare_samples->load_instrument equilibrate Equilibrate the instrument to the desired temperature (e.g., 25°C) load_instrument->equilibrate titration Perform a series of small injections of VH032 into the VCB solution equilibrate->titration measure_heat Measure the heat change after each injection titration->measure_heat measure_heat->titration Repeat until saturation data_analysis Data Analysis: - Integrate the heat pulses - Plot heat change vs. molar ratio - Fit to a binding isotherm to get Kd, n, and ΔH measure_heat->data_analysis end End data_analysis->end

ITC Experimental Workflow for VHL Ligand Binding.

Protocol:

  • Sample Preparation : Prepare a solution of the VCB complex (e.g., 10-20 µM) and a solution of VH032 (e.g., 100-200 µM) in the exact same buffer. It is critical that the buffers are identical to minimize heats of dilution. Degas both solutions before use.

  • Instrument Setup : Load the VCB complex solution into the sample cell of the ITC instrument and the VH032 solution into the injection syringe. Allow the system to equilibrate to the desired experimental temperature.

  • Titration : Perform a series of small, sequential injections of the VH032 solution into the sample cell containing the VCB complex.

  • Heat Measurement : The instrument measures the heat released or absorbed after each injection.

  • Data Analysis : Integrate the heat pulses to obtain the heat change per injection. Plot the heat change per mole of injectant against the molar ratio of ligand to protein. Fit this binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry of binding (n), and the enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy of binding (ΔS) can then be calculated.

Conclusion

The rational design of VH032 as a potent peptidomimetic VHL ligand has been a significant advancement in the field of targeted protein degradation. Its high affinity and well-characterized binding to VHL have made it an invaluable tool for the development of PROTACs targeting a wide range of disease-relevant proteins. The experimental methodologies detailed in this guide provide a framework for the accurate and robust characterization of VHL ligands, which is essential for the continued development of this exciting therapeutic modality. The structured presentation of quantitative data and detailed protocols aims to support researchers in their efforts to design and evaluate new VHL-based therapeutics.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of (R,S,S)-VH032-Based PROTACs

Audience: Researchers, scientists, and drug development professionals. Introduction Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of small molecules that co-opt the cell's natural protein disposal sy...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of small molecules that co-opt the cell's natural protein disposal system to selectively eliminate disease-causing proteins.[][2][3] These heterobifunctional molecules consist of two distinct ligands connected by a chemical linker: one binds to a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[][2][3] This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.[4][5][6]

The von Hippel-Lindau (VHL) E3 ligase is a commonly exploited ligase in PROTAC design.[7] (R,S,S)-VH032 is a potent and well-characterized ligand for VHL, making it a crucial building block in the synthesis of many VHL-based PROTACs.[8][9][10][11] This document provides detailed protocols and application notes for the synthesis of (R,S,S)-VH032-based PROTACs, aimed at researchers and professionals in the field of drug discovery.

PROTAC Mechanism of Action

The general mechanism of action for a VH032-based PROTAC involves the formation of a ternary complex between the target protein, the PROTAC molecule, and the VHL E3 ligase. This proximity enables the transfer of ubiquitin from an E2-conjugating enzyme to the target protein, leading to its subsequent degradation by the 26S proteasome.

PROTAC_Mechanism POI Protein of Interest (POI) Ternary_Complex POI-PROTAC-VHL Ternary Complex POI->Ternary_Complex binds PROTAC (R,S,S)-VH032-based PROTAC PROTAC->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex binds Ub_POI Ubiquitinated POI Ternary_Complex->Ub_POI Ubiquitination Ub Ubiquitin Ub->Ternary_Complex Proteasome 26S Proteasome Ub_POI->Proteasome Recognition Degradation Degraded Peptides Proteasome->Degradation Degradation PROTAC_Workflow cluster_design Design Phase cluster_synthesis Synthesis Phase cluster_evaluation Evaluation Phase Target_Selection Select Target Protein (POI) and POI Ligand E3_Ligase_Selection Select E3 Ligase ((R,S,S)-VH032 for VHL) Target_Selection->E3_Ligase_Selection Linker_Design Design Linker (Length, Composition, Attachment Points) E3_Ligase_Selection->Linker_Design Synthesize_VH032 Synthesize (R,S,S)-VH032 Building Block Synthesize_Linker Synthesize Linker with Functional Groups Synthesize_VH032->Synthesize_Linker Couple_Components Couple POI Ligand, Linker, and VH032 Synthesize_Linker->Couple_Components Purification Purify and Characterize Final PROTAC Couple_Components->Purification Binding_Assays Binary and Ternary Complex Formation Assays Purification->Binding_Assays Degradation_Assays In Vitro POI Degradation Assays Binding_Assays->Degradation_Assays Cellular_Activity Cellular Potency and Selectivity Assays Degradation_Assays->Cellular_Activity In_Vivo_Studies In Vivo Efficacy and PK/PD Studies Cellular_Activity->In_Vivo_Studies Optimization Iterative Optimization In_Vivo_Studies->Optimization Optimization->Linker_Design PROTAC_Synthesis_Workflow cluster_step1 Step 1: Linker Conjugation to VH032 cluster_step2 Step 2: PROTAC Assembly VH032_Amine (R,S,S)-VH032-Amine Coupling1 Amide Coupling (HATU, DIPEA) VH032_Amine->Coupling1 Linker_Acid Linker-COOH (e.g., PEG, Alkyl) Linker_Acid->Coupling1 POI_Ligand POI Ligand (with functional handle) Coupling2 Amide Coupling (HATU, DIPEA) POI_Ligand->Coupling2 VH032_Linker VH032-Linker-COOH Coupling1->VH032_Linker VH032_Linker->Coupling2 Final_PROTAC Final PROTAC: POI-Linker-VH032 Coupling2->Final_PROTAC Purification Purification (HPLC) Final_PROTAC->Purification

References

Application

Application Notes and Protocols for (R,S,S)-VH032 in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a potent and versatile E3 ligase ligand, specifically targeting the von Hippel-Lindau (VHL) protein. It serves as a fundamenta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent and versatile E3 ligase ligand, specifically targeting the von Hippel-Lindau (VHL) protein. It serves as a fundamental building block in the design and synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of molecules engineered to selectively eliminate target proteins from within a cell. By hijacking the cell's natural ubiquitin-proteasome system, (R,S,S)-VH032-based PROTACs offer a powerful strategy for therapeutic intervention in a wide range of diseases, including neurodegenerative disorders and cancer.

These application notes provide a comprehensive overview of the use of (R,S,S)-VH032 in targeted protein degradation, including quantitative performance data of exemplary PROTACs, detailed experimental protocols for their evaluation, and visual representations of the underlying biological pathways and experimental workflows.

Data Presentation

The efficacy of (R,S,S)-VH032-based PROTACs is typically quantified by their ability to induce the degradation of the target protein. Key parameters include the half-maximal degradation concentration (DC50) and the maximum level of degradation (Dmax). Below is a summary of the performance of representative PROTACs synthesized using (R,S,S)-VH032.

PROTAC NameTarget Protein(s)Cell LineDC50DmaxReference
C004019TauCultured cells~5 nMNot Reported[1]
A947SMARCA2SW157339 pM96%[2]
A947SMARCA4SW15731.1 nM92%[2]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key mechanisms and procedures associated with the use of (R,S,S)-VH032 for targeted protein degradation.

PROTAC_Mechanism cluster_0 PROTAC-mediated Ternary Complex Formation cluster_1 Ubiquitination and Degradation PROTAC PROTAC Target_Protein Target Protein (e.g., Tau, SMARCA2) PROTAC->Target_Protein Binds to Target VHL_E3_Ligase VHL E3 Ligase Complex PROTAC->VHL_E3_Ligase Recruits E3 Ligase via (R,S,S)-VH032 Ubiquitination Poly-ubiquitination of Target Protein VHL_E3_Ligase->Ubiquitination Catalyzes Proteasome 26S Proteasome Ubiquitination->Proteasome Targets for Degradation Degraded_Protein Degraded Protein (Amino Acids) Proteasome->Degraded_Protein

PROTAC Mechanism of Action.

Tau_Degradation_Pathway C004019 C004019 ((R,S,S)-VH032-based PROTAC) Ternary_Complex Tau :: C004019 :: VHL Ternary Complex C004019->Ternary_Complex Tau Pathological Tau Protein Tau->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex Ub_Cascade E1 -> E2 -> VHL (E3) Ternary_Complex->Ub_Cascade Proximity-induced PolyUb_Tau Poly-ubiquitinated Tau Ub_Cascade->PolyUb_Tau Ub transfer Proteasome Proteasomal Degradation PolyUb_Tau->Proteasome Clearance Clearance of Pathological Tau Proteasome->Clearance Neuronal_Health Improved Neuronal Health & Cognitive Function Clearance->Neuronal_Health

C004019-mediated Tau Degradation Pathway.

SMARCA2_Degradation_Workflow cluster_exp Experimental Workflow cluster_analysis Analysis Methods Cell_Culture 1. Culture SMARCA4-deficient cancer cells (e.g., SW1573) Treatment 2. Treat cells with (R,S,S)-VH032-based PROTAC (A947) Cell_Culture->Treatment Lysis 3. Cell Lysis and Protein Extraction Treatment->Lysis Quantification 4. Protein Quantification (e.g., BCA Assay) Lysis->Quantification Analysis 5. Analysis of Protein Degradation Quantification->Analysis Western_Blot Western Blot (for SMARCA2/4 levels) Analysis->Western_Blot Mass_Spec Mass Spectrometry (for global proteomics) Analysis->Mass_Spec Viability_Assay Cell Viability Assay (e.g., MTT, CellTiter-Glo) Analysis->Viability_Assay

Workflow for SMARCA2 Degradation Analysis.

Experimental Protocols

Western Blotting for Target Protein Degradation

This protocol describes the detection and quantification of a target protein (e.g., Tau, SMARCA2) following treatment with an (R,S,S)-VH032-based PROTAC.

Materials:

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein quantification assay (e.g., BCA assay kit)

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (specific to the target protein and a loading control, e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Cell Treatment and Lysis:

    • Plate cells at an appropriate density and allow them to adhere overnight.

    • Treat cells with varying concentrations of the (R,S,S)-VH032-based PROTAC for the desired time (e.g., 24 hours). Include a vehicle-only control (e.g., DMSO).

    • Wash cells with ice-cold PBS and lyse with lysis buffer on ice for 30 minutes.

    • Scrape the cells and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

    • Collect the supernatant containing the protein lysate.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

  • SDS-PAGE and Protein Transfer:

    • Normalize the protein concentrations for all samples and prepare them with Laemmli sample buffer.

    • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

    • Run the gel to separate proteins by size.

    • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against the target protein (e.g., anti-Tau or anti-SMARCA2) overnight at 4°C with gentle agitation.

    • Wash the membrane three times with TBST for 10 minutes each.

    • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times with TBST for 10 minutes each.

  • Detection and Analysis:

    • Apply the chemiluminescent substrate to the membrane.

    • Capture the signal using an imaging system.

    • Strip the membrane and re-probe with a loading control antibody (e.g., anti-GAPDH) to ensure equal protein loading.

    • Quantify the band intensities using densitometry software and normalize the target protein signal to the loading control.

Immunoprecipitation of Ubiquitinated Target Protein

This protocol is designed to confirm that the degradation of the target protein by the (R,S,S)-VH032-based PROTAC is mediated by the ubiquitin-proteasome system.

Materials:

  • Cell lysis buffer containing a deubiquitinase inhibitor (e.g., NEM)

  • Antibody against the target protein for immunoprecipitation

  • Protein A/G magnetic beads or agarose (B213101) resin

  • Wash buffer (e.g., lysis buffer with lower detergent concentration)

  • Elution buffer (e.g., low pH glycine (B1666218) buffer or Laemmli buffer)

  • Antibody against ubiquitin for Western blotting

Procedure:

  • Cell Treatment and Lysis:

    • Treat cells with the (R,S,S)-VH032-based PROTAC and a proteasome inhibitor (e.g., MG132) for a few hours to allow for the accumulation of ubiquitinated proteins.

    • Lyse the cells as described in the Western blotting protocol, ensuring the lysis buffer contains a deubiquitinase inhibitor.

  • Immunoprecipitation:

    • Pre-clear the cell lysates by incubating with protein A/G beads for 1 hour at 4°C.

    • Incubate the pre-cleared lysates with the antibody against the target protein overnight at 4°C with gentle rotation.

    • Add fresh protein A/G beads and incubate for another 2-4 hours at 4°C.

  • Washing and Elution:

    • Pellet the beads and wash them three to five times with wash buffer to remove non-specifically bound proteins.

    • Elute the immunoprecipitated proteins from the beads using elution buffer.

  • Western Blot Analysis:

    • Analyze the eluted proteins by Western blotting as described above.

    • Probe the membrane with an anti-ubiquitin antibody to detect the poly-ubiquitin chains on the immunoprecipitated target protein.

    • The membrane can also be probed with the anti-target protein antibody to confirm the successful immunoprecipitation.

Mass Spectrometry-Based Proteomics for Global Protein Degradation Analysis

This protocol provides a general workflow for analyzing the global proteomic effects of an (R,S,S)-VH032-based PROTAC to assess its selectivity.

Materials:

  • Cell lysis buffer for mass spectrometry (e.g., urea-based buffer)

  • DTT and iodoacetamide (B48618) for reduction and alkylation

  • Trypsin for protein digestion

  • Solid-phase extraction (SPE) cartridges for peptide cleanup

  • LC-MS/MS system

Procedure:

  • Sample Preparation:

    • Treat cells with the (R,S,S)-VH032-based PROTAC or vehicle control.

    • Lyse the cells and quantify the protein concentration.

  • Protein Digestion:

    • Take an equal amount of protein from each sample.

    • Reduce the disulfide bonds with DTT and alkylate the cysteines with iodoacetamide.

    • Digest the proteins into peptides using trypsin overnight at 37°C.

  • Peptide Cleanup:

    • Acidify the peptide solution and clean it up using SPE cartridges to remove salts and detergents.

    • Dry the purified peptides under vacuum.

  • LC-MS/MS Analysis:

    • Reconstitute the peptides in a suitable solvent for mass spectrometry.

    • Inject the peptides into an LC-MS/MS system for separation and analysis.

  • Data Analysis:

    • Process the raw mass spectrometry data using a proteomics software suite (e.g., MaxQuant, Proteome Discoverer).

    • Perform protein identification and quantification to determine the relative abundance of proteins in the PROTAC-treated samples compared to the control.

    • Analyze the data to identify the target protein and any potential off-target proteins that are degraded.

Conclusion

(R,S,S)-VH032 is a cornerstone molecule for the development of potent and selective PROTACs. The data and protocols presented here provide a framework for researchers to effectively utilize (R,S,S)-VH032 in their targeted protein degradation studies. By applying these methodologies, scientists can advance the understanding and application of this powerful technology in the pursuit of novel therapeutics.

References

Method

Application Notes and Protocols for (R,S,S)-VH032 Linker Chemistry in PROTAC Development

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to utilizing (R,S,S)-VH032 linker chemistry for the development of Proteolysis Targeting Chimeras (PRO...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing (R,S,S)-VH032 linker chemistry for the development of Proteolysis Targeting Chimeras (PROTACs). This document outlines the fundamental principles, experimental protocols, and data analysis techniques essential for the successful design and evaluation of VH032-based PROTACs.

Introduction to (R,S,S)-VH032 in PROTAC Technology

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that harness the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively degrade target proteins. A PROTAC molecule consists of three key components: a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two ligands.

(R,S,S)-VH032 is a potent and widely used ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. Its favorable binding affinity and well-characterized structure make it a cornerstone in the development of VHL-recruiting PROTACs. The (R,S,S)-stereoisomer of the hydroxyproline (B1673980) core is crucial for effective VHL recognition. By incorporating (R,S,S)-VH032 into a PROTAC, researchers can effectively hijack the VHL E3 ligase to induce the ubiquitination and subsequent proteasomal degradation of a target protein.

The linker component of the PROTAC is not merely a spacer but plays a critical role in optimizing the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the VHL E3 ligase. The length, composition (e.g., polyethylene (B3416737) glycol [PEG], alkyl chains), and attachment points of the linker to both the VH032 ligand and the POI ligand are critical parameters that require careful optimization for each target.

Data Presentation: Quantitative Analysis of VH032-Based PROTACs

The following tables summarize key quantitative data for representative (R,S,S)-VH032-based PROTACs, providing a comparative overview of their binding affinities and degradation efficiencies.

Table 1: Binding Affinities of VH032 and VH032-Based PROTACs

CompoundTarget ProteinE3 LigaseKd for VHL (nM)Kd for Target Protein (nM)Assay Method
VH032-VHL185-Isothermal Titration Calorimetry (ITC)[1]
MZ1BRD4VHL---
BRD4BD2VHL18.9 (Ki)-TR-FRET[2]
AT1BRD4VHL---
dBET1 (CRBN-based)BRD4CRBN-8-fold reduced vs JQ1NanoBRET[3]

Note: Comprehensive and directly comparable binding affinity data for both VHL and the target protein for a wide range of (R,S,S)-VH032 PROTACs is not consistently available in the public domain. The data presented is a compilation from various sources and methodologies.

Table 2: Degradation Efficacy of VH032-Based PROTACs

PROTACTarget ProteinCell LineDC50 (nM)Dmax (%)Treatment Time (h)
MZ1BRD4HeLa25 - 920 (isoform dependent)>9024[4]
BRD4MV4;11~10>8024[3]
CM11 (Homo-PROTAC)pVHL30HeLa<100>9024[1]
A1874BRD4RS4;111.3>9518
PROTAC 1SMARCA2/4-Partial degrader--
GMB-475BCR-ABL1Ba/F31110--

DC50: Half-maximal degradation concentration. Dmax: Maximum percentage of degradation.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and evaluation of (R,S,S)-VH032-based PROTACs.

Synthesis and Purification of a Representative (R,S,S)-VH032-Based PROTAC (e.g., a JQ1-based BET Degrader)

This protocol describes the synthesis of a PROTAC linking the BET bromodomain inhibitor JQ1 to (R,S,S)-VH032 via a PEG linker. The synthesis involves the preparation of a linker-functionalized VH032 intermediate followed by coupling to the JQ1 warhead.

Materials:

  • (S,R,S)-AHPC (VH032-NH2)

  • Fmoc-N-amido-dPEG®x-acid (linker)

  • (+)-JQ1

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • DMF (N,N-Dimethylformamide), anhydrous

  • Piperidine (B6355638)

  • DCM (Dichloromethane), anhydrous

  • TFA (Trifluoroacetic acid)

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Water, HPLC grade

  • Reverse-phase HPLC system with a C18 column

  • Lyophilizer

Protocol:

  • Step 1: Coupling of Linker to (S,R,S)-AHPC (VH032-NH2) a. Dissolve (S,R,S)-AHPC (1 equivalent) and Fmoc-N-amido-dPEG®x-acid (1.1 equivalents) in anhydrous DMF. b. Add HATU (1.2 equivalents) and DIPEA (3 equivalents) to the solution. c. Stir the reaction mixture at room temperature under a nitrogen atmosphere for 4-6 hours, monitoring the reaction progress by LC-MS. d. Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with 5% citric acid, saturated sodium bicarbonate, and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Fmoc-protected VH032-linker conjugate.

  • Step 2: Fmoc Deprotection a. Dissolve the crude product from Step 1 in a 20% piperidine solution in DMF. b. Stir at room temperature for 30 minutes. c. Concentrate the reaction mixture under vacuum to remove piperidine and DMF. d. Co-evaporate with toluene (B28343) to remove residual piperidine. The resulting amine-functionalized VH032-linker is used in the next step without further purification.

  • Step 3: Coupling of JQ1 to the VH032-Linker a. Dissolve (+)-JQ1 (1 equivalent) and the amine-functionalized VH032-linker from Step 2 (1.1 equivalents) in anhydrous DMF. b. Add HATU (1.2 equivalents) and DIPEA (3 equivalents). c. Stir the reaction at room temperature under a nitrogen atmosphere for 4-6 hours, monitoring by LC-MS.

  • Step 4: Purification of the PROTAC a. Upon completion of the reaction, dilute the mixture with DMSO and filter to remove any solids. b. Purify the crude PROTAC by reverse-phase preparative HPLC using a C18 column. A typical gradient is 10-90% acetonitrile in water with 0.1% TFA over 30 minutes. c. Collect the fractions containing the pure PROTAC, identified by LC-MS analysis. d. Combine the pure fractions and lyophilize to obtain the final PROTAC as a white solid.

  • Step 5: Characterization a. Confirm the identity and purity of the final PROTAC by high-resolution mass spectrometry (HRMS) and analytical HPLC.

Western Blot Analysis for PROTAC-Mediated Protein Degradation

This protocol details the procedure for assessing the degradation of a target protein in cultured cells following treatment with a VH032-based PROTAC.

Materials:

  • Cell line expressing the target protein of interest

  • Complete cell culture medium

  • VH032-based PROTAC stock solution (in DMSO)

  • DMSO (vehicle control)

  • Phosphate-buffered saline (PBS), ice-cold

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer (4x)

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF or nitrocellulose membranes and transfer apparatus

  • Blocking buffer (5% non-fat milk or BSA in TBST)

  • Primary antibody against the target protein

  • Primary antibody against a loading control (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

  • Image analysis software (e.g., ImageJ)

Protocol:

  • Cell Seeding and Treatment: a. Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight. b. Treat the cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (DMSO) for a specified time (e.g., 4, 8, 16, or 24 hours).

  • Cell Lysis and Protein Quantification: a. After treatment, wash the cells twice with ice-cold PBS. b. Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells. c. Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes, vortexing occasionally. d. Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. e. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

  • Sample Preparation and SDS-PAGE: a. Normalize the protein concentration of all samples with lysis buffer. b. Add Laemmli sample buffer to a final concentration of 1x and boil at 95°C for 5 minutes. c. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

  • Protein Transfer and Immunoblotting: a. Transfer the separated proteins to a PVDF or nitrocellulose membrane. b. Block the membrane with blocking buffer for 1 hour at room temperature. c. Incubate the membrane with the primary antibody against the target protein overnight at 4°C. d. Wash the membrane three times with TBST. e. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane three times with TBST. g. Repeat the immunoblotting process for the loading control protein.

  • Detection and Analysis: a. Incubate the membrane with ECL substrate and capture the chemiluminescent signal. b. Quantify the band intensities using image analysis software. c. Normalize the target protein band intensity to the corresponding loading control band intensity.

Determination of DC50 and Dmax

This protocol describes how to analyze the Western blot data to determine the potency (DC50) and efficacy (Dmax) of the PROTAC.

Protocol:

  • Data Normalization: a. For each sample, calculate the normalized target protein level by dividing the intensity of the target protein band by the intensity of the corresponding loading control band.

  • Percentage of Protein Remaining: a. Calculate the percentage of protein remaining for each PROTAC concentration relative to the vehicle control using the following formula: % Protein Remaining = (Normalized Protein Level in Treated Sample / Normalized Protein Level in Vehicle Control) x 100

  • Dose-Response Curve and Parameter Calculation: a. Plot the percentage of protein remaining against the logarithm of the PROTAC concentration. b. Fit the data to a four-parameter variable slope dose-response curve using a suitable software (e.g., GraphPad Prism). c. The DC50 is the concentration of the PROTAC that results in a 50% reduction in the target protein level. d. The Dmax is the maximum percentage of protein degradation observed, calculated as 100 - Bottom Plateau of the dose-response curve.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts in VH032-based PROTAC development.

PROTAC_Mechanism cluster_Cell Cellular Environment cluster_Ternary Ternary Complex Formation PROTAC (R,S,S)-VH032 PROTAC Target Target Protein (POI) PROTAC->Target Binds VHL VHL E3 Ligase PROTAC->VHL Recruits Proteasome 26S Proteasome Target->Proteasome Recognition & Degradation VHL->Target Polyubiquitination Ub Ubiquitin Degraded_Target Degraded Peptides Proteasome->Degraded_Target

Caption: Mechanism of action for a (R,S,S)-VH032-based PROTAC.

Experimental_Workflow cluster_Synthesis PROTAC Synthesis & Purification cluster_Cellular_Assay Cell-Based Degradation Assay cluster_Analysis Data Analysis Synthesis Chemical Synthesis (VH032-Linker-Warhead) Purification HPLC Purification Synthesis->Purification Characterization LC-MS & NMR Analysis Purification->Characterization Treatment PROTAC Treatment (Dose-Response) Characterization->Treatment Cell_Culture Cell Culture & Seeding Cell_Culture->Treatment Lysis Cell Lysis Treatment->Lysis Western_Blot Western Blot Lysis->Western_Blot Quantification Densitometry Western_Blot->Quantification DC50_Dmax DC50 & Dmax Calculation Quantification->DC50_Dmax

Caption: Experimental workflow for VH032-based PROTAC development.

References

Application

Application of (R,S,S)-VH032 in Tau Protein Degradation: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for utilizing the von Hippel-Lindau (VHL) E3 ligase ligand, (R,S,S)-VH032, in the targeted d...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing the von Hippel-Lindau (VHL) E3 ligase ligand, (R,S,S)-VH032, in the targeted degradation of tau protein. The primary application of (R,S,S)-VH032 in this context is as a critical component of Proteolysis Targeting Chimeras (PROTACs), specifically in the construction of the tau-targeting PROTAC, C004019. These notes will guide researchers in the design and execution of experiments to induce and quantify tau protein degradation in both cellular and in vivo models.

Introduction to (R,S,S)-VH032 and Tau Protein Degradation

(R,S,S)-VH032 is a potent and specific ligand for the VHL E3 ubiquitin ligase. In the field of targeted protein degradation, it serves as a crucial building block for the synthesis of PROTACs. A PROTAC is a heterobifunctional molecule that consists of a ligand that binds to a target protein (in this case, tau), a linker, and a ligand that recruits an E3 ligase (such as (R,S,S)-VH032). This ternary complex formation facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome.

The intracellular accumulation of hyperphosphorylated and aggregated tau protein is a pathological hallmark of several neurodegenerative disorders, including Alzheimer's disease, collectively known as tauopathies. By harnessing the cell's own protein disposal machinery, PROTACs offer a promising therapeutic strategy to reduce the levels of pathogenic tau. The small molecule PROTAC C004019, which incorporates (R,S,S)-VH032 as its VHL E3 ligase binder, has been shown to effectively and selectively promote the clearance of tau both in vitro and in vivo.[1][2]

Quantitative Data on Tau Degradation by C004019

The efficacy of the (R,S,S)-VH032-based PROTAC C004019 in degrading tau protein has been demonstrated across various experimental models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Tau Degradation in HEK293-hTau Cells

Concentration of C004019Treatment DurationTotal Tau Reduction (%)Phospho-Tau (pS396) Reduction (%)
0.01 µM24 hSignificantSignificant
0.1 µM24 hSignificantSignificant
1 µM24 hSignificantSignificant
10 µM24 hSignificantSignificant
20 µM24 hSignificantSignificant
IC50 24 h 0.00785 µM Not Reported

Data extracted from Wang et al., Theranostics 2021. "Significant" indicates a statistically significant reduction compared to vehicle control as reported in the study.[1][3]

Table 2: In Vitro Tau Degradation in SH-SY5Y Neuroblastoma Cells

Concentration of C004019Treatment DurationTotal Tau Reduction (%)Phospho-Tau (pS396) Reduction (%)
1 µM24 hSignificantNot as pronounced as in HEK293-hTau
10 µM24 hSignificantSignificant

Data extracted from Wang et al., Theranostics 2021.[1]

Table 3: In Vivo Tau Degradation in Mouse Models

Mouse ModelAdministration RouteDosageTreatment DurationOutcome
Wild-typeIntracerebroventricular5 µL, 200 µMSingle doseRobust tau clearance
3xTg-ADIntracerebroventricular5 µL, 200 µMSingle doseReduction of total and p-tau in hippocampus and cortex[1][2]
Wild-typeSubcutaneous3 mg/kgSingle doseSustained tau reduction in the brain
hTau-transgenicSubcutaneous3 mg/kgOnce per 6 days for 5 timesRemarkable decrease in tau levels
3xTg-ADSubcutaneous3 mg/kgOnce per 6 days for 5 timesRemarkable decrease in tau levels with improved cognitive functions

Data extracted from Wang et al., Theranostics 2021.[1][2]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the processes involved, the following diagrams illustrate the mechanism of action of (R,S,S)-VH032-based PROTACs and a typical experimental workflow.

PROTAC_Mechanism cluster_cell Cellular Environment PROTAC C004019 PROTAC ((R,S,S)-VH032 containing) Tau Tau Protein (Target) PROTAC->Tau Binds VHL VHL E3 Ligase PROTAC->VHL Recruits Ternary_Complex Tau-PROTAC-VHL Ternary Complex Tau->Ternary_Complex VHL->Ternary_Complex Ub_Tau Polyubiquitinated Tau Protein Ternary_Complex->Ub_Tau Ubiquitination Ubiquitin Ubiquitin Ubiquitin->Ternary_Complex Proteasome 26S Proteasome Ub_Tau->Proteasome Recognition Degradation Degraded Tau (Amino Acids) Proteasome->Degradation Degradation Experimental_Workflow cluster_invitro In Vitro Experiments cluster_invivo In Vivo Experiments Cell_Culture Cell Culture (e.g., HEK293-hTau, SH-SY5Y) Treatment Treat cells with C004019 (various concentrations and times) Cell_Culture->Treatment Lysis Cell Lysis and Protein Extraction Treatment->Lysis Quantification Protein Quantification Lysis->Quantification CoIP Co-Immunoprecipitation (Tau, VHL, Ubiquitin) Lysis->CoIP Analysis Western Blot Analysis (Total Tau, Phospho-Tau) Quantification->Analysis Animal_Model Animal Model (e.g., 3xTg-AD mice) Administration Administer C004019 (e.g., subcutaneous injection) Animal_Model->Administration Behavioral Behavioral Tests Administration->Behavioral Tissue_Harvest Brain Tissue Harvest Administration->Tissue_Harvest Behavioral->Tissue_Harvest Homogenization Tissue Homogenization and Protein Extraction Tissue_Harvest->Homogenization WB_IHC Western Blot / IHC (Tau levels in brain regions) Homogenization->WB_IHC

References

Method

Application Notes and Protocols for (R,S,S)-VH032-Mediated BRD4 Degradation

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial component in the design of Proteolysis Ta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial component in the design of Proteolysis Targeting Chimeras (PROTACs), a novel class of therapeutic agents that induce the degradation of specific target proteins. PROTACs based on (R,S,S)-VH032, such as the well-characterized degrader MZ1, function by forming a ternary complex between the VHL E3 ligase and the target protein, in this case, Bromodomain-containing protein 4 (BRD4).[1][2] This proximity-induced complex formation leads to the poly-ubiquitination of BRD4, marking it for degradation by the 26S proteasome. The selective removal of BRD4, a key epigenetic reader involved in the regulation of oncogenes like c-Myc, presents a promising therapeutic strategy for various cancers.[3][4]

These application notes provide a comprehensive guide to utilizing (R,S,S)-VH032-based PROTACs for the targeted degradation of BRD4. This document includes detailed protocols for assessing BRD4 degradation and its downstream cellular effects, along with data presentation tables and diagrams to facilitate experimental design and interpretation.

Data Presentation

The efficacy of (R,S,S)-VH032-based PROTACs in mediating BRD4 degradation is typically quantified by determining the half-maximal degradation concentration (DC50) and the maximum percentage of degradation (Dmax). The following tables summarize the degradation potency of the VH032-based PROTAC, MZ1, across various cell lines.

Table 1: Cellular Degradation Potency (DC50) of MZ1

Cell LineTarget ProteinDC50 (nM)Reference
H661BRD48[5]
H838BRD423[5]
HeLaBRD4~100 (for complete degradation)---
HeLaBRD2>1000---
HeLaBRD3>1000---

Table 2: Maximum Degradation (Dmax) of MZ1

Cell LineTarget ProteinDmax (%)Reference
HeLaBRD4>90---

Signaling Pathways and Experimental Workflows

Mechanism of Action: (R,S,S)-VH032-Based PROTAC

An (R,S,S)-VH032-based PROTAC is a heterobifunctional molecule that simultaneously binds to the VHL E3 ubiquitin ligase and the target protein, BRD4. This induced proximity facilitates the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to lysine (B10760008) residues on the BRD4 protein. The resulting polyubiquitin (B1169507) chain is recognized by the 26S proteasome, which then degrades the BRD4 protein.

PROTAC_Mechanism cluster_0 PROTAC-mediated Ternary Complex Formation cluster_1 Ubiquitination and Degradation PROTAC PROTAC BRD4 BRD4 PROTAC->BRD4 VHL_E3_Ligase VHL E3 Ligase PROTAC->VHL_E3_Ligase Poly-Ub_BRD4 Poly-ubiquitinated BRD4 VHL_E3_Ligase->Poly-Ub_BRD4 Ubiquitination Ub Ubiquitin Proteasome Proteasome Poly-Ub_BRD4->Proteasome Degraded_BRD4 Degraded BRD4 Proteasome->Degraded_BRD4 Degradation

PROTAC-induced BRD4 degradation pathway.
Downstream Signaling Effects of BRD4 Degradation

The degradation of BRD4 leads to the downregulation of its target genes, which are often implicated in cancer cell proliferation and survival. Key downstream pathways affected include:

  • c-Myc Regulation: BRD4 is a critical regulator of the MYC oncogene. Its degradation leads to a rapid decrease in c-Myc expression.[3]

  • Notch Signaling: BRD4 can regulate the expression of Jagged1 (JAG1), a ligand for the Notch receptor. Degradation of BRD4 can thus inhibit the Jagged1/Notch1 signaling pathway, which is involved in cancer cell dissemination.[4]

Downstream_Signaling VH032_PROTAC (R,S,S)-VH032 PROTAC BRD4_Degradation BRD4 Degradation VH032_PROTAC->BRD4_Degradation cMyc_Downregulation c-Myc Downregulation BRD4_Degradation->cMyc_Downregulation JAG1_Downregulation Jagged1 Downregulation BRD4_Degradation->JAG1_Downregulation Antiproliferative_Effects Anti-proliferative Effects cMyc_Downregulation->Antiproliferative_Effects Notch1_Inhibition Notch1 Signaling Inhibition JAG1_Downregulation->Notch1_Inhibition Notch1_Inhibition->Antiproliferative_Effects

Downstream effects of BRD4 degradation.
Experimental Workflow for Characterizing a BRD4 PROTAC

A typical workflow to characterize an (R,S,S)-VH032-based BRD4 PROTAC involves a series of in vitro cellular assays.

Experimental_Workflow Cell_Culture Cell Culture & Seeding PROTAC_Treatment PROTAC Treatment (Dose-response & Time-course) Cell_Culture->PROTAC_Treatment Western_Blot Western Blot for BRD4 Degradation (DC50, Dmax) PROTAC_Treatment->Western_Blot Immunoprecipitation Immunoprecipitation for Ubiquitination PROTAC_Treatment->Immunoprecipitation Cell_Viability_Assay Cell Viability Assay (e.g., MTT) PROTAC_Treatment->Cell_Viability_Assay Data_Analysis Data Analysis & Interpretation Western_Blot->Data_Analysis Immunoprecipitation->Data_Analysis Cell_Viability_Assay->Data_Analysis

General experimental workflow.

Experimental Protocols

Protocol 1: Western Blot Analysis of BRD4 Degradation

This protocol details the steps to quantify BRD4 protein levels in cultured cells following treatment with an (R,S,S)-VH032-based PROTAC.

Materials and Reagents:

  • Cell Line (e.g., HeLa, H661, H838)

  • (R,S,S)-VH032-based PROTAC (e.g., MZ1) stock solution in DMSO

  • Vehicle control (DMSO)

  • Proteasome inhibitor (e.g., MG132) as a control

  • Cell Culture Medium (e.g., DMEM or RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin

  • Phosphate Buffered Saline (PBS)

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • Laemmli Sample Buffer (4X)

  • SDS-PAGE gels

  • Transfer Buffer

  • PVDF or Nitrocellulose membrane

  • Blocking Buffer (5% non-fat dry milk or BSA in TBST)

  • Primary Antibodies: anti-BRD4, anti-GAPDH, or anti-β-actin (loading control)

  • HRP-conjugated Secondary Antibody

  • Enhanced Chemiluminescence (ECL) Substrate

Procedure:

  • Cell Seeding and Treatment:

    • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

    • Allow cells to adhere overnight.

    • Treat cells with varying concentrations of the PROTAC (e.g., 0, 10, 50, 100, 500 nM, 1 µM) for a specified time course (e.g., 4, 8, 16, 24 hours).

    • Include a DMSO vehicle control. For mechanism validation, pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 1-2 hours before adding the PROTAC.

  • Cell Lysis and Protein Quantification:

    • After treatment, wash cells once with ice-cold PBS.

    • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

    • Incubate the lysate on ice for 30 minutes.

    • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

    • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

  • Sample Preparation and SDS-PAGE:

    • Normalize the protein concentration of all samples.

    • Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95°C for 5-10 minutes.

    • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Protein Transfer and Immunoblotting:

    • Transfer proteins to a PVDF or nitrocellulose membrane.

    • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with the primary anti-BRD4 antibody (e.g., 1:1000 dilution) and a loading control antibody (e.g., anti-GAPDH, 1:5000) in blocking buffer overnight at 4°C.

    • Wash the membrane three times for 10 minutes each with TBST.

    • Incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:2000 dilution) in blocking buffer for 1 hour at room temperature.

    • Wash the membrane three times for 10 minutes each with TBST.

  • Detection and Analysis:

    • Incubate the membrane with ECL substrate and capture the chemiluminescent signal.

    • Quantify band intensities using densitometry software. Normalize BRD4 band intensity to the loading control.

    • Calculate the percentage of BRD4 degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Protocol 2: Immunoprecipitation of Ubiquitinated BRD4

This protocol is to confirm that the PROTAC-induced degradation of BRD4 is mediated by ubiquitination.

Materials and Reagents:

  • Cells treated with PROTAC and MG132 as described in Protocol 1.

  • Denaturing Lysis Buffer (e.g., RIPA buffer with 1% SDS)

  • Dilution Buffer (RIPA buffer without SDS)

  • Anti-BRD4 antibody or Anti-Ubiquitin antibody

  • Protein A/G magnetic beads

  • Wash Buffer (e.g., PBS with 0.1% Tween-20)

  • Elution Buffer (e.g., 0.1 M Glycine, pH 2.5)

  • Neutralization Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Procedure:

  • Cell Lysis under Denaturing Conditions:

    • Lyse cells treated with PROTAC and MG132 in denaturing lysis buffer and boil for 10 minutes to disrupt protein-protein interactions.

    • Dilute the lysate 10-fold with dilution buffer to reduce the SDS concentration to 0.1%.[6]

    • Centrifuge to clarify the lysate.[6]

  • Immunoprecipitation:

    • Pre-clear the lysate with protein A/G beads.

    • Incubate the pre-cleared lysate with an anti-BRD4 antibody (to pull down BRD4 and probe for ubiquitin) or an anti-ubiquitin antibody (to pull down all ubiquitinated proteins and probe for BRD4) overnight at 4°C.

    • Add protein A/G beads and incubate for another 1-2 hours.

  • Washing and Elution:

    • Wash the beads three times with wash buffer.

    • Elute the bound proteins with elution buffer and immediately neutralize with neutralization buffer.

  • Western Blot Analysis:

    • Analyze the eluted samples by Western blot as described in Protocol 1.

    • If BRD4 was immunoprecipitated, probe the membrane with an anti-ubiquitin antibody to detect a smear of high molecular weight ubiquitinated BRD4.

    • If ubiquitinated proteins were immunoprecipitated, probe with an anti-BRD4 antibody.

Protocol 3: Cell Viability Assay (MTT Assay)

This assay measures the effect of BRD4 degradation on cell proliferation and viability.

Materials and Reagents:

  • Cell Line

  • (R,S,S)-VH032-based PROTAC

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • MTT Solvent (e.g., 40% (v/v) dimethylformamide, 2% (v/v) glacial acetic acid, 16% (w/v) SDS, pH 4.7)

Procedure:

  • Cell Seeding and Treatment:

    • Seed cells in a 96-well plate at a suitable density (e.g., 5,000 cells/well) and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of the PROTAC for a desired period (e.g., 72 hours).

  • MTT Addition and Incubation:

    • Add 10 µL of MTT solution to each well.[7]

    • Incubate the plate at 37°C for 3-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.[7]

  • Solubilization and Absorbance Reading:

    • Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.[7]

    • Wrap the plate in foil and shake on an orbital shaker for 15 minutes.[8]

    • Read the absorbance at 570 nm using a microplate reader.[7]

  • Data Analysis:

    • Subtract the background absorbance from a cell-free control.

    • Calculate cell viability as a percentage of the vehicle-treated control.

    • Plot the results to determine the IC50 (half-maximal inhibitory concentration) of the PROTAC.

Conclusion

(R,S,S)-VH032 is a versatile and potent VHL ligand for the development of PROTACs targeting BRD4 for degradation. The protocols and data presented in these application notes provide a framework for researchers to effectively utilize and characterize (R,S,S)-VH032-based PROTACs in their studies. By following these detailed methodologies, researchers can reliably assess the degradation of BRD4 and elucidate its downstream biological consequences, contributing to the advancement of targeted protein degradation as a therapeutic strategy.

References

Application

Application Notes and Protocols for (R,S,S)-VH032 Functionalized with Amine for PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, enabling the targeted degradation of disease-cau...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, enabling the targeted degradation of disease-causing proteins. These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting the two. The von Hippel-Lindau (VHL) E3 ligase is one of the most successfully utilized E3 ligases in PROTAC design. The small molecule (R,S,S)-VH032 is a potent and well-characterized ligand for VHL. Functionalization of (R,S,S)-VH032 with a terminal amine group provides a crucial building block, ((R,S,S)-VH032-amine), for the facile synthesis of PROTAC libraries through amide bond formation with a linker attached to a POI ligand.

This document provides detailed application notes and experimental protocols for the synthesis and characterization of PROTACs utilizing amine-functionalized (R,S,S)-VH032.

PROTAC Mechanism of Action

The fundamental principle of PROTAC action is to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS).

PROTAC_Mechanism PROTAC Mechanism of Action PROTAC PROTAC ((R,S,S)-VH032-Linker-POI Ligand) POI Protein of Interest (POI) PROTAC->POI Binds VHL VHL E3 Ligase PROTAC->VHL Recruits Ternary_Complex POI-PROTAC-VHL Ternary Complex PROTAC->Ternary_Complex POI->Ternary_Complex VHL->Ternary_Complex Poly_Ub_POI Poly-ubiquitinated POI Ternary_Complex->Poly_Ub_POI Ubiquitination Recycling PROTAC and VHL Recycled Ternary_Complex->Recycling Ub Ubiquitin Ub->Ternary_Complex Proteasome 26S Proteasome Poly_Ub_POI->Proteasome Recognition Degradation Degraded POI (Peptides) Proteasome->Degradation Degradation

PROTAC-mediated protein degradation pathway.

Data Presentation: Degradation Efficiency of (R,S,S)-VH032-Amine Based PROTACs

The efficacy of a PROTAC is primarily determined by its ability to induce the degradation of the target protein, quantified by the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values. Below is a summary of reported degradation data for PROTACs synthesized using an amine-functionalized (R,S,S)-VH032 derivative.

PROTAC NameTarget ProteinLinker TypeCell LineDC50 (nM)Dmax (%)Reference
SIM1 BRD2BranchedHEK2930.7>95[1][2]
SIM1 BRD3BranchedHEK2939.5>95[1][2]
SIM1 BRD4BranchedHEK2931.5>95[1][2]
Compound 8 IRAK4PEGPBMCs259>80[2]
1q EGFRL858R/T790MAlkyl/PEGH1975355.9>80[3]

Experimental Protocols

Synthesis of (R,S,S)-VH032-Amine Hydrochloride

This multi-gram scale, column chromatography-free synthesis provides a practical route to obtain the key (R,S,S)-VH032-amine building block. The following protocol is adapted from Yan, W., et al. (2022).[4]

VH032_Amine_Synthesis Synthesis of (R,S,S)-VH032-Amine cluster_0 Building Block Assembly cluster_1 Key Coupling Steps cluster_2 Final Product A Leucine Derivative Step2 Couple A to B-C Intermediate A->Step2 B Proline Derivative Step1 Couple B and C B->Step1 C Benzylamine Derivative C->Step1 Step1->Step2 Final_Product (R,S,S)-VH032-Amine Hydrochloride Step2->Final_Product Deprotection Western_Blot_Workflow Western Blot Workflow for PROTAC Efficacy Cell_Culture Cell Seeding and PROTAC Treatment Lysis Cell Lysis and Protein Quantification Cell_Culture->Lysis SDS_PAGE SDS-PAGE and Protein Transfer Lysis->SDS_PAGE Immunoblotting Immunoblotting with Primary and Secondary Antibodies SDS_PAGE->Immunoblotting Detection Chemiluminescent Detection and Imaging Immunoblotting->Detection Analysis Densitometry Analysis (DC50 and Dmax) Detection->Analysis

References

Method

Application Notes and Protocols: Carboxylic Acid Derivatives of (R,S,S)-VH032 for Conjugation

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a potent and widely utilized E3 ligase ligand that binds to the von Hippel-Lindau (VHL) protein.[1][2] This interaction is fun...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent and widely utilized E3 ligase ligand that binds to the von Hippel-Lindau (VHL) protein.[1][2] This interaction is fundamental to the mechanism of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutic agents designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins. PROTACs are heterobifunctional molecules composed of a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase (like VHL), and a linker that connects these two components.[3]

Carboxylic acid derivatives of (R,S,S)-VH032 are crucial for the synthesis of PROTACs, providing a versatile functional handle for conjugation to a target protein ligand or a linker moiety. These derivatives enable the formation of stable amide bonds, a common and robust linkage in bioconjugation chemistry. This document provides detailed application notes and experimental protocols for the use of carboxylic acid derivatives of (R,S,S)-VH032 in the development of PROTACs and other targeted protein degraders.

Data Presentation: Properties of (R,S,S)-VH032 and its Derivatives

The selection of the appropriate VH032 derivative and linker is critical for optimizing the efficacy of a PROTAC. The following table summarizes key quantitative data for (R,S,S)-VH032 and its derivatives, including binding affinities to VHL and the performance of resulting PROTACs.

Compound IDDescriptionVHL Binding Affinity (Kd)PROTAC ExampleTarget ProteinDC50DmaxCell Line
(R,S,S)-VH032Parent VHL Ligand185 nM[4]MZ1BRD4~19 nM>90%HeLa
VH 032 amide-alkylC6-acidVH032 with a 6-carbon alkyl linker and a terminal carboxylic acid.[5]Not explicitly reportedNot specifiedNot specifiedNot specifiedNot specifiedNot specified
VH032-C7-COOHVH032 with a 7-carbon alkyl linker and a terminal carboxylic acid.[1][6]Not explicitly reportedNot specifiedNot specifiedNot specifiedNot specifiedNot specified
(S,R,S)-AHPC-C5-COOHVH032 with a 5-carbon alkyl linker and a terminal carboxylic acid.[1]Not explicitly reportedEED DegraderEEDNot specifiedNot specifiedNot specified
VH 032 amide-PEG5-acidVH032 with a 5-unit PEG linker and a terminal carboxylic acid.[7]Not explicitly reportedNot specifiedNot specifiedNot specifiedNot specifiedNot specified

Note: DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values are highly dependent on the specific PROTAC architecture (target ligand, linker) and the experimental conditions (cell line, treatment time). The data presented here is for illustrative purposes.

Signaling Pathway and Experimental Workflows

VHL-Mediated Ubiquitination Pathway

The following diagram illustrates the mechanism of action for a PROTAC utilizing a VH032-based ligand to induce the ubiquitination and subsequent degradation of a target protein.

G cluster_0 PROTAC-Mediated Protein Degradation PROTAC PROTAC (Target Ligand-Linker-VH032) Ternary Ternary Complex (Target-PROTAC-VHL) PROTAC->Ternary Target Target Protein (e.g., BRD4) Target->Ternary VHL VHL E3 Ligase VHL->Ternary Ub_Target Polyubiquitinated Target Protein Ternary->Ub_Target Ubiquitination Ub Ubiquitin Ub->Ternary Proteasome Proteasome Ub_Target->Proteasome Degraded Degraded Peptides Proteasome->Degraded

Caption: VHL-mediated ubiquitination and degradation of a target protein by a PROTAC.

Experimental Workflow: Synthesis of a VH032-Carboxylic Acid Derivative

This diagram outlines the general workflow for synthesizing a carboxylic acid derivative of (R,S,S)-VH032 from a commercially available amine precursor.

G cluster_1 Synthesis of VH032-Carboxylic Acid Derivative Start Start: (R,S,S)-VH032-Amine Reaction Amide Bond Formation Start->Reaction Reactant Carboxylic Acid Linker (e.g., Suberic Anhydride) Reactant->Reaction Purification Purification (e.g., HPLC) Reaction->Purification Product Product: (R,S,S)-VH032-Carboxylic Acid Purification->Product

Caption: General workflow for the synthesis of a VH032-carboxylic acid derivative.

Experimental Workflow: EDC/NHS Coupling of VH032-Carboxylic Acid to an Amine-Containing Molecule

This diagram illustrates the steps for conjugating a VH032-carboxylic acid derivative to a target protein ligand or linker containing a primary amine.

G cluster_2 EDC/NHS Coupling Protocol Start Start: VH032-Carboxylic Acid Activation Activation with EDC and NHS/sulfo-NHS Start->Activation Intermediate NHS-activated VH032 Derivative Activation->Intermediate Coupling Coupling to Amine-containing Molecule Intermediate->Coupling Purification Purification (e.g., HPLC) Coupling->Purification Product Final Conjugate (PROTAC) Purification->Product

References

Application

Application Notes and Protocols for BODIPY FL VH032 in TR-FRET and FP Binding Assays

For Researchers, Scientists, and Drug Development Professionals Introduction BODIPY FL VH032 is a high-affinity fluorescent probe designed for studying the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical componen...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY FL VH032 is a high-affinity fluorescent probe designed for studying the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component in cellular oxygen sensing pathways and a popular target in targeted protein degradation.[1][2][3][4][5][6] This probe consists of the VHL ligand VH032 linked to a BODIPY FL fluorophore via a polyethylene (B3416737) glycol (PEG) linker.[6][7] Its favorable properties enable sensitive and quantitative analysis of VHL ligand binding using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays.[1] These assays are instrumental in high-throughput screening (HTS) for novel VHL ligands and in the development of PROteolysis TArgeting Chimeras (PROTACs).[1][2]

BODIPY FL VH032 offers a significant advantage over traditional peptide-based probes due to its small size and high affinity, which leads to more sensitive and robust assays.[1] This document provides detailed application notes and protocols for utilizing BODIPY FL VH032 in both TR-FRET and FP binding assays.

Principle of the Assays

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

TR-FRET is a proximity-based assay that measures the energy transfer between a donor and an acceptor fluorophore when they are in close proximity (typically within 10 nm).[8][9] In the context of the VHL binding assay, a terbium (Tb)-labeled anti-GST antibody serves as the donor, binding to a GST-tagged VCB (VHL-ElonginC-ElonginB) protein complex. BODIPY FL VH032, the acceptor, binds to the VHL protein within the complex. Upon excitation of the terbium donor, energy is transferred to the BODIPY FL acceptor if it is bound to VHL, resulting in a specific FRET signal.[2] Competitive VHL ligands will displace BODIPY FL VH032, leading to a decrease in the TR-FRET signal.[2] The use of a long-lifetime terbium donor allows for a time-gated measurement, which minimizes background fluorescence and enhances assay sensitivity.[8][9]

Fluorescence Polarization (FP)

Fluorescence Polarization (FP) is a technique that measures the change in the rotational speed of a fluorescent molecule upon binding to a larger partner.[10][11][12][13] Small, unbound fluorescent molecules, like BODIPY FL VH032, tumble rapidly in solution, resulting in low polarization of emitted light when excited with polarized light.[10][11] When BODIPY FL VH032 binds to the much larger VCB protein complex, its rotational motion is significantly slowed.[10][11][13] This slower tumbling results in a higher degree of polarization of the emitted light.[10][11] By measuring this change in polarization, the binding of ligands that compete with BODIPY FL VH032 for the VHL binding site can be quantified.

Data Presentation

The following tables summarize the binding affinities and inhibitory constants of various VHL ligands determined using BODIPY FL VH032-based TR-FRET and FP assays.

Table 1: Binding Affinity of BODIPY FL VH032

Assay TypeProtein ComplexKd (nM)Reference
TR-FRETGST-VCB3.01[5][6][7][14]
FPGST-VCB100.8[2]

Table 2: Inhibitory Activity of VHL Ligands in Competitive Binding Assays

CompoundTR-FRET Ki (nM)FP Ki (nM)Reference
VH29818.9110.4
VH03242.1188.7
MZ139.5118.4
BOC-VH032110.2340.5

Experimental Protocols

Materials and Reagents
  • BODIPY FL VH032

  • GST-tagged VCB protein complex (VHL, Elongin B, Elongin C)

  • Terbium-labeled anti-GST antibody (for TR-FRET)

  • Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100

  • Test compounds (VHL ligands)

  • DMSO (for compound dilution)

  • 384-well, low-volume, black plates

  • Plate reader capable of TR-FRET and FP measurements

TR-FRET Assay Protocol
  • Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute the compounds in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept low (e.g., ≤ 1%) to minimize interference.[2][15]

  • Reagent Preparation:

    • Prepare a solution of GST-VCB protein complex and Terbium-labeled anti-GST antibody in assay buffer. A recommended starting concentration is 4 nM of each.

    • Prepare a solution of BODIPY FL VH032 in assay buffer. A recommended starting concentration is 8 nM.

  • Assay Plate Setup:

    • Add 5 µL of the diluted test compounds or DMSO (for controls) to the wells of a 384-well plate.

    • Add 5 µL of the GST-VCB/Tb-anti-GST antibody mix to each well.

    • Add 5 µL of the BODIPY FL VH032 solution to each well.

    • The final concentrations in a 15 µL reaction volume would be approximately 2 nM GST-VCB, 2 nM Tb-anti-GST, and 4 nM BODIPY FL VH032.

  • Incubation: Incubate the plate at room temperature for at least 90 minutes, protected from light. The signal is reported to be stable for up to 300 minutes.[2][6][7]

  • Measurement: Read the plate on a TR-FRET-compatible plate reader. Use an excitation wavelength of 340 nm and measure emission at two wavelengths: 490 nm (terbium donor) and 520 nm (BODIPY FL acceptor).[2]

  • Data Analysis: Calculate the TR-FRET ratio (Emission at 520 nm / Emission at 490 nm). Plot the TR-FRET ratio against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Assay Protocol
  • Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute the compounds in assay buffer to the desired final concentrations.

  • Reagent Preparation:

    • Prepare a solution of GST-VCB protein complex in assay buffer. A recommended starting concentration is 200 nM.[2]

    • Prepare a solution of BODIPY FL VH032 in assay buffer. A recommended starting concentration is 20 nM.[2]

  • Assay Plate Setup:

    • Add 10 µL of the diluted test compounds or DMSO (for controls) to the wells of a 384-well plate.

    • Add 5 µL of the GST-VCB solution to each well.

    • Add 5 µL of the BODIPY FL VH032 solution to each well.

    • The final concentrations in a 20 µL reaction volume would be approximately 100 nM GST-VCB and 10 nM BODIPY FL VH032.[2]

  • Incubation: Incubate the plate at room temperature for 90 minutes, protected from light.[2]

  • Measurement: Read the plate on an FP-capable plate reader using an excitation filter of ~485 nm and an emission filter of ~535 nm.[16] The reader will measure the parallel and perpendicular fluorescence intensities to calculate the polarization value (in mP).

  • Data Analysis: Plot the fluorescence polarization values against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki can be calculated using the Cheng-Prusoff equation, taking into account the concentration of the fluorescent ligand and its Kd for the protein.

Visualizations

TR_FRET_Principle cluster_no_competitor A) High TR-FRET Signal (No Competitor) cluster_competitor B) Low TR-FRET Signal (With Competitor) GST_VCB GST-VCB Tb_Ab Tb-anti-GST Ab (Donor) Tb_Ab->GST_VCB Binds BODIPY_VH032 BODIPY FL VH032 (Acceptor) Tb_Ab->BODIPY_VH032 2. Energy Transfer (FRET) BODIPY_VH032->GST_VCB Binds Emission Emission (520nm) BODIPY_VH032->Emission 3. Emission Excitation Excitation (340nm) Excitation->Tb_Ab 1. Excitation GST_VCB_2 GST-VCB Tb_Ab_2 Tb-anti-GST Ab (Donor) Tb_Ab_2->GST_VCB_2 Binds BODIPY_VH032_2 BODIPY FL VH032 (Acceptor) Competitor Competitor Ligand Competitor->GST_VCB_2 Binds & Displaces Excitation_2 Excitation (340nm) Excitation_2->Tb_Ab_2 1. Excitation No_Emission Reduced Emission

Caption: Principle of the BODIPY FL VH032 TR-FRET competitive binding assay.

FP_Principle cluster_unbound A) Low Polarization (Unbound Probe) cluster_bound B) High Polarization (Bound Probe) Probe_unbound BODIPY FL VH032 Emission_unbound Depolarized Emission Probe_unbound->Emission_unbound Rotation_fast Fast Rotation Probe_unbound->Rotation_fast Excitation_unbound Polarized Excitation Excitation_unbound->Probe_unbound Probe_bound BODIPY FL VH032 VCB VCB Complex Probe_bound->VCB Binds Emission_bound Polarized Emission Probe_bound->Emission_bound Rotation_slow Slow Rotation VCB->Rotation_slow Excitation_bound Polarized Excitation Excitation_bound->Probe_bound

Caption: Principle of the BODIPY FL VH032 Fluorescence Polarization assay.

Experimental_Workflow start Start reagent_prep 1. Prepare Reagents (BODIPY FL VH032, VCB Complex, Buffers) start->reagent_prep compound_prep 2. Prepare Compound Dilutions reagent_prep->compound_prep plate_dispensing 3. Dispense Reagents and Compounds into 384-well Plate compound_prep->plate_dispensing incubation 4. Incubate at Room Temperature plate_dispensing->incubation read_plate 5. Read Plate (TR-FRET or FP) incubation->read_plate data_analysis 6. Data Analysis (Calculate IC50/Ki) read_plate->data_analysis end End data_analysis->end

Caption: General experimental workflow for TR-FRET and FP binding assays.

References

Method

Application Notes and Protocols for (R,S,S)-VH032 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals Introduction (R,S,S)-VH032 is a stereoisomer of VH032, a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial co...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a stereoisomer of VH032, a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs), which are heterobifunctional molecules designed to induce the degradation of specific target proteins. As a standalone molecule, (R,S,S)-VH032 functions as an inhibitor of the VHL/HIF-1α (Hypoxia-Inducible Factor 1-alpha) protein-protein interaction. This document provides detailed application notes and protocols for the use of (R,S,S)-VH032 in various cell-based assays to probe the VHL/HIF-1α signaling pathway and to characterize VH032-based PROTACs.

Mechanism of Action

Under normoxic (normal oxygen) conditions, HIF-1α is hydroxylated by prolyl hydroxylase domain (PHD) enzymes. This post-translational modification allows it to be recognized by the VHL E3 ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome. In hypoxic (low oxygen) conditions, PHD activity is inhibited, stabilizing HIF-1α, which then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.

(R,S,S)-VH032 mimics the hydroxylated HIF-1α, binding to VHL and thereby competitively inhibiting the VHL/HIF-1α interaction. This prevents the degradation of HIF-1α, leading to its accumulation and the activation of downstream signaling pathways, even under normoxic conditions. In the context of a PROTAC, the (R,S,S)-VH032 moiety serves to recruit the VHL E3 ligase to a target protein, leading to the target's ubiquitination and degradation.

Signaling Pathway Diagram

VHL_HIF1a_pathway cluster_normoxia Normoxia cluster_inhibition VH032 Inhibition HIF-1α HIF-1α PHD PHD Enzymes (O₂ present) HIF-1α->PHD Hydroxylation Hydroxylated HIF-1α Hydroxylated HIF-1α PHD->Hydroxylated HIF-1α VHL VHL E3 Ligase Hydroxylated HIF-1α->VHL Binding Hydroxylated HIF-1α->VHL Ubiquitin Ub VHL->Ubiquitin Ubiquitination Stabilized HIF-1α Stabilized HIF-1α Proteasome Proteasome Ubiquitin->Proteasome Degradation Degradation Proteasome->Degradation VH032 (R,S,S)-VH032 VH032->VHL Inhibits Binding Nucleus Nucleus Stabilized HIF-1α->Nucleus HIF-1β HIF-1β Nucleus->HIF-1β Dimerization HRE Hypoxia Response Element (HRE) HIF-1β->HRE Binding Target Gene\nTranscription Target Gene Transcription HRE->Target Gene\nTranscription

Caption: The VHL/HIF-1α signaling pathway under normoxia and its inhibition by (R,S,S)-VH032.

Quantitative Data Summary

The following tables summarize key quantitative data for VH032 and its derivatives in various assays.

Compound Assay Type Parameter Value Reference
VH032VHL BindingKd185 nM[1][2]
VH032TR-FRET AssayIC5077.8 nM[3]
VH032TR-FRET AssayKi33.4 nM[3]
VH032FP AssayIC50352.2 nM[3]
VH032FP AssayKi142.1 nM[3]
VH032-based PROTAC (ERD-56)Cell Viability (MCF-7)IC5039.9 nM[4]
VH032-based PROTAC (ERD-56)Cell Viability (T47D)IC5077.8 nM[4]
VH032-based PROTAC (GMB-475)BCR-ABL1 Degradation (Ba/F3)IC501.11 µM[5]
Parameter Cell Line Condition Value Reference
Effective ConcentrationHeLaHIF-1α Stabilization>10 µM[6]
No Cell ToxicityVariousUp to 24hUp to 150 µM[6]

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol is designed to assess the effect of (R,S,S)-VH032 on cell viability.

Cell_Viability_Workflow cluster_workflow Cell Viability Assay Workflow Start Start Seed Seed cells in a 96-well plate Start->Seed Incubate1 Incubate for 24h Seed->Incubate1 Treat Treat with (R,S,S)-VH032 (various concentrations) Incubate1->Treat Incubate2 Incubate for 48-72h Treat->Incubate2 Add_MTS Add MTS reagent Incubate2->Add_MTS Incubate3 Incubate for 1-4h Add_MTS->Incubate3 Read Measure absorbance at 490 nm Incubate3->Read Analyze Analyze data Read->Analyze End End Analyze->End

Caption: Workflow for assessing cell viability using the MTS assay after treatment with (R,S,S)-VH032.

  • (R,S,S)-VH032

  • Cell line of interest (e.g., HeLa)

  • Complete culture medium

  • 96-well clear-bottom plates

  • MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

  • Plate reader

  • Cell Seeding:

    • Trypsinize and count cells.

    • Seed 2,500-5,000 cells per well in a 96-well plate in a final volume of 100 µL of complete culture medium.[2]

    • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours.

  • Compound Treatment:

    • Prepare a 10 mM stock solution of (R,S,S)-VH032 in DMSO.

    • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest (R,S,S)-VH032 concentration.

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (R,S,S)-VH032 or vehicle control.

    • Incubate the plate for 48 to 72 hours.

  • MTS Assay:

    • Add 20 µL of MTS reagent to each well.[5][7]

    • Incubate the plate for 1 to 4 hours at 37°C, protected from light.[5][7]

    • Measure the absorbance at 490 nm using a microplate reader.[7]

  • Data Analysis:

    • Subtract the average absorbance of the media-only wells (background) from all other absorbance readings.

    • Normalize the data to the vehicle-treated control wells (set as 100% viability).

    • Plot the percentage of cell viability against the log of the (R,S,S)-VH032 concentration to determine the IC₅₀ value.

Western Blot for HIF-1α Stabilization

This protocol is used to detect the accumulation of HIF-1α protein following treatment with (R,S,S)-VH032.

Western_Blot_Workflow cluster_workflow Western Blot Workflow for HIF-1α Start Start Seed Seed cells in a 6-well plate Start->Seed Incubate1 Incubate until 70-80% confluent Seed->Incubate1 Treat Treat with (R,S,S)-VH032 (e.g., 10-50 µM) Incubate1->Treat Incubate2 Incubate for 2-24h Treat->Incubate2 Lyse Lyse cells and quantify protein Incubate2->Lyse SDS_PAGE SDS-PAGE Lyse->SDS_PAGE Transfer Transfer to PVDF membrane SDS_PAGE->Transfer Block Block membrane Transfer->Block Primary_Ab Incubate with primary Ab (anti-HIF-1α) Block->Primary_Ab Secondary_Ab Incubate with HRP- conjugated secondary Ab Primary_Ab->Secondary_Ab Detect Detect with ECL Secondary_Ab->Detect Analyze Analyze bands Detect->Analyze End End Analyze->End

Caption: Workflow for Western blot analysis of HIF-1α stabilization induced by (R,S,S)-VH032.

  • (R,S,S)-VH032

  • Cell line of interest (e.g., HeLa)

  • 6-well plates

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels (e.g., 7.5%)

  • PVDF membrane

  • Blocking buffer (5% non-fat dry milk in TBST)

  • Primary antibody: anti-HIF-1α (e.g., 1:500-1:2000 dilution)[6][8]

  • Primary antibody: anti-β-actin (loading control)

  • HRP-conjugated secondary antibody (e.g., 1:10,000 dilution)[6][8]

  • ECL detection reagent

  • Cell Culture and Treatment:

    • Seed cells in 6-well plates and grow to 70-80% confluency.

    • Treat cells with (R,S,S)-VH032 (e.g., 10-50 µM) or vehicle control (DMSO) for 2 to 24 hours. A positive control such as CoCl₂ (100 µM) can also be used.[9]

  • Protein Extraction:

    • Wash cells with ice-cold PBS.

    • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.[9]

    • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[8]

    • Collect the supernatant and determine the protein concentration using a BCA assay.

  • Western Blotting:

    • Mix 20-40 µg of protein with Laemmli sample buffer and boil for 5 minutes.[9][10]

    • Load samples onto a 7.5% SDS-PAGE gel.[10]

    • Transfer proteins to a PVDF membrane.[10]

    • Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.[6][8]

    • Incubate the membrane with anti-HIF-1α primary antibody overnight at 4°C.[6][8]

    • Wash the membrane three times with TBST.

    • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[6][8]

    • Wash the membrane three times with TBST.

    • Detect the signal using an ECL reagent and an imaging system.[6]

    • Strip the membrane and re-probe with an anti-β-actin antibody for a loading control.

Co-Immunoprecipitation (Co-IP) for VHL and HIF-1α Interaction

This protocol is designed to demonstrate that (R,S,S)-VH032 disrupts the interaction between VHL and HIF-1α.

CoIP_Workflow cluster_workflow Co-IP Workflow for VHL-HIF-1α Interaction Start Start Treat_Cells Treat cells with (R,S,S)-VH032 or vehicle control Start->Treat_Cells Lyse_Cells Lyse cells in non-denaturing lysis buffer Treat_Cells->Lyse_Cells Quantify_Protein Quantify protein Lyse_Cells->Quantify_Protein Preclear Pre-clear lysate with control IgG and beads Quantify_Protein->Preclear Immunoprecipitate Immunoprecipitate with anti-VHL antibody Preclear->Immunoprecipitate Capture Capture immune complexes with Protein A/G beads Immunoprecipitate->Capture Wash Wash beads Capture->Wash Elute Elute proteins Wash->Elute Western_Blot Analyze by Western blot for HIF-1α Elute->Western_Blot End End Western_Blot->End

Caption: Workflow for Co-immunoprecipitation to analyze the VHL-HIF-1α interaction.

  • (R,S,S)-VH032

  • Cell line of interest (e.g., HeLa)

  • Non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, with protease and phosphatase inhibitors)

  • Anti-VHL antibody for immunoprecipitation

  • Anti-HIF-1α antibody for Western blotting

  • Normal rabbit IgG (isotype control)

  • Protein A/G magnetic beads

  • Magnetic rack

  • Cell Treatment and Lysis:

    • Treat cells with (R,S,S)-VH032 (e.g., 50 µM) or vehicle control for 2-4 hours.

    • Lyse cells in non-denaturing lysis buffer.

    • Determine the protein concentration of the lysates. Use 500-1000 µg of total protein per Co-IP.[3]

  • Pre-clearing:

    • Add 20 µL of Protein A/G magnetic beads to 1 mg of cell lysate.

    • Incubate with rotation for 1 hour at 4°C.

    • Place the tube on a magnetic rack and collect the supernatant (pre-cleared lysate).

  • Immunoprecipitation:

    • Add 2-5 µg of anti-VHL antibody or normal rabbit IgG to the pre-cleared lysate.

    • Incubate with rotation overnight at 4°C.

    • Add 30 µL of Protein A/G magnetic beads and incubate with rotation for 2-4 hours at 4°C.

  • Washing and Elution:

    • Collect the beads using a magnetic rack and discard the supernatant.

    • Wash the beads three times with ice-cold lysis buffer.

    • Elute the protein complexes by resuspending the beads in 30 µL of 2x Laemmli sample buffer and boiling for 5 minutes.

  • Western Blot Analysis:

    • Perform Western blotting on the eluted samples as described in the previous protocol, using an anti-HIF-1α antibody to detect the co-immunoprecipitated HIF-1α. A decrease in the HIF-1α band in the (R,S,S)-VH032-treated sample compared to the vehicle control indicates disruption of the VHL-HIF-1α interaction.

Disclaimer

These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. It is recommended to perform preliminary experiments to determine the optimal cell seeding density, compound concentrations, and incubation times.

References

Application

In Vivo Application of (R,S,S)-VH032-Based PROTACs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the in vivo use of PROTACs synthesized with the (R,S,S) stereoisomer of the VH032 E3 lig...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo use of PROTACs synthesized with the (R,S,S) stereoisomer of the VH032 E3 ligase ligand. The primary focus is on the tau-targeting PROTAC, C004019, a novel therapeutic candidate for Alzheimer's disease and related tauopathies.

Introduction

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that harness the cell's natural protein disposal system to selectively degrade target proteins. A PROTAC consists of a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. (R,S,S)-VH032 is a derivative of the von Hippel-Lindau (VHL) E3 ligase ligand, VH032, and is utilized in the synthesis of specific PROTACs.

One such PROTAC, C004019, employs (R,S,S)-VH032 to recruit the VHL E3 ligase to the tau protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1][2][3] This approach has shown significant promise in preclinical in vivo models for reducing the pathological accumulation of tau, a hallmark of Alzheimer's disease.[1][2][4][5]

Mechanism of Action: C004019

C004019 is a small-molecule PROTAC with a molecular mass of 1,035.29 daltons.[1][2][4][6] It is composed of a tau-binding moiety, a linker, and the (R,S,S)-VH032 ligand that binds to the VHL E3 ligase. By bringing tau and VHL into close proximity, C004019 facilitates the transfer of ubiquitin from the E2-E3 ligase complex to the tau protein, marking it for degradation by the 26S proteasome. This mechanism of action is catalytic, allowing a single molecule of C004019 to induce the degradation of multiple tau protein molecules.

PROTAC_Mechanism cluster_0 PROTAC-mediated Tau Degradation C004019 C004019 PROTAC Tau Tau Protein C004019->Tau Binds VHL VHL E3 Ligase C004019->VHL Recruits Proteasome Proteasome Tau->Proteasome Targeted for Degradation Ub Ub VHL->Ub Transfers Ubiquitin Degraded_Tau Proteasome->Degraded_Tau Degrades Ub->Tau InVivo_Workflow cluster_0 In Vivo Experimental Workflow for C004019 Animal_Models Animal Models (Wild-type, hTau, 3xTg-AD) PROTAC_Admin C004019 Administration (SC or ICV) Animal_Models->PROTAC_Admin Behavioral_Tests Behavioral Testing (MWM, NOR) PROTAC_Admin->Behavioral_Tests Electrophysiology Electrophysiology (LTP) PROTAC_Admin->Electrophysiology Tissue_Collection Tissue Collection (Brain) Behavioral_Tests->Tissue_Collection Electrophysiology->Tissue_Collection Biochemical_Analysis Biochemical Analysis (Western Blot, IHC) Tissue_Collection->Biochemical_Analysis Data_Analysis Data Analysis Biochemical_Analysis->Data_Analysis Signaling_Pathway cluster_0 C004019-Mediated Tau Degradation Pathway C004019 C004019 Ternary_Complex Tau-C004019-VHL Ternary Complex C004019->Ternary_Complex Tau Tau Protein Tau->Ternary_Complex VHL_Complex VHL E3 Ligase Complex VHL_Complex->Ternary_Complex Ubiquitination Polyubiquitination of Tau Ternary_Complex->Ubiquitination Proteasome_Degradation Proteasomal Degradation Ubiquitination->Proteasome_Degradation Reduced_Tau Reduced Tau Levels Proteasome_Degradation->Reduced_Tau Improved_Function Improved Synaptic and Cognitive Function Reduced_Tau->Improved_Function

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing (R,S,S)-VH032 Cellular Permeability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cellular permeabil...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cellular permeability of (R,S,S)-VH032 and PROTACs derived from it.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary function?

(R,S,S)-VH032 is a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It is a crucial component in the synthesis of Proteolysis-Targeting Chimeras (PROTACs).[1][3] PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein of interest, leading to the ubiquitination and subsequent degradation of that protein by the proteasome.[4][5][6]

Q2: Why do (R,S,S)-VH032-based PROTACs often exhibit poor cellular permeability?

PROTACs, including those synthesized using (R,S,S)-VH032, are often large molecules with high molecular weights (frequently > 800 Da) and a significant number of hydrogen bond donors and acceptors.[4] These physicochemical properties are outside the typical range associated with good membrane permeability, often referred to as "drug-likeness".[4][7] The peptidic nature of VH032 itself can contribute to poor cellular permeability, which in turn can lead to low oral bioavailability.[8]

Q3: What are the consequences of poor cellular permeability for my experiments?

Poor cellular permeability can lead to a lack of observable biological activity in cell-based assays, even if the PROTAC is potent in biochemical assays.[9] If the PROTAC cannot efficiently cross the cell membrane to reach its intracellular target and the E3 ligase, it cannot induce protein degradation. This can manifest as a failure to see degradation of the target protein on a Western blot or a lack of a downstream cellular phenotype.

Q4: What methods can I use to assess the cellular permeability of my (R,S,S)-VH032-based PROTAC?

Several in vitro and in silico methods are available to evaluate the cellular permeability of PROTACs.[10] Commonly used experimental assays include:

  • Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane.[4][11][12] It is a cost-effective method for early-stage screening.[12]

  • Caco-2 Permeability Assay: A cell-based assay using a monolayer of Caco-2 cells, which mimic the human intestinal epithelium.[10][11] This assay provides a more comprehensive assessment by considering passive diffusion, active transport, and efflux mechanisms.[11][12]

  • NanoBRET™ Target Engagement Assay: This cellular assay can be used to determine target engagement in both intact and permeabilized cells, allowing for an assessment of intracellular availability.[8][13]

Troubleshooting Guides

Problem: My (R,S,S)-VH032-based PROTAC is not degrading the target protein in my cell-based assay.

This is a common issue that can often be attributed to poor cellular permeability. Follow this troubleshooting guide to diagnose and address the problem.

Step 1: Verify Compound Integrity and Activity in a Cell-Free System.

  • Question: Is my PROTAC molecule stable and functional?

  • Action:

    • Confirm the identity and purity of your synthesized PROTAC using techniques like LC-MS and NMR.

    • Perform a cell-free binding assay (e.g., fluorescence polarization, surface plasmon resonance) to confirm that your PROTAC can simultaneously bind to the target protein and the VHL E3 ligase.

Step 2: Assess the Cellular Permeability of Your PROTAC.

  • Question: Is my PROTAC getting into the cells?

  • Action:

    • Perform a permeability assay such as PAMPA or Caco-2 to quantify the permeability of your compound.[10][11]

    • Compare the permeability of your PROTAC to that of its individual components (the VHL ligand and the target protein ligand). Studies have shown that PROTACs can have significantly lower permeability than their constituent parts.[4]

Step 3: Implement Strategies to Improve Cellular Permeability.

If the assessment in Step 2 indicates low permeability, consider the following medicinal chemistry and formulation strategies.

Medicinal Chemistry Approaches
  • Question: How can I chemically modify my PROTAC to improve its permeability?

  • Answer:

    • Linker Modification: The linker connecting the VHL ligand and the target binder plays a critical role.

      • Reduce Hydrogen Bonding: Minimize the number of hydrogen bond donors (HBDs) and acceptors (HBAs) in the linker. Reducing exposed HBDs is a key strategy to increase permeability.[4]

      • Linker Composition: While polyethylene (B3416737) glycol (PEG) linkers are common, shorter alkyl linkers have been suggested to reduce polar surface area.[9] However, some studies show that certain PEG linkers can be more favorable than alkyl linkers.[4][9] The optimal linker is often target and compound-specific.

      • Rigidify the Linker: Incorporating rigid moieties like piperidine (B6355638) or piperazine (B1678402) can improve both water solubility and cell permeability.[10]

    • Prodrug Strategies: Masking polar functional groups that hinder membrane passage can be an effective strategy.[14][15] For example, converting a carboxylic acid to an ester can increase lipophilicity and improve passive diffusion.[16] The ester is then cleaved by intracellular esterases to release the active PROTAC.

    • Bioisosteric Replacement: Replace parts of the molecule with bioisosteres that have improved permeability characteristics while retaining binding affinity. For instance, replacing a thiazole (B1198619) group with a phenyl ring has been explored to boost permeability.[8]

Formulation Strategies
  • Question: Can I improve the delivery of my PROTAC without chemical modification?

  • Answer:

    • Lipid-Based Formulations: Encapsulating the PROTAC in lipid-based delivery systems like liposomes, solid lipid nanoparticles (SLNs), or self-emulsifying drug delivery systems (SEDDS) can enhance bioavailability and cellular uptake.[17][18][19]

    • Nanoparticle Delivery: Polymeric nanoparticles can be used to encapsulate and deliver PROTACs, potentially improving their site-specific delivery.[6]

Data Presentation

The following table summarizes representative quantitative data from permeability assays for VH032-based compounds, illustrating how structural changes can impact permeability.

Compound IDDescriptionPAMPA Pe (x 10-6 cm/s)Reference
4 N-terminally capped VH032 analog with a phenylacetamide8.6[9]
6 Similar to compound 4 but with a 3-unit PEG linker0.2[9]
7 MZ series PROTAC0.6[4]
17 AT series PROTAC with an alkyl linker0.002[4][9]
15 AT series PROTAC with a 1-unit PEG linker0.005[4]

Data adapted from Klein et al., ACS Med. Chem. Lett. 2020, 11, 9, 1732–1738.[4][9]

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: This assay measures the passive diffusion of a compound from a donor compartment, through an artificial lipid-infused membrane, to an acceptor compartment.[11][12] The rate of diffusion is used to calculate the apparent permeability coefficient (Papp).

Methodology:

  • Prepare the Donor Plate: Dissolve the test compound in a suitable buffer (e.g., PBS pH 7.4) to a final concentration of 100-200 µM. Add this solution to the wells of a 96-well donor plate.

  • Prepare the Acceptor Plate: The acceptor plate has a filter membrane coated with a lipid solution (e.g., phosphatidylcholine in dodecane). Fill the wells of the acceptor plate with buffer.

  • Assemble the PAMPA Sandwich: Place the acceptor plate on top of the donor plate, ensuring the lipid-coated membrane is in contact with the donor solution.

  • Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

  • Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

  • Calculate Papp: The apparent permeability coefficient is calculated using the following equation: Papp = (-VD * VA) / ((VD + VA) * A * t) * ln(1 - CA(t) / Cequilibrium) Where VD and VA are the volumes of the donor and acceptor wells, A is the area of the membrane, t is the incubation time, CA(t) is the compound concentration in the acceptor well at time t, and Cequilibrium is the concentration at equilibrium.

Visualizations

PROTAC_Troubleshooting_Workflow start Start: PROTAC shows no target degradation in cells step1 Step 1: Verify Compound Integrity and In Vitro Activity start->step1 step2 Step 2: Assess Cellular Permeability (e.g., PAMPA, Caco-2) step1->step2 decision1 Is Permeability Low? step2->decision1 step3a Step 3a: Medicinal Chemistry Optimization (Linker, Prodrug) decision1->step3a Yes step3b Step 3b: Formulation Strategies (Liposomes, Nanoparticles) decision1->step3b Yes retest Retest Optimized PROTAC in Cellular Assay decision1->retest No (Permeability is high) Investigate other mechanisms (e.g., efflux, metabolism) step3a->retest step3b->retest end_success Success: Target Degradation Observed retest->end_success Positive Result end_fail Further Optimization Required retest->end_fail Negative Result

Caption: Troubleshooting workflow for a PROTAC with no observed cellular activity.

PROTAC_Signaling_Pathway cluster_cell Intracellular Space PROTAC VH032-based PROTAC Ternary_Complex POI-PROTAC-VHL Ternary Complex PROTAC->Ternary_Complex POI Protein of Interest (POI) POI->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex Poly_Ub_POI Poly-ubiquitinated POI Ternary_Complex->Poly_Ub_POI Ubiquitination Ub Ubiquitin Ub->Ternary_Complex Proteasome Proteasome Poly_Ub_POI->Proteasome Degraded_POI Degraded Peptides Proteasome->Degraded_POI Degradation Extracellular_PROTAC Extracellular PROTAC Extracellular_PROTAC->PROTAC Cellular Uptake (Permeability Dependent)

Caption: Mechanism of action for a VH032-based PROTAC.

References

Optimization

Technical Support Center: Overcoming Poor Oral Bioavailability of VH032-Based PROTACs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor oral bio...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor oral bioavailability of VH0032-based Proteolysis Targeting Chimeras (PROTACs).

Frequently Asked Questions (FAQs)

Q1: Why do VH032-based PROTACs typically exhibit low oral bioavailability?

A1: VH032-based PROTACs, like most PROTACs, are large molecules that often fall into the "beyond Rule of Five" (bRo5) chemical space.[1][2] This means they generally have a high molecular weight, a large number of rotatable bonds, and a large polar surface area, all of which can contribute to poor membrane permeability and low aqueous solubility.[1][2] Specifically for VHL-recruiting PROTACs, the VHL ligand itself can contribute to less favorable physicochemical properties compared to ligands for other E3 ligases like Cereblon.[3]

Q2: What are the key barriers to the oral absorption of VH032-based PROTACs?

A2: The primary barriers include:

  • Low Permeability: The large size and polarity of these molecules hinder their ability to passively diffuse across the intestinal epithelium.[4][5]

  • Poor Solubility: Many PROTACs have low aqueous solubility, which limits their dissolution in the gastrointestinal fluids, a prerequisite for absorption.

  • Metabolic Instability: PROTACs can be susceptible to first-pass metabolism in the gut wall and liver, reducing the amount of active compound that reaches systemic circulation.

  • Efflux: They can be substrates for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump the compounds back into the intestinal lumen.

Q3: How does the linker composition affect the oral bioavailability of VH032-based PROTACs?

A3: The linker plays a critical role in determining the overall physicochemical properties of the PROTAC. Shorter, more rigid linkers are often associated with improved permeability compared to long, flexible PEG-based linkers.[5] The linker can also influence the molecule's ability to form intramolecular hydrogen bonds, which can shield polar groups and enhance membrane permeability.

Q4: Are there any known metabolic liabilities associated with the VH032 ligand?

A4: While specific metabolic pathways for VH032 are not extensively detailed in all public literature, potential metabolic soft spots in PROTACs often include amide bonds and sites susceptible to oxidation by cytochrome P450 enzymes. The VH032 core itself is relatively stable, but modifications to the linker and the warhead can introduce metabolic liabilities.

Q5: Can VH032-based PROTACs exhibit off-target effects related to the VHL ligand?

A5: The VH032 ligand binds to the von Hippel-Lindau (VHL) E3 ligase, which is a key regulator of the hypoxia-inducible factor 1α (HIF-1α). While the goal is to recruit VHL for target degradation, high concentrations of the PROTAC could potentially inhibit the VHL-HIF-1α interaction, leading to the stabilization of HIF-1α and activation of hypoxic signaling pathways. However, studies have shown that concentrations required to see these effects are often significantly higher than those needed for potent protein degradation.

Troubleshooting Guides

Problem 1: Low Permeability in In Vitro Assays (e.g., PAMPA)
Possible Cause Troubleshooting Steps
High polar surface area and/or number of hydrogen bond donors.Linker Modification: Systematically vary the linker length and composition. Consider replacing flexible PEG linkers with more rigid aliphatic or cyclic linkers.[5] Amide-to-Ester Substitution: Replacing an amide bond in the linker with an ester can reduce the number of hydrogen bond donors and improve permeability. Prodrug Approach: Mask polar functional groups with cleavable moieties that are removed intracellularly to release the active PROTAC.
The molecule is too flexible and adopts an extended conformation.Promote Intramolecular Hydrogen Bonding: Design the linker to encourage the formation of intramolecular hydrogen bonds, leading to a more compact, "chameleon-like" structure that can better shield its polarity in a lipid environment.
High molecular weight.Optimize Ligands: While challenging, explore smaller, yet still potent, warheads for the protein of interest.
Problem 2: High In Vitro Metabolic Clearance
Possible Cause Troubleshooting Steps
Metabolism by cytochrome P450 enzymes.Metabolite Identification: Use in vitro systems like human liver microsomes or hepatocytes to identify the primary sites of metabolism. Blocking Metabolism: Introduce metabolically inert groups (e.g., fluorine) at the identified metabolic "hot spots" to block enzymatic degradation.
Hydrolysis of ester or amide bonds in the linker.Increase Steric Hindrance: Introduce bulky groups near labile bonds to sterically hinder access by metabolic enzymes. Replace Labile Linkages: Substitute esters or amides with more stable linkages, such as ethers or carbon-carbon bonds, if tolerated for ternary complex formation.
Problem 3: Poor In Vivo Oral Bioavailability Despite Good In Vitro Permeability and Stability
Possible Cause Troubleshooting Steps
Low aqueous solubility limiting dissolution.Formulation Development: Explore enabling formulations such as: - Amorphous Solid Dispersions (ASDs): Disperse the PROTAC in a polymer matrix to prevent crystallization and improve dissolution.[6] - Lipid-Based Formulations: Formulate the PROTAC in lipid-based systems like self-emulsifying drug delivery systems (SEDDS) to enhance solubility and absorption.[6]
High efflux by intestinal transporters (e.g., P-gp).Co-administration with Efflux Inhibitors: In preclinical studies, co-administer the PROTAC with a known P-gp inhibitor to assess the impact of efflux. Structural Modification: Modify the PROTAC structure to reduce its affinity for efflux transporters.
First-pass metabolism in the gut wall.Prodrug Strategy: Design a prodrug that is absorbed intact and releases the active PROTAC systemically.

Data Presentation

Table 1: Permeability of VH032-Based PROTACs with Varying Linkers

This table summarizes the Parallel Artificial Membrane Permeability Assay (PAMPA) data for a series of VH032-based PROTACs, highlighting the impact of linker composition on permeability.[4][5]

CompoundLinker CompositionPermeability (Pₑ) (x 10⁻⁶ cm/s)
MZ Series
72-unit PEG0.6
83-unit PEG0.03
94-unit PEG0.006
AT Series
151-unit PEG0.05
162-unit PEG0.02
17Alkyl0.002
CM/CMP Series
122-unit PEG0.01
133-unit PEG0.005
144-unit PEG0.002

Table 2: Physicochemical Properties of Orally Bioavailable PROTACs

This table provides a general comparison of the physicochemical properties of orally bioavailable PROTACs with the traditional Rule of Five.

PropertyRule of FiveOrally Bioavailable PROTACs (Typical Range)
Molecular Weight (Da)≤ 500700 - 1200
cLogP≤ 53 - 7
Hydrogen Bond Donors≤ 51 - 4
Hydrogen Bond Acceptors≤ 1010 - 18
Rotatable Bonds≤ 1015 - 30

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of a VH032-based PROTAC across an artificial lipid membrane.

Materials:

  • 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

  • 96-well acceptor plates (e.g., Corning Costar)

  • Phospholipid solution (e.g., 2% (w/v) L-α-phosphatidylcholine in dodecane)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Test PROTAC compound and control compounds (high and low permeability)

  • LC-MS/MS system for analysis

Procedure:

  • Prepare Donor Solutions: Dissolve the test PROTAC and control compounds in PBS to a final concentration of 10-50 µM.

  • Coat Filter Plate: Add 5 µL of the phospholipid solution to each well of the filter plate, ensuring the filter is completely coated.

  • Assemble PAMPA Plate: Carefully place the coated filter plate on top of the acceptor plate, which has been pre-filled with 300 µL of PBS per well.

  • Add Donor Solutions: Add 150 µL of the donor solutions (test and control compounds) to the appropriate wells of the filter plate.

  • Incubation: Cover the plate assembly and incubate at room temperature for 4-16 hours with gentle shaking.

  • Sample Collection: After incubation, carefully separate the filter and acceptor plates. Collect samples from both the donor and acceptor wells.

  • Analysis: Analyze the concentration of the compound in the donor and acceptor wells using a validated LC-MS/MS method.

  • Calculate Permeability Coefficient (Pₑ): The apparent permeability coefficient is calculated using the following equation: Pₑ = - (V_A * V_D) / ((V_A + V_D) * A * t) * ln(1 - [C_A(t)] / [C_equilibrium]), where V_A and V_D are the volumes of the acceptor and donor wells, A is the filter area, t is the incubation time, [C_A(t)] is the compound concentration in the acceptor well at time t, and [C_equilibrium] is the concentration at equilibrium.

Protocol 2: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine the rate of metabolic degradation of a VH032-based PROTAC.

Materials:

  • Pooled Human Liver Microsomes (HLM)

  • NADPH regenerating system

  • Phosphate (B84403) buffer, pH 7.4

  • Test PROTAC compound and control compounds (high and low clearance)

  • Acetonitrile (B52724) with an internal standard for quenching

  • LC-MS/MS system for analysis

Procedure:

  • Prepare Solutions: Prepare stock solutions of the test and control compounds.

  • Incubation Mixture: In a microcentrifuge tube, pre-warm a mixture of HLM and phosphate buffer at 37°C.

  • Initiate Reaction: Add the test PROTAC to the HLM mixture, followed by the NADPH regenerating system to start the reaction.

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quench Reaction: Immediately add the aliquot to a tube containing cold acetonitrile with an internal standard to stop the reaction.

  • Sample Preparation: Vortex and centrifuge the samples to precipitate proteins. Transfer the supernatant for analysis.

  • LC-MS/MS Analysis: Quantify the remaining parent PROTAC concentration at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of remaining PROTAC versus time. The slope of the line gives the elimination rate constant (k). The in vitro half-life (t₁/₂) is calculated as 0.693/k.

Protocol 3: In Vivo Pharmacokinetic (PK) Study in Mice (Oral Administration)

Objective: To determine the pharmacokinetic profile and oral bioavailability of a VH032-based PROTAC in mice.

Materials:

  • Male CD-1 mice (or other appropriate strain)

  • Test PROTAC formulated for oral and intravenous (IV) administration

  • Dosing vehicles

  • Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

  • LC-MS/MS system for bioanalysis

Procedure:

  • Animal Acclimation: Acclimate mice to the facility for at least 3 days before the study.

  • Dosing:

    • Oral Group: Administer the PROTAC formulation orally via gavage at a predetermined dose (e.g., 10 mg/kg).

    • IV Group: Administer the PROTAC formulation intravenously via the tail vein at a lower dose (e.g., 1 mg/kg).

  • Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of the PROTAC in plasma samples using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC (Area Under the Curve), and half-life for both oral and IV routes.

  • Calculate Oral Bioavailability (%F): %F = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Mandatory Visualizations

PROTAC_Mechanism_of_Action cluster_ub_cycle Ubiquitination Cascade PROTAC VH032-based PROTAC TernaryComplex POI-PROTAC-VHL Ternary Complex PROTAC->TernaryComplex Binds POI Protein of Interest (POI) (e.g., BRD4) POI->TernaryComplex Binds VHL VHL E3 Ligase VHL->TernaryComplex Binds PolyUb Poly-ubiquitinated POI TernaryComplex->PolyUb Poly-ubiquitination Ub Ubiquitin E1 E1 Activating Enzyme E2 E2 Conjugating Enzyme E1->E2 Transfers Ub E2->TernaryComplex Recruited Proteasome 26S Proteasome PolyUb->Proteasome Recognized by Degradation Degraded Peptides Proteasome->Degradation Degrades

Caption: Mechanism of action for a VH032-based PROTAC.

Oral_Bioavailability_Workflow cluster_invitro cluster_invivo start Start: VH032-based PROTAC in_vitro In Vitro Characterization start->in_vitro solubility Aqueous Solubility pampa PAMPA (Permeability) met_stability Metabolic Stability (HLM, Hepatocytes) formulation Formulation Development solubility->formulation pampa->formulation met_stability->formulation in_vivo In Vivo PK Study (Mouse Model) formulation->in_vivo oral_dose Oral Dosing iv_dose IV Dosing analysis Bioanalysis (LC-MS/MS) oral_dose->analysis iv_dose->analysis pk_params Calculate PK Parameters (AUC, Cmax, t½) analysis->pk_params bioavailability Determine Oral Bioavailability (%F) pk_params->bioavailability

Caption: Experimental workflow for assessing oral bioavailability.

BRD4_Signaling_Pathway BRD4 BRD4 Degradation BRD4 Degradation PTEFb P-TEFb BRD4->PTEFb Recruits PROTAC VH032-BRD4 PROTAC PROTAC->BRD4 Induces Degradation->PTEFb Inhibits Recruitment Transcription Transcriptional Elongation Degradation->Transcription Suppresses Proliferation Tumor Cell Proliferation Degradation->Proliferation Inhibits Apoptosis Apoptosis Degradation->Apoptosis Promotes RNAPII RNA Polymerase II PTEFb->RNAPII Phosphorylates RNAPII->Transcription Oncogenes Oncogenes (e.g., c-Myc) Transcription->Oncogenes Upregulates CellCycle Cell Cycle Progression Oncogenes->CellCycle CellCycle->Proliferation

Caption: Downstream effects of BRD4 degradation by a PROTAC.

References

Troubleshooting

Technical Support Center: Synthesis of (R,S,S)-VH032 PROTAC

For researchers and scientists engaged in the development of novel therapeutics, Proteolysis Targeting Chimeras (PROTACs) represent a groundbreaking approach. The synthesis of these heterobifunctional molecules, however,...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and scientists engaged in the development of novel therapeutics, Proteolysis Targeting Chimeras (PROTACs) represent a groundbreaking approach. The synthesis of these heterobifunctional molecules, however, can present unique challenges. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) specifically for the synthesis of (R,S,S)-VH032-based PROTACs, a widely used von Hippel-Lindau (VHL) E3 ligase ligand.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of (R,S,S)-VH032 and its subsequent conjugation to form a PROTAC.

Part 1: Synthesis of (R,S,S)-VH032 Amine Precursor

The synthesis of the (R,S,S)-VH032 amine is a critical multi-step process. Below are common problems and their potential solutions.

Question 1: I am observing low yield during the Palladium-catalyzed C-H arylation of 4-methylthiazole. What are the possible causes and solutions?

Answer: Low yields in the C-H arylation step are a frequent challenge. Several factors can contribute to this issue.

  • Catalyst Inactivity: The palladium catalyst is sensitive to air and moisture. Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).

  • Suboptimal Reaction Conditions: The choice of palladium source, ligand, base, and solvent can significantly impact the yield. Recent literature suggests that using Pd-PEPPSI-IPr as a catalyst can be superior to Pd(OAc)₂ in some cases, leading to higher yields and fewer byproducts.[1] Experiment with different conditions, such as those outlined in the experimental protocol below, to optimize the reaction.

  • Byproduct Formation: The formation of bis-arylated products can reduce the yield of the desired mono-arylated product.[1] Optimizing the stoichiometry of the reactants, particularly the amount of 4-methylthiazole, can help minimize this side reaction.

  • Difficult Purification: The product can be challenging to purify from the reaction mixture. A column-free purification method involving trituration with crushed ice/cold water has been reported to be effective in providing pure product.[2]

Question 2: My HATU-mediated amide coupling reaction to introduce the hydroxyproline (B1673980) moiety is sluggish or incomplete. How can I improve this step?

Answer: Incomplete amide coupling can be due to several factors related to the reagents and reaction setup.

  • Moisture: HATU is moisture-sensitive. Ensure that all glassware is oven-dried and solvents are anhydrous.

  • Base Selection: A non-nucleophilic base such as diisopropylethylamine (DIPEA) is crucial to prevent side reactions. Ensure the base is fresh and added in the correct stoichiometric amount.

  • Activation Time: Allow for a pre-activation step where the carboxylic acid, HATU, and base are stirred together for a short period (e.g., 30 minutes) before adding the amine. This ensures the formation of the activated ester intermediate.[3]

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time.

Question 3: I am facing difficulties with the purification of the final (R,S,S)-VH032 amine. What are the recommended procedures?

Answer: Purification of the VH032 amine can be challenging due to its polarity and potential for multiple salt forms.

  • Column Chromatography-Free Method: A multi-gram scale synthesis has been developed that avoids column chromatography. This method relies on a series of extractions and precipitations to isolate the product.[4]

  • Salt Formation and Purification: The final product is often isolated as a hydrochloride salt to improve its stability and handling.[4] Purification can be achieved by dissolving the crude product in water, washing with an organic solvent like dichloromethane (B109758) (DCM) to remove non-polar impurities, followed by basification, extraction, and re-precipitation as the HCl salt.[4]

Question 4: Is the (R,S,S)-VH032 amine stable during storage?

Answer: The free base of VH032 amine can be a foamy solid and may have limited long-term stability. It is recommended to store it as the hydrochloride salt, which is a more stable, fine solid.[4] Store the HCl salt in a cool, dry place under an inert atmosphere.

Part 2: Final PROTAC Synthesis and General Troubleshooting

The final step involves coupling the (R,S,S)-VH032 amine with a linker and a ligand for the protein of interest (POI).

Question 5: What are the common challenges when coupling the (R,S,S)-VH032 amine to a linker?

Answer: The final coupling step to assemble the PROTAC molecule can also present difficulties.

  • Choice of Coupling Chemistry: Standard amide bond formation using coupling reagents like HATU or HBTU is common. Alternatively, "click chemistry," such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), can be a highly efficient method if the linker and VH032 are appropriately functionalized.[5][6]

  • Purification of the Final PROTAC: PROTACs are often large and complex molecules, making their purification challenging. Reverse-phase high-performance liquid chromatography (RP-HPLC) is frequently used for the final purification step.

  • Solubility Issues: PROTACs can have poor solubility in common organic solvents. A careful selection of the purification and handling solvents is necessary.

Question 6: My synthesized PROTAC shows low degradation efficiency. What are the potential reasons related to the VH032 moiety?

Answer: While many factors can influence PROTAC efficacy, issues with the VH032 component can play a role.

  • Incorrect Stereochemistry: The specific (R,S,S) stereochemistry of VH032 is crucial for its binding to the VHL E3 ligase. Ensure that the correct stereoisomers of the starting materials were used throughout the synthesis.

  • Impurities: Residual impurities from the synthesis, such as byproducts or unreacted starting materials, can interfere with the PROTAC's activity. Ensure the final product is of high purity (>95%).

  • Degradation of VH032 Moiety: Although generally stable, the VH032 moiety could potentially degrade under harsh experimental conditions. Confirm the integrity of the PROTAC molecule using analytical techniques like LC-MS and NMR.

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of the (R,S,S)-VH032 amine precursor, adapted from published literature.[4]

Synthesis of (4-(4-Methylthiazol-5-yl)phenyl)methanamine Hydrochloride

This protocol describes a key intermediate step in the VH032 amine synthesis.

StepReagent/SolventAmountProcedure
1tert-Butyl 4-bromobenzylcarbamate1 equivalentDissolve in DMAc.
24-Methylthiazole2.3 equivalentsAdd to the reaction mixture.
3KOAc2.3 equivalentsAdd to the reaction mixture.
4Pd(OAc)₂0.06 equivalentsAdd to the reaction mixture.
5--Degas the mixture with nitrogen for 20 minutes.
6--Heat the reaction to 130 °C for 4 hours.
7--Concentrate the reaction mixture under vacuum.
8Ethyl acetate (B1210297) (EA) and Water-Add to the residue and filter through celite.
94 M HCl in dioxane-Add dropwise to the solution of the crude product in DCM.
10--Stir overnight at room temperature to precipitate the product.
11--Filter and dry the solid to obtain the hydrochloride salt.
HATU-mediated Amide Coupling

This protocol outlines the coupling of the amine with Boc-protected hydroxyproline.

StepReagent/SolventAmountProcedure
1(4-(4-Methylthiazol-5-yl)phenyl)methanamine HCl1 equivalentDissolve in a mixture of DMF and DCM.
2Triethylamine (TEA)2.8 equivalentsAdd to the solution at 0 °C.
3Boc-L-hydroxyproline1.02 equivalentsAdd to the reaction mixture.
4HATU1.2 equivalentsAdd to the reaction mixture.
5--Stir at 0 °C for 1 hour, then at room temperature overnight.
6Saturated NaHCO₃ solution-Add to the residue after solvent removal and extract with EA.

Visualizations

Logical Workflow for Troubleshooting (R,S,S)-VH032 PROTAC Synthesis

G Troubleshooting Workflow for (R,S,S)-VH032 PROTAC Synthesis cluster_synthesis VH032 Amine Synthesis cluster_protac PROTAC Assembly & Function Low_Yield_Arylation Low Yield in C-H Arylation? Check_Catalyst Check Catalyst Activity & Inert Conditions Low_Yield_Arylation->Check_Catalyst Yes Incomplete_Coupling Incomplete Amide Coupling? Check_Reagents Check HATU & Base Quality (Anhydrous) Incomplete_Coupling->Check_Reagents Yes Purification_Issues Purification Difficulties? Try_Trituration Attempt Column-Free Trituration Method Purification_Issues->Try_Trituration Yes Final_Coupling_Problem Final Coupling Issues? Evaluate_Chemistry Evaluate Coupling Chemistry (Amide vs. Click) Final_Coupling_Problem->Evaluate_Chemistry Yes Low_Degradation Low Degradation Efficiency? Verify_Stereochem Confirm (R,S,S) Stereochemistry Low_Degradation->Verify_Stereochem Yes Start Synthesis Issue Identified Start->Low_Yield_Arylation Start->Incomplete_Coupling Start->Purification_Issues Start->Final_Coupling_Problem Start->Low_Degradation Optimize_Conditions Optimize Pd Source, Ligand, Base, Temp. Check_Catalyst->Optimize_Conditions Still Low End Problem Resolved Optimize_Conditions->End Pre-activation Implement Pre-activation Step Check_Reagents->Pre-activation Still Incomplete Pre-activation->End Salt_Purification Utilize Salt Formation & Recrystallization Try_Trituration->Salt_Purification Still Impure Salt_Purification->End Evaluate_Chemistry->End Check_Purity Ensure High Purity (>95%) Verify_Stereochem->Check_Purity Stereochem OK Confirm_Integrity Confirm PROTAC Integrity (LC-MS, NMR) Check_Purity->Confirm_Integrity Purity OK Confirm_Integrity->End

Caption: A logical workflow for troubleshooting common issues in (R,S,S)-VH032 PROTAC synthesis.

PROTAC Mechanism of Action

G PROTAC-Mediated Protein Degradation PROTAC PROTAC ((R,S,S)-VH032 - Linker - POI Ligand) Ternary_Complex Ternary Complex (POI-PROTAC-VHL) PROTAC->Ternary_Complex POI Protein of Interest (POI) POI->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex Ubiquitination Poly-ubiquitination of POI Ternary_Complex->Ubiquitination Ubiquitin Transfer Recycling PROTAC & VHL Recycled Ternary_Complex->Recycling Proteasome 26S Proteasome Ubiquitination->Proteasome Degradation Degraded POI (Peptides) Proteasome->Degradation

Caption: The catalytic cycle of PROTAC-mediated protein degradation involving (R,S,S)-VH032.

References

Optimization

Strategies to enhance the potency of (R,S,S)-VH032 derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the potency of (R,S,S)-VH032 derivatives in...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the potency of (R,S,S)-VH032 derivatives in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary mechanism of action?

(R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] Its primary mechanism of action is the inhibition of the interaction between VHL and Hypoxia-Inducible Factor-1α (HIF-1α).[1][2][3] By binding to VHL, it prevents the VHL-mediated ubiquitination and subsequent proteasomal degradation of HIF-1α. This stabilizes HIF-1α, leading to the activation of the hypoxic response.[1] Because of its ability to recruit VHL, VH032 is widely used as a VHL ligand in the development of Proteolysis Targeting Chimeras (PROTACs).[3][4]

Q2: What are the common challenges encountered when working with (R,S,S)-VH032 and its derivatives?

The most common challenges associated with (R,S,S)-VH032 and its derivatives, particularly when incorporated into PROTACs, are:

  • Poor Cellular Permeability: Due to their peptidic nature and often high molecular weight, VH032-based compounds can struggle to efficiently cross the cell membrane.

  • Low Oral Bioavailability: Poor permeability directly translates to limited oral bioavailability, hindering in vivo applications.

  • The "Hook Effect": In PROTAC applications, excessively high concentrations can lead to the formation of non-productive binary complexes (Target-PROTAC or VHL-PROTAC) instead of the functional ternary complex (Target-PROTAC-VHL), resulting in reduced degradation of the target protein.

  • Inefficient Ternary Complex Formation: Even with binding to both the target protein and VHL, the linker connecting the two moieties may not be optimal for inducing a stable and productive ternary complex required for efficient ubiquitination.

Q3: What are the key strategies to improve the potency of (R,S,S)-VH032 derivatives?

Several strategies can be employed to enhance the potency and cell permeability of VH032 derivatives:

  • Systematic Modification of LHS and RHS: The Left-Hand Side (LHS) and Right-Hand Side (RHS) of the VH032 scaffold can be systematically modified while keeping the hydroxy-proline (Hyp) core, which is crucial for VHL recognition, intact.

  • Amide-to-Ester Substitution: Replacing an amide bond with an ester can reduce the number of hydrogen bond donors and has been shown to increase permeability, though it may slightly decrease binding affinity to VHL.[4][5]

  • Linker Optimization in PROTACs: The composition and length of the linker in VH032-based PROTACs are critical. Shorter linkers and the incorporation of features that promote intramolecular hydrogen bonding can shield polar groups and improve cell permeability.[2][5]

  • Conformational Restriction: Introducing conformational constraints, for instance through a tethered ring system on the RHS, can lock the molecule into its bioactive conformation, thereby improving potency.

  • Introduction of Fluorine Substituents: The addition of fluorine at specific positions can enhance binding affinity and cellular potency. For example, the VH101 derivative, which combines cyclopropylation and α-fluorination, shows significantly increased binding affinity and cellular potency compared to VH032.

Troubleshooting Guides

Problem 1: Low or no degradation of the target protein with my VH032-based PROTAC.

Possible Cause Troubleshooting Step
Poor Cell Permeability 1. Perform a cell permeability assay (e.g., PAMPA or NanoBRET™ Target Engagement Assay in intact vs. permeabilized cells) to assess compound entry into cells. 2. Synthesize analogs with improved permeability characteristics (e.g., amide-to-ester substitution, more lipophilic side chains).
Inefficient Ternary Complex Formation 1. Confirm binary engagement with both the target protein and VHL using biophysical assays (e.g., Fluorescence Polarization, ITC). 2. Synthesize a series of PROTACs with varying linker lengths and compositions to identify an optimal linker for ternary complex formation. 3. Use a NanoBRET™ Ternary Complex Assay to directly measure the formation of the ternary complex in live cells.
"Hook Effect" 1. Perform a wide dose-response curve (e.g., from low nM to high µM) to determine the optimal degradation concentration and identify the bell-shaped curve characteristic of the hook effect. 2. For subsequent experiments, use concentrations at or below the optimal degradation concentration (DCmax).
Low E3 Ligase Expression 1. Confirm the expression level of VHL in your chosen cell line via Western Blot or qPCR. 2. Consider using a different cell line with higher endogenous VHL expression.
PROTAC Instability 1. Assess the stability of your PROTAC in cell culture media over the time course of your experiment using LC-MS. 2. If instability is observed, consider modifications to metabolically labile sites.

Problem 2: High off-target effects or cellular toxicity.

Possible Cause Troubleshooting Step
Lack of Specificity of the Target-Binding Moiety 1. Use a more selective "warhead" for your protein of interest. 2. Perform proteomic studies to identify off-target proteins and guide the redesign of the target binder.
Toxicity of the VH032 Ligand or PROTAC 1. Assess the cytotoxicity of the VH032 ligand alone and the full PROTAC using a cell viability assay (e.g., MTT, CellTiter-Glo®). 2. Synthesize and test a negative control PROTAC with an inactive stereoisomer of the VH032 ligand to determine if the toxicity is VHL-dependent.
HIF-1α Stabilization 1. At high concentrations, VH032-based PROTACs can inhibit the VHL-HIF-1α interaction, leading to HIF-1α stabilization. 2. Monitor HIF-1α levels by Western Blot. If stabilization is observed, use lower concentrations of the PROTAC.

Quantitative Data Summary

The following tables summarize key quantitative data for (R,S,S)-VH032 and some of its derivatives.

Table 1: Binding Affinities of VH032 Derivatives to VHL

CompoundKd (nM)IC50 (nM)Assay MethodReference
(R,S,S)-VH032 ~185352.2Fluorescence Polarization[1]
VH298 -288.2TR-FRET[1]
VH101 44-Not Specified[6]
Amide-containing compound 4 ~320-Fluorescence Polarization[4][5]
Ester-containing compound 3 ~540-Fluorescence Polarization[4][5]
MZ1 (VH032-based PROTAC) -226.2TR-FRET[1]

Table 2: Permeability Data for VH032-based Compounds

CompoundPermeability (Pe, 10⁻⁶ cm/s)Assay MethodReference
Amide-containing compound 4 8.6PAMPA[4]
Ester-containing compound 3 17.2PAMPA[4]
PROTAC with alkyl linker (17) 0.002PAMPA[5]
PROTAC with 1-unit PEG linker (15) 0.005PAMPA[5]

Experimental Protocols

1. NanoBRET™ Target Engagement (TE) Intracellular VHL Assay

This protocol is adapted from Promega's technical manual and is used to measure the binding of a test compound to VHL in live cells.

  • Principle: This assay uses a VHL protein fused to NanoLuc® luciferase as the energy donor and a fluorescently labeled VHL tracer as the energy acceptor. Competitive displacement of the tracer by a test compound results in a loss of Bioluminescence Resonance Energy Transfer (BRET).

  • Materials:

    • HEK293 cells

    • VHL-NanoLuc® fusion vector

    • NanoBRET™ TE Tracer for VHL

    • Nano-Glo® Substrate

    • Test compound (VH032 derivative)

    • White, 96-well assay plates

  • Procedure:

    • Cell Plating: Seed HEK293 cells in 96-well plates at an appropriate density and incubate overnight.

    • Transfection: Transfect the cells with the VHL-NanoLuc® fusion vector using a suitable transfection reagent. Incubate for 24 hours.

    • Compound Preparation: Prepare serial dilutions of the test compound in Opti-MEM® I Reduced Serum Medium.

    • Assay Plate Setup:

      • Add the test compound dilutions to the wells containing the transfected cells.

      • Prepare a "no compound" control and a "no tracer" control.

    • Tracer Addition: Add the NanoBRET™ TE Tracer to all wells except the "no tracer" control.

    • Substrate Addition: Add the Nano-Glo® Substrate to all wells.

    • Incubation: Incubate the plate at 37°C for 2 hours.

    • Measurement: Measure the donor emission (460nm) and acceptor emission (610nm) using a luminometer capable of filtered luminescence measurements.

    • Data Analysis: Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). Plot the ratio against the compound concentration and fit the data to a dose-response curve to determine the IC50.

2. Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides an in vitro method to assess the passive permeability of a compound.

  • Principle: A 96-well filter plate is coated with a lipid solution to form an artificial membrane. The test compound is added to the donor wells, and its diffusion across the artificial membrane into the acceptor wells is measured over time.

  • Materials:

    • 96-well filter plates (donor plate)

    • 96-well acceptor plates

    • Lipid solution (e.g., phosphatidylcholine in dodecane)

    • Phosphate buffered saline (PBS)

    • Test compound

    • LC-MS/MS system for quantification

  • Procedure:

    • Membrane Coating: Coat the filter of the donor plate with the lipid solution and allow the solvent to evaporate.

    • Compound Preparation: Prepare a solution of the test compound in PBS.

    • Assay Setup:

      • Fill the acceptor wells with PBS.

      • Place the lipid-coated donor plate on top of the acceptor plate.

      • Add the test compound solution to the donor wells.

    • Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

    • Quantification: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using LC-MS/MS.

    • Data Analysis: Calculate the permeability coefficient (Pe) using the following equation: Pe = - [Vd * Va / (Area * Time * (Vd + Va))] * ln(1 - [C]a / [C]eq) where Vd and Va are the volumes of the donor and acceptor wells, Area is the surface area of the membrane, Time is the incubation time, [C]a is the compound concentration in the acceptor well, and [C]eq is the equilibrium concentration.

Visualizations

VHL_PROTAC_Mechanism cluster_0 PROTAC-Mediated Degradation Pathway POI Target Protein (POI) Ternary_Complex Ternary Complex (POI-PROTAC-VHL) POI->Ternary_Complex PROTAC VH032-based PROTAC PROTAC->Ternary_Complex VHL VHL E3 Ligase VHL->Ternary_Complex Ub_POI Poly-ubiquitinated POI Ternary_Complex->Ub_POI Ubiquitination Ub Ubiquitin Ub->Ternary_Complex Proteasome Proteasome Ub_POI->Proteasome Degradation Degraded Peptides Proteasome->Degradation Degradation Troubleshooting_Workflow Start Low/No Target Degradation Permeability Check Cell Permeability (PAMPA / NanoBRET) Start->Permeability Ternary_Complex Assess Ternary Complex Formation (NanoBRET) Start->Ternary_Complex Hook_Effect Test Wide Dose-Response (Hook Effect) Start->Hook_Effect Redesign_Perm Redesign for Permeability (e.g., Amide-Ester Swap) Permeability->Redesign_Perm Low Redesign_Linker Optimize Linker (Length/Composition) Ternary_Complex->Redesign_Linker Inefficient Optimize_Conc Use Optimal Concentration Hook_Effect->Optimize_Conc Observed Success Successful Degradation Redesign_Perm->Success Redesign_Linker->Success Optimize_Conc->Success

References

Troubleshooting

Addressing off-target effects of (R,S,S)-VH032-based PROTACs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032-based Proteolysis Targeting C...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032-based Proteolysis Targeting Chimeras (PROTACs). Our goal is to help you address and mitigate potential off-target effects and other common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and why is it used in PROTACs?

(R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It is the active stereoisomer of VH032 and is widely used as the E3 ligase-recruiting moiety in PROTACs. By incorporating (R,S,S)-VH032, a PROTAC can hijack the VHL E3 ligase to induce the ubiquitination and subsequent proteasomal degradation of a target protein.

Q2: What are the common off-target effects associated with (R,S,S)-VH032-based PROTACs?

Off-target effects with PROTACs can arise from several factors:

  • The warhead: The ligand that binds to your protein of interest (POI) may have its own off-target binding profile.

  • The (R,S,S)-VH032 ligand: While generally selective for VHL, at high concentrations it could potentially have off-target interactions. However, studies have shown that the VH032 ligand itself is exquisitely specific for VHL, suggesting off-target effects are less likely to originate from the VHL binder itself.

  • Neo-substrates: The ternary complex formed between the POI, PROTAC, and VHL may present a surface that leads to the ubiquitination of unintended proteins.

  • Cytotoxicity: At high concentrations, some PROTACs can induce cytotoxicity that leads to non-specific protein degradation, which is independent of VHL-mediated ubiquitination.[3]

Q3: How can I minimize off-target effects?

Minimizing off-target effects is crucial for the successful development of a selective PROTAC. Here are some key strategies:

  • Optimize PROTAC Concentration: Use the lowest effective concentration of your PROTAC that achieves maximal degradation of your target protein (Dmax). Performing a dose-response curve is essential to determine the optimal concentration and to avoid the "hook effect".[4]

  • Use a Highly Selective Warhead: The selectivity of your PROTAC is heavily influenced by the selectivity of the ligand for your POI.

  • Linker Optimization: The length and composition of the linker can significantly impact the geometry of the ternary complex and, consequently, its selectivity.

  • Employ Negative Controls: Use an inactive epimer of VH032 (e.g., cis-MZ1) or a PROTAC with a mutated warhead that does not bind the target protein to confirm that the observed degradation is dependent on the formation of a productive ternary complex.[1]

Q4: My (R,S,S)-VH032-based PROTAC is not degrading my target protein. What should I do?

Several factors could be at play if you don't observe target degradation:

  • Poor Cell Permeability: PROTACs are often large molecules and may not efficiently cross the cell membrane.[5][6]

  • Inefficient Ternary Complex Formation: The PROTAC may not be able to effectively bridge the interaction between your POI and VHL.

  • Low VHL Expression: The cell line you are using may not express sufficient levels of VHL. Confirm VHL expression by Western blot.

  • Rapid PROTAC Metabolism: The PROTAC molecule may be unstable and quickly metabolized in the cell.

  • Target Protein Properties: The target protein may have a very long half-life or be localized in a cellular compartment inaccessible to the PROTAC or the proteasome.

Troubleshooting Guide

Issue 1: No or Poor Target Degradation

Possible Cause Troubleshooting Step
Suboptimal PROTAC Concentration Perform a dose-response experiment with a wide range of concentrations (e.g., 1 nM to 10 µM) to identify the optimal concentration for degradation and to check for a potential "hook effect."
Poor Cell Permeability Consider modifying the linker to improve physicochemical properties. Assess cell permeability using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).[5][6]
Inefficient Ternary Complex Formation Confirm the formation of the ternary complex (POI-PROTAC-VHL) using co-immunoprecipitation (Co-IP).
Low E3 Ligase Expression Verify the expression of VHL in your cell line using Western blot.
PROTAC Instability Assess the stability of your PROTAC in cell culture media over the time course of your experiment.
Target Protein Characteristics Determine the basal turnover rate of your target protein. Highly stable proteins may require longer treatment times or more potent degraders.

Issue 2: Suspected Off-Target Effects

Observation Troubleshooting Step
Unexpected Phenotype or Toxicity Conduct a comprehensive off-target analysis using quantitative proteomics (e.g., mass spectrometry) to identify unintended degraded proteins.[4]
Degradation in the Presence of Negative Controls If you observe degradation with an inactive epimer or a non-binding warhead, the effect is likely off-target or due to general cytotoxicity.
VHL-Independent Degradation Pre-treat cells with a VHL inhibitor (e.g., VH298) before adding your PROTAC. If the target is still degraded, the mechanism is VHL-independent.

Data Presentation

Quantitative Degradation Data for VH032-Based BET Bromodomain PROTACs

The following table summarizes the degradation potency (DC50) and efficacy (Dmax) of two well-characterized (R,S,S)-VH032-based PROTACs, MZ1 and ARV-771, which target the BET family of proteins (BRD2, BRD3, and BRD4).

PROTACTargetCell LineDC50DmaxReference
MZ1 BRD4HeLa~100 nM>90%[7]
BRD2HeLaLess potentLower[7]
BRD3HeLaLess potentLower[7]
ARV-771 BRD2/3/422Rv1 (Prostate Cancer)<5 nM>90%

Note: DC50 and Dmax values can vary depending on the cell line, treatment time, and specific experimental conditions.

Proteomics Analysis of MZ1

A quantitative proteomics study was conducted in HeLa cells treated with 1 µM MZ1 for 24 hours to assess its selectivity.

Finding Details Reference
On-Target Selectivity Among 5,674 quantified proteins, MZ1 induced the marked and selective degradation of BET proteins.[1]
Preferential Degradation MZ1 showed a preference for degrading BRD4 over BRD3 and BRD2.[1]
Minimal Off-Targets No significant off-target protein degradation was observed, highlighting the high selectivity of MZ1.[1]

Experimental Protocols

Western Blot for Determining DC50 and Dmax

This protocol outlines the steps to assess the degradation of a target protein in response to treatment with a (R,S,S)-VH032-based PROTAC.

Materials:

  • Cell line of interest

  • (R,S,S)-VH032-based PROTAC

  • DMSO (vehicle control)

  • Cell culture medium and supplements

  • Phosphate-buffered saline (PBS)

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels, buffers, and electrophoresis apparatus

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against the target protein

  • Primary antibody against a loading control (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

Procedure:

  • Cell Seeding: Plate cells at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere overnight.

  • PROTAC Treatment: Prepare serial dilutions of the PROTAC in cell culture medium. A typical concentration range is 1 nM to 10 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubation: Replace the cell medium with the PROTAC-containing medium and incubate for the desired time (e.g., 4, 8, 16, or 24 hours).

  • Cell Lysis:

    • Wash cells twice with ice-cold PBS.

    • Add lysis buffer to each well and incubate on ice for 30 minutes.

    • Scrape the cells and collect the lysate.

    • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation and SDS-PAGE:

    • Normalize the protein concentration of all samples.

    • Add Laemmli sample buffer and boil the samples.

    • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDC or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with blocking buffer for 1 hour.

    • Incubate the membrane with the primary antibody for the target protein overnight at 4°C.

    • Wash the membrane with TBST.

    • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane with TBST.

  • Detection:

    • Incubate the membrane with ECL substrate.

    • Capture the chemiluminescent signal using an imaging system.

  • Analysis:

    • Quantify the band intensities for the target protein and the loading control.

    • Normalize the target protein signal to the loading control.

    • Calculate the percentage of degradation relative to the vehicle control.

    • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax.

Co-Immunoprecipitation (Co-IP) to Confirm Ternary Complex Formation

This protocol is to verify the formation of the POI-PROTAC-VHL ternary complex in cells.

Materials:

  • Cell line expressing the POI

  • (R,S,S)-VH032-based PROTAC

  • Proteasome inhibitor (e.g., MG132)

  • Non-denaturing lysis buffer

  • Antibody against VHL (for immunoprecipitation)

  • Control IgG

  • Protein A/G agarose (B213101) beads

  • Primary antibody against the POI (for Western blot)

  • Wash buffer

Procedure:

  • Cell Treatment:

    • Culture cells to 70-80% confluency.

    • Pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 2 hours to prevent degradation of the ubiquitinated target.

    • Treat cells with the PROTAC at an effective concentration (e.g., 100 nM) or DMSO for 4-6 hours.

  • Cell Lysis:

    • Lyse the cells using a non-denaturing lysis buffer.

    • Centrifuge to pellet debris and collect the supernatant.

  • Immunoprecipitation:

    • Pre-clear the lysate with Protein A/G agarose beads.

    • To the pre-cleared lysate, add the anti-VHL antibody or control IgG. Incubate overnight at 4°C.

    • Add Protein A/G agarose beads to capture the antibody-protein complexes.

  • Washing: Pellet the beads and wash several times with wash buffer to remove non-specific binding.

  • Elution and Western Blot:

    • Elute the protein complexes from the beads.

    • Analyze the eluates by Western blot using a primary antibody against your POI.

    • A band for your POI in the anti-VHL immunoprecipitated sample (but not in the IgG control) confirms the formation of the ternary complex.

Visualizations

PROTAC Mechanism of Action

PROTAC_Mechanism cluster_0 Cellular Environment cluster_1 Ternary Complex Formation PROTAC VH032-based PROTAC POI Protein of Interest (POI) PROTAC->POI Binds to POI VHL VHL E3 Ligase PROTAC->VHL POI->PROTAC Proteasome Proteasome POI->Proteasome Targeted for Degradation VHL->PROTAC Ub Ubiquitin Ub->POI Ubiquitination Degraded_POI Degraded POI (Peptides) Proteasome->Degraded_POI Degradation

Caption: Mechanism of action of a (R,S,S)-VH032-based PROTAC.

Troubleshooting Workflow for Off-Target Effects

Troubleshooting_Off_Target Start Suspected Off-Target Effect (e.g., unexpected phenotype, toxicity) Control_Expts Perform Control Experiments Start->Control_Expts Proteomics Quantitative Proteomics (MS) Control_Expts->Proteomics If degradation persists with negative controls Analyze_Proteomics Analyze Proteomics Data Proteomics->Analyze_Proteomics On_Target Degradation is On-Target Analyze_Proteomics->On_Target Only POI is degraded Off_Target_Identified Off-Target Proteins Identified Analyze_Proteomics->Off_Target_Identified Other proteins are degraded Optimize Optimize PROTAC Design (Warhead, Linker) Off_Target_Identified->Optimize Dose_Response Re-evaluate Dose-Response Off_Target_Identified->Dose_Response

Caption: A workflow for troubleshooting off-target effects.

Simplified BET Protein Signaling Pathway

BET_Signaling cluster_0 PROTAC Action BET_PROTAC (R,S,S)-VH032-based BET PROTAC (e.g., MZ1) BRD4 BRD4 BET_PROTAC->BRD4 Binds VHL VHL BET_PROTAC->VHL Recruits Proteasome Proteasome BRD4->Proteasome Degraded by BRD4_Degradation BRD4 Degradation cMYC_Transcription c-MYC Gene Transcription BRD4->cMYC_Transcription Promotes BRD4_Degradation->cMYC_Transcription Reduces Cell_Proliferation Cell Proliferation cMYC_Transcription->Cell_Proliferation Drives cMYC_Transcription->Cell_Proliferation

Caption: Simplified pathway showing BET PROTAC-induced BRD4 degradation.

References

Optimization

Stability of (R,S,S)-VH032 in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032. Frequently Asked Questions (...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary application?

A1: (R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Its primary application is in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein, leading to the ubiquitination and subsequent degradation of that protein.[3][4] (R,S,S)-VH032 serves as the VHL-recruiting component of the PROTAC.

Q2: What are the recommended storage and handling conditions for (R,S,S)-VH032?

A2: Proper storage is crucial to maintain the stability and activity of (R,S,S)-VH032. The following table summarizes the recommended conditions based on supplier data sheets.

FormStorage TemperatureDurationNotes
Powder -20°C3 yearsStore sealed and away from moisture.[1][4][5]
4°C2 yearsFor shorter-term storage.[1]
In Solvent (e.g., DMSO) -80°C6 months - 1 yearAliquot to avoid repeated freeze-thaw cycles.[1][5][6]
-20°C1 monthFor shorter-term working stocks.[1][5][6]

Q3: How should I prepare stock solutions of (R,S,S)-VH032?

A3: (R,S,S)-VH032 is soluble in DMSO.[7] To prepare a stock solution, dissolve the powder in fresh, anhydrous DMSO to the desired concentration. Sonication may be required to fully dissolve the compound.[7] It is important to use hygroscopic DMSO as moisture can affect solubility and stability.[4] For in vivo studies, specific formulations with solvents like PEG300, Tween 80, and saline are recommended, and it is advised to prepare these solutions fresh on the day of use.[4]

Q4: What is the mechanism of action of (R,S,S)-VH032?

A4: (R,S,S)-VH032 is an inhibitor of the VHL/HIF-1α interaction.[7] It binds to the VHL protein, preventing it from binding to and degrading its natural substrate, the alpha subunit of Hypoxia-Inducible Factor (HIF-1α). This leads to the stabilization of HIF-1α and the activation of the hypoxic response.[8] When incorporated into a PROTAC, the primary mechanism is to recruit VHL to a new target protein for degradation.

Below is a diagram illustrating the role of VH032 in the VHL-HIF-1α signaling pathway.

VHL_HIF_Pathway cluster_normoxia Normoxia cluster_hypoxia_vh032 Hypoxia or VH032 Presence HIF-1α HIF-1α PHDs PHDs (Prolyl Hydroxylases) HIF-1α->PHDs Hydroxylation (O2 present) VHL VHL PHDs->VHL Recognized by VHL->HIF-1α Binds to hydroxylated HIF-1α Proteasome Proteasome VHL->Proteasome Ubiquitination & Degradation HIF-1α_stable HIF-1α (Stable) Hypoxic_Response Hypoxic Response (e.g., CA9, GLUT1, PHD2 upregulation) HIF-1α_stable->Hypoxic_Response Activates VHL_inhibited VHL VHL_inhibited->HIF-1α_stable Binding Blocked VH032 (R,S,S)-VH032 VH032->VHL_inhibited Inhibits

VHL-HIF-1α signaling pathway and the inhibitory action of (R,S,S)-VH032.

Troubleshooting Guides

Issue 1: Inconsistent or lower than expected activity in cellular assays.

Possible Cause Troubleshooting Step
Degradation of (R,S,S)-VH032 stock solution. Prepare fresh stock solutions from powder. Aliquot stock solutions to minimize freeze-thaw cycles. Store aliquots at -80°C for long-term storage and -20°C for short-term use.[1][5][6]
Precipitation of (R,S,S)-VH032 in cell culture media. Visually inspect the media after adding the compound. If precipitation is observed, consider using a lower final concentration or a different solvent system if compatible with your assay. Ensure the final DMSO concentration is kept low (ideally ≤ 1%) as higher concentrations can affect both compound solubility and assay performance.[9][10]
Cell permeability issues. While (R,S,S)-VH032 is generally considered cell-permeable, its efficiency can vary between cell lines. If poor permeability is suspected, consider using a more potent analog or optimizing the treatment time.
Incorrect stereoisomer. Ensure you are using the (R,S,S) stereoisomer, as other stereoisomers may have different binding affinities and activities.

Issue 2: Variability in TR-FRET assay results.

Possible Cause Troubleshooting Step
Suboptimal DMSO concentration. The performance of TR-FRET assays can be sensitive to the final DMSO concentration. It is recommended to keep the DMSO concentration at or below 1%.[9][10] Higher concentrations can lead to a decrease in the assay signal window.
Instability of the TR-FRET signal. Ensure sufficient incubation time for the assay components to reach equilibrium. For a BODIPY FL VH032-based TR-FRET assay, stable signals have been observed with incubation times between 90 and 300 minutes.[9][10]
Assay interference from other compounds. If screening a library of compounds, be aware of potential autofluorescence or quenching effects. Include appropriate controls to identify interfering compounds.
Incorrect protein or probe concentrations. Optimize the concentrations of the fluorescent probe and the VHL protein complex to achieve a good signal-to-background ratio. Using a probe concentration close to its Kd value can lead to more accurate Ki calculations for tested ligands.[10]

Below is a workflow for troubleshooting TR-FRET assay variability.

TR_FRET_Troubleshooting Start Inconsistent TR-FRET Results Check_DMSO Check Final DMSO Concentration (Should be ≤ 1%) Start->Check_DMSO Adjust_DMSO Adjust Dilution Scheme to Lower DMSO Check_DMSO->Adjust_DMSO High Check_Incubation Verify Incubation Time (e.g., 90-300 min for BODIPY FL VH032) Check_DMSO->Check_Incubation Optimal Adjust_DMSO->Check_Incubation Optimize_Incubation Optimize Incubation Time Course Check_Incubation->Optimize_Incubation Suboptimal Check_Reagents Assess Reagent Stability and Concentration Check_Incubation->Check_Reagents Optimal Optimize_Incubation->Check_Reagents Prepare_Fresh Prepare Fresh Reagents and Validate Concentrations Check_Reagents->Prepare_Fresh Suspect Check_Interference Evaluate Potential Compound Interference Check_Reagents->Check_Interference Validated Prepare_Fresh->Check_Interference Run_Controls Run Controls for Autofluorescence and Quenching Check_Interference->Run_Controls Suspect End Consistent Results Check_Interference->End Ruled Out Run_Controls->End

Troubleshooting workflow for (R,S,S)-VH032 based TR-FRET assays.

Experimental Protocols

General Protocol for a TR-FRET Binding Assay

This protocol is adapted from a published method using a fluorescently labeled VH032 analog (BODIPY FL VH032) and is intended as a general guideline.[9][10]

  • Assay Buffer Preparation: Prepare a suitable assay buffer, for example, 50 mM Tris (pH 7.5), 0.01% Triton X-100, 0.01% bovine serum albumin, and 1 mM DTT (freshly added).

  • Reagent Preparation:

    • Prepare a stock solution of (R,S,S)-VH032 or the test compound in 100% DMSO.

    • Prepare solutions of the GST-tagged VCB protein complex and the Tb-labeled anti-GST antibody in the assay buffer.

    • Prepare a solution of the fluorescently labeled VH032 probe (e.g., BODIPY FL VH032) in the assay buffer.

  • Assay Plate Preparation:

    • Use an acoustic liquid handler or a multichannel pipette to dispense the test compounds into a low-volume 384-well plate.

    • Add the GST-VCB protein complex and the Tb-anti-GST antibody solution to the wells.

    • Add the fluorescently labeled VH032 probe to initiate the binding reaction.

  • Incubation: Incubate the plate in the dark at room temperature for a predetermined optimal time (e.g., 90-300 minutes) to allow the binding to reach equilibrium.

  • Signal Detection: Read the plate using a suitable plate reader with excitation and emission wavelengths appropriate for the donor (e.g., Terbium) and acceptor (e.g., BODIPY FL) fluorophores. The TR-FRET signal is typically calculated as a ratio of the acceptor and donor emission intensities.

  • Data Analysis:

    • Normalize the data to controls (e.g., DMSO for maximum signal and a high concentration of a known VHL inhibitor for minimum signal).

    • Fit the dose-response data using a suitable nonlinear regression model to determine IC50 values.

    • Calculate Ki values using an appropriate equation if the Kd of the fluorescent probe is known.

The following diagram illustrates the experimental workflow for a typical TR-FRET assay.

TR_FRET_Workflow cluster_preparation Preparation cluster_assay Assay Execution cluster_analysis Data Acquisition & Analysis A Prepare Assay Buffer B Prepare Reagent Solutions (VH032, VCB, Antibody, Probe) A->B C Dispense Compounds into Plate B->C D Add VCB and Antibody C->D E Add Fluorescent Probe D->E F Incubate in Dark E->F G Read TR-FRET Signal F->G H Normalize Data G->H I Calculate IC50/Ki H->I

Experimental workflow for a (R,S,S)-VH032 TR-FRET binding assay.

References

Reference Data & Comparative Studies

Validation

Validating (R,S,S)-VH032 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of methods to validate the cellular target engagement of (R,S,S)-VH032, a widely utilized E3 ubiquitin ligase...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of (R,S,S)-VH032, a widely utilized E3 ubiquitin ligase ligand. We will explore its mechanism of action, compare it with alternative molecules, and provide detailed experimental protocols for key validation assays.

(R,S,S)-VH032 is a stereoisomer of VH032, a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Its primary function is to inhibit the interaction between VHL and the alpha subunit of Hypoxia-Inducible Factor 1 (HIF-1α).[3][4][5] This inhibition mimics a hypoxic state by stabilizing HIF-1α, which would otherwise be targeted for proteasomal degradation under normoxic conditions.[5] This targeted disruption of the VHL:HIF-1α protein-protein interaction makes VH032 and its derivatives valuable tools in chemical biology and drug discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs).[3][4][6][7] PROTACs are bifunctional molecules that recruit an E3 ligase to a target protein, leading to the target's ubiquitination and subsequent degradation.

Comparison with Alternative VHL Ligands

The validation of (R,S,S)-VH032's target engagement is crucial for its application in research and drug development. A direct comparison with other VHL ligands, such as the more potent inhibitor VH298 and other stereoisomers of VH032, provides a robust assessment of its efficacy and specificity.

CompoundTargetReported Affinity (Kd)Key Features
(R,S,S)-VH032 von Hippel-Lindau (VHL) E3 Ligase185 nM[1]A widely used VHL ligand for PROTAC development.[3][4][6]
VH298 von Hippel-Lindau (VHL) E3 LigaseNot explicitly stated, but described as more potent than VH032[5]A potent chemical probe that blocks the VHL:HIF-α interaction.[5][8]
VH032 Stereoisomers von Hippel-Lindau (VHL) E3 LigaseVaries depending on the stereoisomerThe specific stereochemistry of the hydroxyproline (B1673980) motif is critical for VHL binding.

Key Experimental Protocols for Target Engagement Validation

Several biophysical and cell-based assays can be employed to validate the direct binding of (R,S,S)-VH032 to VHL within the cellular environment.

NanoBRET™ Target Engagement Assay

This assay measures the binding of a ligand to a target protein in live cells. It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescently labeled tracer that binds to the same target. A test compound that also binds to the target will compete with the tracer, leading to a decrease in the BRET signal.

Experimental Workflow:

cluster_0 Cell Preparation cluster_1 Assay cluster_2 Detection cluster_3 Analysis A HEK293 cells transiently expressing VHL-NanoLuc fusion protein B Incubate cells with (R,S,S)-VH032 and NanoBRET tracer A->B Dispense into assay plate C Add Nano-Glo® Substrate B->C D Measure Donor (460 nm) and Acceptor (610 nm) Emission C->D E Calculate BRET Ratio and Determine IC50 D->E

Figure 1: Workflow for the NanoBRET™ Target Engagement Assay.

Methodology:

  • Cell Culture and Transfection: Culture HEK293 cells and transiently transfect them with a vector encoding for a VHL-NanoLuc® fusion protein.

  • Assay Preparation: Seed the transfected cells into a 96-well plate. On the day of the assay, prepare serial dilutions of (R,S,S)-VH032.

  • Compound and Tracer Addition: Add the (R,S,S)-VH032 dilutions and the NanoBRET™ tracer to the cells. Incubate at 37°C.

  • Signal Detection: Add Nano-Glo® substrate and immediately measure the luminescence at the donor and acceptor wavelengths using a plate reader.

  • Data Analysis: Calculate the BRET ratio and plot the data against the compound concentration to determine the IC50 value, which represents the concentration of (R,S,S)-VH032 required to displace 50% of the tracer.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to monitor target engagement in a cellular context. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability. This change in thermal stability is then detected by quantifying the amount of soluble protein remaining after heat shock.

Experimental Workflow:

cluster_0 Cell Treatment cluster_1 Heat Shock cluster_2 Lysis & Centrifugation cluster_3 Detection A Treat intact cells with (R,S,S)-VH032 or vehicle B Heat cells at a range of temperatures A->B C Lyse cells and centrifuge to separate soluble and precipitated proteins B->C D Analyze soluble fraction by Western Blot or other protein detection methods C->D

Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA®).

Methodology:

  • Cell Treatment: Treat cultured cells with (R,S,S)-VH032 or a vehicle control for a defined period.

  • Heat Shock: Aliquot the cell suspension and heat the samples at a range of temperatures for a short duration (e.g., 3 minutes).

  • Cell Lysis and Fractionation: Lyse the cells by freeze-thawing. Separate the soluble protein fraction from the precipitated protein aggregates by centrifugation.

  • Protein Quantification: Analyze the amount of soluble VHL in the supernatant by Western blotting or other sensitive protein detection methods like mass spectrometry.

  • Data Analysis: Plot the amount of soluble VHL as a function of temperature. A shift in the melting curve to a higher temperature in the presence of (R,S,S)-VH032 indicates target engagement.

Immunoprecipitation and Western Blotting

This classic biochemical technique can be used to confirm the disruption of the VHL-HIF-1α interaction by (R,S,S)-VH032. By immunoprecipitating VHL, one can assess the amount of co-precipitated HIF-1α.

Experimental Workflow:

cluster_0 Cell Treatment & Lysis cluster_1 Immunoprecipitation cluster_2 Detection A Treat cells with (R,S,S)-VH032 B Lyse cells to obtain protein extract A->B C Incubate lysate with anti-VHL antibody B->C D Capture antibody-protein complexes with Protein A/G beads C->D E Elute proteins and separate by SDS-PAGE D->E F Transfer to membrane and probe with anti-HIF-1α and anti-VHL antibodies E->F

Figure 3: Workflow for Immunoprecipitation and Western Blotting.

Methodology:

  • Cell Treatment and Lysis: Treat cells with varying concentrations of (R,S,S)-VH032. Lyse the cells in a non-denaturing buffer to preserve protein-protein interactions.

  • Immunoprecipitation: Incubate the cell lysates with an antibody specific for VHL.

  • Complex Capture: Add Protein A/G beads to pull down the VHL-antibody complexes.

  • Elution and Electrophoresis: Wash the beads to remove non-specific binders and elute the bound proteins. Separate the proteins by SDS-PAGE.

  • Western Blotting: Transfer the separated proteins to a membrane and probe with antibodies against both VHL and HIF-1α to detect the amount of co-immunoprecipitated HIF-1α. A decrease in the HIF-1α signal in the (R,S,S)-VH032 treated samples indicates disruption of the VHL-HIF-1α interaction.

VHL Signaling Pathway and (R,S,S)-VH032 Mechanism of Action

Under normal oxygen levels (normoxia), HIF-1α is hydroxylated by prolyl hydroxylases (PHDs). This modification allows it to be recognized by the VHL E3 ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome. (R,S,S)-VH032 binds to VHL and blocks the recognition of hydroxylated HIF-1α, thereby stabilizing it.

cluster_0 Normoxia cluster_1 Action of (R,S,S)-VH032 HIF HIF-1α PHD PHD HIF->PHD O2 HIF_OH HIF-1α-OH PHD->HIF_OH Hydroxylation VHL VHL E3 Ligase HIF_OH->VHL Ub Ubiquitination VHL->Ub Proteasome Proteasomal Degradation Ub->Proteasome VH032 (R,S,S)-VH032 VHL_bound VHL E3 Ligase VH032->VHL_bound HIF_OH_2 HIF-1α-OH HIF_OH_2->VHL_bound Interaction Blocked Stabilization HIF-1α Stabilization & Nuclear Translocation HIF_OH_2->Stabilization

Figure 4: VHL Signaling Pathway and the Mechanism of (R,S,S)-VH032.

By employing these methodologies, researchers can confidently validate the intracellular target engagement of (R,S,S)-VH032, providing a solid foundation for its use in basic research and as a critical component of novel therapeutics like PROTACs.

References

Comparative

Comparative Analysis of (R,S,S)-VH032 Stereoisomers in PROTAC Efficacy: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. A c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. A critical component of many successful PROTACs is the E3 ligase ligand, which recruits the cellular machinery responsible for protein degradation. VH032, a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, is widely utilized in PROTAC design. The stereochemistry of VH032 is paramount for its function, with the (R,S,S) configuration being the active stereoisomer that facilitates the crucial interaction with VHL. This guide provides a comparative analysis of the (R,S,S)-VH032 stereoisomer and its alternatives, supported by experimental principles and methodologies, to aid researchers in the rational design of effective PROTAC degraders.

The Critical Role of (R,S,S) Stereochemistry in VHL Engagement

The interaction between VH032 and VHL is highly specific, driven by a network of hydrogen bonds and hydrophobic interactions. The (2S,4R)-4-hydroxyproline core of VH032 is a key pharmacophore that mimics the binding motif of the natural VHL substrate, Hypoxia-Inducible Factor 1α (HIF-1α)[1]. The specific spatial arrangement of the substituents in the (R,S,S)-VH032 isomer is essential for optimal binding to the VHL active site.

While direct, quantitative side-by-side comparisons of the degradation efficacy of PROTACs containing different VH032 stereoisomers are not extensively documented in publicly available literature, the principles of molecular recognition strongly indicate that deviations from the (R,S,S) configuration would significantly impair or abolish VHL binding. For instance, the cis-epimer of VH032, which has an altered stereochemistry at the hydroxyproline (B1673980) ring, is known to be inactive as it fails to bind to VHL[2]. This underscores the stringent stereochemical requirements for VHL engagement.

PROTAC Efficacy: Beyond Binary Binding

The efficacy of a PROTAC is not solely determined by its binary binding affinity to the target protein and the E3 ligase. The ability to form a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase) is a critical determinant of successful protein degradation[3]. The stereochemistry of the E3 ligase ligand plays a pivotal role in the geometry and stability of this ternary complex, influencing the efficiency of ubiquitin transfer to the target protein.

Quantitative Data Summary

Due to the lack of direct comparative studies in the literature, the following tables are presented in an illustrative format to guide researchers on the types of data to generate when comparing different stereoisomers.

Table 1: Illustrative Comparison of VHL Binding Affinity of VH032 Stereoisomers

StereoisomerVHL Binding Affinity (Kd, nM)MethodReference
(R,S,S)-VH032185Isothermal Titration Calorimetry (ITC)[4]
(S,R,R)-VH032Not Reported (Expected to be significantly weaker or inactive)--
Other DiastereomersNot Reported (Expected to be significantly weaker or inactive)--

Table 2: Illustrative Comparison of PROTAC Degradation Efficacy

PROTAC with VH032 StereoisomerTarget ProteinDC50 (nM)Dmax (%)Cell LineReference
PROTAC-(R,S,S)-VH032e.g., BRD4Expected to be potent (e.g., <100)Expected to be high (e.g., >80)e.g., HeLa[5]
PROTAC-(S,R,R)-VH032e.g., BRD4Not Reported (Expected to be inactive)Not Reported (Expected to be inactive)e.g., HeLa-

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of PROTAC efficacy. Below are protocols for key experiments used to characterize and compare VH032-based PROTACs.

Ternary Complex Formation Assay (AlphaLISA)

This assay quantifies the formation of the ternary complex in solution.

  • Reagents:

    • His-tagged VHL protein

    • GST-tagged Target Protein

    • PROTACs with different VH032 stereoisomers

    • AlphaLISA anti-His Acceptor beads

    • AlphaLISA Glutathione Donor beads

    • AlphaLISA Buffer

  • Procedure:

    • Prepare serial dilutions of the PROTACs.

    • In a 384-well plate, add the His-tagged VHL, GST-tagged target protein, and the PROTAC dilutions.

    • Incubate at room temperature for 1 hour to allow complex formation.

    • Add a mixture of anti-His Acceptor beads and Glutathione Donor beads.

    • Incubate in the dark at room temperature for 1 hour.

    • Read the plate on an AlphaScreen-compatible plate reader.

  • Data Analysis:

    • Plot the AlphaLISA signal against the PROTAC concentration to generate a bell-shaped curve. The peak of the curve represents the optimal concentration for ternary complex formation.

Target Protein Degradation Assay (Western Blot)

This assay measures the reduction in the levels of the target protein in cells treated with the PROTAC.

  • Reagents:

    • Cell line expressing the target protein

    • PROTACs with different VH032 stereoisomers

    • DMSO (vehicle control)

    • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

    • Primary antibody against the target protein

    • Primary antibody against a loading control (e.g., GAPDH, β-actin)

    • HRP-conjugated secondary antibody

    • ECL substrate

  • Procedure:

    • Plate cells and allow them to adhere overnight.

    • Treat cells with a range of concentrations of the PROTACs or DMSO for a specified time (e.g., 24 hours).

    • Lyse the cells and quantify the total protein concentration.

    • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane and probe with primary antibodies against the target protein and a loading control.

    • Incubate with the HRP-conjugated secondary antibody.

    • Develop the blot using an ECL substrate and image the chemiluminescence.

  • Data Analysis:

    • Quantify the band intensities for the target protein and the loading control.

    • Normalize the target protein levels to the loading control.

    • Calculate the percentage of degradation relative to the vehicle-treated control.

    • Plot the percentage of degradation against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Visualizations

Signaling Pathway of VH032-based PROTAC Action

PROTAC_Mechanism cluster_cell Cellular Environment PROTAC (R,S,S)-VH032 PROTAC TernaryComplex Ternary Complex (Target-PROTAC-VHL) PROTAC->TernaryComplex Target Target Protein Target->TernaryComplex VHL VHL E3 Ligase VHL->TernaryComplex Ubiquitylation Poly-ubiquitylation TernaryComplex->Ubiquitylation recruits E2-Ub Ubiquitin Ubiquitin Ubiquitin->Ubiquitylation Proteasome 26S Proteasome Ubiquitylation->Proteasome recognition Degradation Target Protein Degradation Proteasome->Degradation

Caption: PROTAC-mediated degradation pathway.

Experimental Workflow for PROTAC Efficacy Assessment

PROTAC_Workflow cluster_workflow PROTAC Efficacy Evaluation Workflow Start Synthesize PROTACs with different VH032 stereoisomers BindingAssay VHL Binding Assay (e.g., ITC, SPR, TR-FRET) Start->BindingAssay DegradationAssay Cellular Degradation Assay (Western Blot, HiBiT) Start->DegradationAssay TernaryAssay Ternary Complex Formation (AlphaLISA) BindingAssay->TernaryAssay TernaryAssay->DegradationAssay DataAnalysis Data Analysis (Kd, DC50, Dmax) DegradationAssay->DataAnalysis Conclusion Determine Optimal Stereoisomer DataAnalysis->Conclusion

Caption: Workflow for evaluating PROTAC efficacy.

Conclusion

The stereochemistry of the VHL ligand is a critical design parameter in the development of effective PROTACs. The (R,S,S)-VH032 isomer is the established active binder for VHL, and any deviation from this stereochemical configuration is expected to result in a significant loss of activity. While direct comparative efficacy data for PROTACs containing different VH032 stereoisomers is sparse in the literature, the fundamental principles of molecular recognition and the available data on inactive epimers strongly support the exclusive use of the (R,S,S) isomer for potent VHL-mediated protein degradation. Future research providing quantitative comparisons of various VH032 stereoisomers in PROTAC constructs would be valuable to further solidify our understanding and guide future degrader design.

References

Validation

Comparative Analysis of (R,S,S)-VH032 Cross-reactivity with Alternative E3 Ligases

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of (R,S,S)-VH032's E3 Ligase Selectivity with Supporting Experimental Data. (R,S,S)-VH032 is a potent and widely utilized ligand fo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of (R,S,S)-VH032's E3 Ligase Selectivity with Supporting Experimental Data.

(R,S,S)-VH032 is a potent and widely utilized ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, serving as a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs).[1] The efficacy and safety of PROTACs are critically dependent on the specific engagement of the intended E3 ligase to avoid off-target effects. This guide provides a comparative analysis of the cross-reactivity of (R,S,S)-VH032 with other major E3 ligases, including Cereblon (CRBN), Murine Double Minute 2 (MDM2), and Inhibitors of Apoptosis Proteins (IAPs), supported by available experimental data.

Executive Summary

Current research, including proteomic and targeted biochemical assays, strongly indicates that (R,S,S)-VH032 is exquisitely specific and selective for the VHL E3 ligase.[2] Studies have shown a lack of significant binding to other E3 ligases, such as Cereblon. While comprehensive screening data against a wide panel of E3 ligases with quantitative binding affinities are not extensively published, the existing evidence consistently points towards a highly favorable selectivity profile for VH032, making it a reliable tool for targeted protein degradation via the VHL pathway.

Quantitative Data on Ligand Binding and Selectivity

The binding affinity of (R,S,S)-VH032 to VHL has been well-characterized. However, direct quantitative data for its binding to other E3 ligases is limited, primarily because its high selectivity for VHL often leads to the assumption of negligible interaction with others. The available data is summarized below.

LigandTarget E3 LigaseBinding Affinity (Kd)Assay MethodReference
(R,S,S)-VH032VHL185 nMNot Specified[3]
Ligand/CompoundTarget E3 LigaseActivity/BindingAssay MethodReference
BODIPY FL VH032 (fluorescent probe based on VH032)VHLKd of 3.01 nMTime-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET)[4]
Thalidomide-4'-oxyacetamido-alkylC4-amine (Cereblon ligand)VHLInactiveTR-FRET using BODIPY FL VH032 probe[5]
dBET1 (bivalent BRD-CRBN PROTAC)VHLInactiveTR-FRET using BODIPY FL VH032 probe[5]

A proteomics-based study concluded that VH032 is "exquisitely specific and selective for VHL," with no significant off-target effects observed.[2]

Signaling Pathways of Compared E3 Ligases

Understanding the distinct signaling pathways governed by different E3 ligases highlights the importance of selective ligand binding to avoid unintended biological consequences.

VHL_Signaling_Pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia / VHL Inhibition HIF-α HIF-α PHDs PHDs (Prolyl Hydroxylases) HIF-α->PHDs O2 VHL_complex VHL Complex (VHL, Elongin B/C, Cul2, Rbx1) HIF-α->VHL_complex Binding Proteasome Proteasome HIF-α->Proteasome Degradation PHDs->HIF-α Hydroxylation VHL_complex->HIF-α Ubiquitination Ub Ubiquitin HIF-α_hypoxia HIF-α HIF_complex HIF Complex HIF-α_hypoxia->HIF_complex HIF-β HIF-β (ARNT) HIF-β->HIF_complex Nucleus Nucleus HIF_complex->Nucleus Translocation Target_Genes Target Genes (e.g., VEGF, EPO) Nucleus->Target_Genes Transcription VH032 (R,S,S)-VH032 VH032->VHL_complex Inhibition

Figure 1: VHL Signaling Pathway. Under normoxic conditions, HIF-α is hydroxylated, leading to its recognition by the VHL E3 ligase complex, ubiquitination, and subsequent proteasomal degradation. (R,S,S)-VH032 inhibits the VHL-HIF-α interaction.

Cereblon_Signaling_Pathway CRBN_complex CRL4-CRBN Complex (CRBN, DDB1, Cul4A, Roc1) Substrates Native Substrates (e.g., IKZF1/3) CRBN_complex->Substrates Ubiquitination Substrates->CRBN_complex Binding Proteasome Proteasome Substrates->Proteasome Degradation Ub Ubiquitin Downstream Downstream Effects (e.g., Immunomodulation) Proteasome->Downstream

Figure 2: Cereblon Signaling Pathway. The CRL4-CRBN E3 ligase complex targets native substrates for ubiquitination and proteasomal degradation, leading to downstream cellular effects.

MDM2_Signaling_Pathway p53 p53 MDM2 MDM2 p53->MDM2 Transcriptional Activation Proteasome Proteasome p53->Proteasome Degradation Cell_Cycle_Arrest Cell Cycle Arrest p53->Cell_Cycle_Arrest Apoptosis Apoptosis p53->Apoptosis MDM2->p53 Binding & Inhibition MDM2->p53 Ubiquitination Ub Ubiquitin

Figure 3: MDM2-p53 Signaling Pathway. MDM2 is a key negative regulator of the p53 tumor suppressor, promoting its ubiquitination and degradation.

IAP_Signaling_Pathway cluster_apoptosis Apoptosis Signaling cluster_nfkb NF-κB Signaling Death_Receptors Death Receptors (e.g., TNFR1) Caspase8 Caspase-8 Death_Receptors->Caspase8 Activation Caspase3 Caspase-3 Caspase8->Caspase3 Activation Apoptosis Apoptosis Caspase3->Apoptosis IAPs IAPs (e.g., XIAP, cIAP1/2) IAPs->Caspase8 Inhibition IAPs->Caspase3 Inhibition RIPK1 RIPK1 IAPs->RIPK1 Ubiquitination NEMO NEMO/IKKγ RIPK1->NEMO Recruitment NFkB NF-κB NEMO->NFkB Activation Cell_Survival Cell Survival NFkB->Cell_Survival

Figure 4: IAP Signaling Pathways. IAPs block apoptosis by inhibiting caspases and promote cell survival through the activation of the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the objective assessment of ligand-E3 ligase interactions. Below are summaries of key experimental protocols used to evaluate the selectivity of ligands like (R,S,S)-VH032.

Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET) Assay

This assay is used to measure the binding affinity of ligands to their target proteins in a solution-based format.

Objective: To quantify the binding of a fluorescently labeled ligand (e.g., BODIPY FL VH032) to its target E3 ligase (VHL) and assess the displacement by unlabeled competitor ligands.

Protocol:

  • Reagents: GST-tagged VCB (VHL-ElonginC-ElonginB) complex, Terbium (Tb)-conjugated anti-GST antibody, BODIPY FL VH032 fluorescent probe, assay buffer, and test compounds.

  • Procedure:

    • A mixture of the GST-VCB complex and the Tb-anti-GST antibody is prepared in the assay buffer.

    • Test compounds at various concentrations are added to the wells of a microplate.

    • The BODIPY FL VH032 probe is then added to all wells.

    • The plate is incubated to allow binding to reach equilibrium.

  • Detection: The plate is read on a TR-FRET-compatible microplate reader. Excitation of the Terbium donor fluorophore leads to energy transfer to the BODIPY FL acceptor fluorophore when they are in close proximity (i.e., when the probe is bound to the VCB complex). The resulting emission from the acceptor is measured.

  • Data Analysis: The TR-FRET signal is inversely proportional to the binding of the competitor compound. IC50 values are determined by plotting the signal against the logarithm of the competitor concentration.

TR_FRET_Workflow cluster_binding Binding cluster_detection Detection cluster_competition Competition VHL GST-VHL Complex Antibody Tb-anti-GST Ab VHL->Antibody Binds Probe BODIPY FL VH032 VHL->Probe Binds No_FRET No FRET Probe->No_FRET Excitation Excitation (340 nm) FRET FRET Excitation->FRET Emission Emission (615 nm) FRET->Emission Competitor Test Compound Competitor->VHL Displaces Probe

Figure 5: TR-FRET Experimental Workflow. This diagram illustrates the principle of the competitive binding assay to assess ligand affinity for the VHL complex.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement of a ligand within a cellular environment by measuring changes in the thermal stability of the target protein upon ligand binding.

Objective: To determine if a compound binds to its intended target protein in intact cells or cell lysates.

Protocol:

  • Sample Preparation: Cells are cultured and treated with the test compound or vehicle control.

  • Thermal Challenge: Aliquots of the cell suspension or lysate are heated to a range of temperatures. Ligand binding typically stabilizes the target protein, increasing its melting temperature.

  • Cell Lysis and Fractionation: After heating, cells are lysed, and the soluble fraction (containing non-denatured proteins) is separated from the aggregated, denatured proteins by centrifugation.

  • Protein Detection: The amount of soluble target protein remaining at each temperature is quantified, typically by Western blotting or mass spectrometry.

  • Data Analysis: A melting curve is generated by plotting the amount of soluble protein as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Co-Immunoprecipitation (Co-IP) followed by Mass Spectrometry (MS)

This technique is used to identify protein-protein interactions, and in the context of PROTACs, it can confirm the formation of the ternary complex (Target Protein - PROTAC - E3 Ligase).

Objective: To demonstrate the PROTAC-dependent interaction between the target protein and the E3 ligase.

Protocol:

  • Cell Treatment: Cells are treated with the PROTAC, a negative control, and a proteasome inhibitor (to prevent degradation of the target).

  • Cell Lysis: Cells are lysed under non-denaturing conditions to preserve protein complexes.

  • Immunoprecipitation: An antibody against the E3 ligase (e.g., VHL) is used to pull down the E3 ligase and any interacting proteins from the cell lysate.

  • Washing and Elution: The immunoprecipitated complexes are washed to remove non-specific binders, and then the proteins are eluted.

  • Analysis: The eluted proteins are separated by SDS-PAGE and analyzed by Western blotting for the presence of the target protein, or more comprehensively by mass spectrometry to identify all interacting partners. An increased association of the target protein with the E3 ligase in the presence of the PROTAC confirms ternary complex formation.

Conclusion

The available evidence strongly supports the high selectivity of (R,S,S)-VH032 for the VHL E3 ligase. Biochemical assays demonstrate a lack of binding to components of the Cereblon E3 ligase machinery, and proteomic studies in cellular systems have not identified significant off-target effects. This high degree of selectivity is a critical attribute for its use in the development of targeted protein degraders, minimizing the potential for unintended pharmacological consequences. For researchers developing VHL-based PROTACs, (R,S,S)-VH032 represents a well-validated and reliable E3 ligase ligand. Further studies involving broad, quantitative screening against a diverse panel of E3 ligases would be beneficial to definitively map the entire selectivity profile of this important chemical tool.

References

Comparative

Head-to-head comparison of (R,S,S)-VH032 and GNE7599

A Comprehensive Guide for Researchers in Targeted Protein Degradation In the rapidly evolving field of targeted protein degradation, the choice of an E3 ligase ligand is paramount to the successful design of potent and e...

Author: BenchChem Technical Support Team. Date: December 2025

A Comprehensive Guide for Researchers in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation, the choice of an E3 ligase ligand is paramount to the successful design of potent and effective Proteolysis Targeting Chimeras (PROTACs). The Von Hippe-Lindau (VHL) E3 ligase is a popular choice, and numerous ligands have been developed to recruit it. Among these, (R,S,S)-VH032 has been a foundational tool, while GNE7599 represents a next-generation ligand with enhanced properties. This guide provides a detailed head-to-head comparison of these two critical research compounds, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal VHL ligand for their specific needs.

Executive Summary

GNE7599 demonstrates significantly superior performance over (R,S,S)-VH032, primarily characterized by its remarkably higher binding affinity to VHL and vastly improved oral bioavailability. While both molecules effectively recruit the VHL E3 ligase, the picomolar affinity of GNE7599 offers the potential for more potent PROTACs. Furthermore, its enhanced pharmacokinetic profile makes GNE7599 a more suitable candidate for in vivo studies.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for (R,S,S)-VH032 and GNE7599 based on available experimental evidence.

Parameter(R,S,S)-VH032GNE7599Fold Improvement (GNE7599 vs. VH032)Reference(s)
Binding Affinity (Kd to VHL) 185 nM540 pM~342x[1][2]
Oral Bioavailability (F%) Poor (comparable to VH021 at 2.7%)47%>17x (compared to VH021)[3][4]
Cellular Permeability PoorHigh (10-fold improved vs VH021)Significantly Improved[4]

Mechanism of Action and Signaling Pathway

Both (R,S,S)-VH032 and GNE7599 are small molecules designed to bind to the substrate recognition pocket of the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5] In the context of PROTACs, this binding event is the first step in hijacking the cellular ubiquitin-proteasome system to induce the degradation of a specific protein of interest (POI). The PROTAC molecule acts as a bridge, bringing the POI into close proximity with the VHL E3 ligase complex, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.

VHL_Pathway cluster_PROTAC PROTAC Action cluster_Cellular_Machinery Cellular Machinery PROTAC PROTAC POI Protein of Interest PROTAC->POI Binds VHL_Complex VHL E3 Ligase Complex PROTAC->VHL_Complex Recruits Proteasome 26S Proteasome POI->Proteasome Recognized & Degraded VHL_Ligand VHL Ligand ((R,S,S)-VH032 or GNE7599) Linker Linker VHL_Ligand->Linker POI_Ligand POI Ligand Linker->POI_Ligand Ub Ubiquitin VHL_Complex->Ub Transfers Ub->POI Tags (Polyubiquitination) Degraded_Peptides Degraded_Peptides Proteasome->Degraded_Peptides Releases Peptides

Caption: VHL-mediated protein degradation pathway initiated by a PROTAC.

Experimental Protocols

Detailed methodologies for key experiments used to characterize and compare VHL ligands are provided below.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of ligands to the VHL complex in a competitive format.

Materials:

  • VHL Protein: Recombinant His-tagged Human VBC (VHL-ElonginB-ElonginC) complex.

  • Fluorescent Probe: A high-affinity VHL fluorescent ligand, such as BODIPY FL VH032 or a proprietary probe like CELT-150.[6][7]

  • Donor Fluorophore: Terbium-labeled anti-GST antibody or Europium-labeled Anti-His Antibody.[6][7]

  • Test Compounds: (R,S,S)-VH032 and GNE7599 serially diluted.

  • Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100 or 20mM HEPES pH 7.5, 150mM NaCl, 1mM TCEP, 0.01% TWEEN20.[6][7]

  • Microplates: 384-well, low-volume, white plates.

Procedure:

  • Prepare serial dilutions of the test compounds ((R,S,S)-VH032 and GNE7599) in the assay buffer.

  • Add the diluted compounds to the microplate wells.

  • Prepare a master mix containing the VHL protein complex, the fluorescent probe, and the donor fluorophore antibody at 2x the final concentration.

  • Add the master mix to the wells containing the test compounds.

  • Incubate the plate at room temperature for 60-90 minutes, protected from light.[7]

  • Read the plate on a TR-FRET compatible plate reader, measuring the emission at the donor and acceptor wavelengths (e.g., 620 nm for donor and 665 nm for acceptor).

  • Calculate the TR-FRET ratio (acceptor emission / donor emission) and plot against the compound concentration to determine the IC50 value. The Kd can be calculated from the IC50 using the Cheng-Prusoff equation.

TR_FRET_Workflow Start Start Prepare_Reagents Prepare Serial Dilutions of (R,S,S)-VH032 & GNE7599 Start->Prepare_Reagents Dispense_Compounds Dispense Compounds into 384-well Plate Prepare_Reagents->Dispense_Compounds Add_Master_Mix Add Master Mix to Plate Dispense_Compounds->Add_Master_Mix Prepare_Master_Mix Prepare Master Mix: VHL Complex, Fluorescent Probe, & Donor Antibody Prepare_Master_Mix->Add_Master_Mix Incubate Incubate at RT (60-90 min) Add_Master_Mix->Incubate Read_Plate Read TR-FRET Signal Incubate->Read_Plate Analyze_Data Calculate IC50 and Kd Read_Plate->Analyze_Data End End Analyze_Data->End

Caption: Workflow for a TR-FRET based VHL ligand binding assay.

NanoBRET™ Target Engagement Assay

This live-cell assay measures the apparent affinity of a compound for a target protein.

Materials:

  • Cell Line: HEK293 cells.

  • Expression Vector: A vector encoding for a NanoLuc® luciferase-VHL fusion protein.

  • NanoBRET™ Tracer: A cell-permeable fluorescent ligand for VHL.

  • Nano-Glo® Substrate: For detection of NanoLuc® luciferase activity.

  • Test Compounds: (R,S,S)-VH032 and GNE7599.

  • Culture Medium: Opti-MEM® I Reduced Serum Medium.

Procedure:

  • Seed HEK293 cells in 96-well white plates.

  • Transfect the cells with the NanoLuc®-VHL fusion vector.

  • Prepare serial dilutions of the test compounds.

  • Add the NanoBRET™ Tracer to the cells, followed by the addition of the serially diluted test compounds.

  • Incubate for 2 hours at 37°C in a CO2 incubator.

  • Add the Nano-Glo® Substrate.

  • Measure the donor emission (460 nm) and acceptor emission (618 nm) using a luminometer.

  • Calculate the NanoBRET™ ratio (acceptor/donor) and plot against the compound concentration to determine the IC50 value.

Surface Plasmon Resonance (SPR) Analysis

SPR is used to measure the kinetics of binding (association and dissociation rates) between a ligand and an analyte.

Materials:

  • SPR Instrument: e.g., Biacore.

  • Sensor Chip: CM5 sensor chip.

  • Immobilization Reagents: N-hydroxysuccinimide (NHS), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), and ethanolamine.

  • Ligand: Purified VCB complex.

  • Analyte: (R,S,S)-VH032 and GNE7599.

  • Running Buffer: e.g., HBS-EP+.

Procedure:

  • Immobilize the VCB complex onto the sensor chip surface via amine coupling.

  • Inject a series of concentrations of the analyte ((R,S,S)-VH032 or GNE7599) over the chip surface.

  • Monitor the binding response (in Resonance Units, RU) in real-time.

  • After the association phase, flow running buffer over the chip to monitor the dissociation phase.

  • Regenerate the sensor chip surface between different analyte injections.

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

In Vivo Performance: Pharmacokinetics

A significant differentiator between (R,S,S)-VH032 and GNE7599 is their in vivo performance, particularly their oral bioavailability. Early VHL ligands, including VH032, are known to have poor cell permeability and low oral bioavailability due to their peptidic nature.[4] In contrast, GNE7599 was specifically designed to overcome these limitations.

Conclusion

For researchers engaged in the design and development of PROTACs, the selection of the E3 ligase ligand is a critical decision that can significantly impact the efficacy and developability of the final molecule. The data presented in this guide clearly demonstrates that GNE7599 is a superior VHL ligand compared to (R,S,S)-VH032. Its picomolar binding affinity offers the potential for highly potent PROTACs, while its excellent oral bioavailability makes it amenable to in vivo studies. While (R,S,S)-VH032 remains a valuable tool and a foundational VHL ligand, for new PROTAC development programs, particularly those with in vivo endpoints, GNE7599 represents the current state-of-the-art and is the recommended choice.

References

Validation

Validating the Cornerstone of Targeted Protein Degradation: A Comparative Guide to (R,S,S)-VH032-based PROTAC Ternary Complex Formation

For researchers, scientists, and drug development professionals navigating the intricate landscape of targeted protein degradation, the formation of a stable ternary complex between a PROTAC, a target protein, and an E3...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals navigating the intricate landscape of targeted protein degradation, the formation of a stable ternary complex between a PROTAC, a target protein, and an E3 ligase is the critical initiating event. This guide provides a comprehensive comparison of methodologies to validate the ternary complex formation of PROTACs utilizing the (R,S,S)-VH032 moiety, a widely employed ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. We present supporting experimental data, detailed protocols for key assays, and visual workflows to facilitate a deeper understanding of this pivotal step in PROTAC development.

The efficacy of a Proteolysis Targeting Chimera (PROTAC) is intrinsically linked to its ability to induce and stabilize a ternary complex, thereby facilitating the ubiquitination and subsequent proteasomal degradation of a protein of interest. The (R,S,S) stereoisomer of VH032 has emerged as a robust VHL ligand, forming the basis for numerous successful PROTACs, including the well-characterized degrader MZ1. Validating the formation and characterizing the properties of the ternary complex are therefore paramount in the rational design and optimization of these powerful molecules.

Mechanism of Action: The PROTAC-induced Ternary Complex

A PROTAC molecule consists of two key moieties connected by a linker: one that binds to the target protein and another that recruits an E3 ubiquitin ligase. In the case of (R,S,S)-VH032-based PROTACs, the VH032 moiety engages the VHL E3 ligase. The formation of the ternary complex brings the target protein into close proximity with the E3 ligase, enabling the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the target protein. This polyubiquitination marks the target protein for recognition and degradation by the 26S proteasome.

PROTAC_Mechanism cluster_0 Cellular Environment cluster_1 Ternary Complex Formation PROTAC PROTAC ((R,S,S)-VH032-Linker-Target Binder) Target Target Protein PROTAC->Target Binds VHL VHL E3 Ligase PROTAC->VHL Recruits Ternary_Complex Target-PROTAC-VHL Ternary Complex Proteasome 26S Proteasome Target->Proteasome Degradation Target->Ternary_Complex VHL->Ternary_Complex Ub Ubiquitin Ub->Target Tags Target Ternary_Complex->Ub Ubiquitination

Figure 1: Mechanism of Action for (R,S,S)-VH032-based PROTACs.

Comparative Analysis of Ternary Complex Formation

The stability and cooperativity of the ternary complex are critical determinants of a PROTAC's degradation efficiency. Cooperativity (α) is a measure of how the binding of one protein to the PROTAC affects the binding of the second protein. A cooperativity value greater than 1 indicates positive cooperativity, meaning the ternary complex is more stable than the individual binary complexes, which is often a hallmark of an effective PROTAC.

Below is a summary of quantitative data for the well-studied (R,S,S)-VH032-based PROTAC, MZ1, and a related compound, AT1, highlighting their interactions with the VHL E3 ligase and the second bromodomain of BRD4 (BRD4(2)).

PROTACTargetAssayBinary KD (PROTAC to VHL)Ternary KD (PROTAC-Target to VHL)Cooperativity (α)Reference
MZ1 BRD4(2)ITC67 nM4.4 nM15.2[1]
MZ1 BRD4(2)SPR70 nM2 nM35[2]
AT1 BRD4(2)ITC--7[3]

Table 1: Biophysical Characterization of Ternary Complex Formation for MZ1 and AT1. KD represents the dissociation constant, a measure of binding affinity (lower values indicate stronger binding). Cooperativity (α) is calculated as the ratio of the binary KD to the ternary KD.

These data illustrate the positive cooperativity exhibited by MZ1 in forming a ternary complex with VHL and BRD4(2), a key factor in its potent degradation activity. While AT1 also shows positive cooperativity, it is less pronounced than that of MZ1.[3]

Experimental Protocols for Ternary Complex Validation

A multi-faceted approach employing both biophysical and cellular assays is essential for a thorough validation of ternary complex formation.

Biophysical Assays

1. Surface Plasmon Resonance (SPR)

SPR is a powerful technique to measure the kinetics (on- and off-rates) and affinity of binding events in real-time.[4][5]

Experimental Workflow:

SPR_Workflow cluster_0 SPR Experimental Workflow Immobilize Immobilize VHL on Sensor Chip Binary Inject PROTAC (Analyte) Immobilize->Binary Binary Binding Ternary Inject PROTAC + Target (Co-analyte) Immobilize->Ternary Ternary Binding Regenerate Regenerate Surface Binary->Regenerate Ternary->Regenerate Analyze Analyze Sensorgrams (Kinetics & Affinity) Regenerate->Analyze

Figure 2: Workflow for SPR-based analysis of ternary complex formation.

Detailed Protocol:

  • Immobilization: Covalently immobilize purified VHL E3 ligase onto a sensor chip (e.g., CM5 chip via amine coupling).

  • Binary Interaction: To measure the binary affinity of the PROTAC for VHL, inject a series of concentrations of the PROTAC over the immobilized VHL surface and a reference flow cell.

  • Ternary Interaction: To measure the ternary complex formation, pre-incubate a fixed, saturating concentration of the target protein with a series of concentrations of the PROTAC. Inject these mixtures over the VHL surface.

  • Regeneration: After each injection, regenerate the sensor surface using a low pH buffer to remove bound analytes.

  • Data Analysis: Fit the resulting sensorgrams to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate (kon), dissociation rate (koff), and the dissociation constant (KD). The cooperativity factor (α) can be calculated by dividing the KD of the binary interaction by the KD of the ternary interaction.[5]

2. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[6]

Detailed Protocol:

  • Sample Preparation: Prepare solutions of the VHL E3 ligase, the target protein, and the PROTAC in the same matched buffer to minimize heats of dilution.

  • Binary Titration: Titrate the PROTAC into the ITC cell containing the VHL E3 ligase to determine the binary binding affinity.

  • Ternary Titration: To assess ternary complex formation, two common approaches can be used:

    • Titrate the PROTAC into a solution containing both the VHL E3 ligase and the target protein.

    • Titrate the target protein into a solution containing the pre-formed VHL-PROTAC binary complex.

  • Data Analysis: Integrate the heat pulses and fit the data to a suitable binding model to extract the thermodynamic parameters. Cooperativity can be assessed by comparing the binding affinities in the binary and ternary experiments.[1]

Cellular Assays

NanoBRET™ Ternary Complex Formation Assay

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a live-cell proximity-based assay that can quantitatively measure the formation of the ternary complex within a cellular environment.[7][8]

Experimental Workflow:

NanoBRET_Workflow cluster_0 NanoBRET Experimental Workflow Transfect Co-transfect cells with NanoLuc-Target and HaloTag-VHL constructs Treat Treat cells with PROTAC concentrations Transfect->Treat Add_Substrate Add HaloTag ligand and NanoLuc substrate Treat->Add_Substrate Measure Measure BRET signal (Donor & Acceptor Emission) Add_Substrate->Measure Analyze Calculate BRET ratio and determine EC50 Measure->Analyze

Figure 3: Workflow for the NanoBRET ternary complex formation assay.

Detailed Protocol:

  • Cell Culture and Transfection: Co-transfect suitable mammalian cells (e.g., HEK293) with plasmids encoding the target protein fused to NanoLuc® luciferase (the BRET donor) and the VHL E3 ligase fused to HaloTag® protein (the BRET acceptor).

  • Compound Treatment: Plate the transfected cells and treat with a serial dilution of the PROTAC for a defined period. Include a vehicle control (e.g., DMSO).

  • Reagent Addition: Add the HaloTag® NanoBRET® 618 Ligand (the acceptor fluorophore) and the Nano-Glo® Live Cell Substrate to the cells.

  • Signal Measurement: Measure the luminescence at the donor emission wavelength (e.g., 460 nm) and the acceptor emission wavelength (e.g., 618 nm) using a plate reader equipped with the appropriate filters.

  • Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. Plot the BRET ratio against the PROTAC concentration and fit the data to a dose-response curve to determine the EC50 value, which represents the concentration of PROTAC required to induce half-maximal ternary complex formation.[9]

Conclusion

The validation of ternary complex formation is a non-negotiable step in the development of effective (R,S,S)-VH032-based PROTACs. A combination of biophysical techniques like SPR and ITC provides invaluable quantitative data on the affinity, kinetics, and thermodynamics of these interactions in a purified system. Complementing these in vitro methods with cell-based assays such as NanoBRET™ is crucial to confirm that the PROTAC can effectively induce the formation of the ternary complex within the complex milieu of a living cell. By employing the methodologies and understanding the comparative data presented in this guide, researchers can make more informed decisions in the design and optimization of next-generation protein degraders, ultimately accelerating the path towards novel therapeutics.

References

Comparative

Benchmarking (R,S,S)-VH032 Against Novel VHL Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a cornerstone of targeted protein degradation, a revolutionary therapeutic modality. The field has been s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a cornerstone of targeted protein degradation, a revolutionary therapeutic modality. The field has been significantly propelled by the development of small molecule ligands that can recruit VHL to a protein of interest (POI), leading to its ubiquitination and subsequent degradation by the proteasome. (R,S,S)-VH032 has long served as a benchmark VHL ligand, widely utilized in the creation of Proteolysis Targeting Chimeras (PROTACs). However, the relentless pursuit of enhanced potency, selectivity, and drug-like properties has spurred the development of novel VHL ligands that outperform this stalwart predecessor.

This guide provides an objective comparison of (R,S,S)-VH032 against notable next-generation VHL ligands, supported by experimental data. We will delve into their binding affinities, cellular engagement, and their performance when incorporated into PROTACs, offering a comprehensive resource for researchers navigating the expanding landscape of VHL-based targeted protein degradation.

Data Presentation: Quantitative Comparison of VHL Ligands

The following tables summarize the key performance metrics of (R,S,S)-VH032 and its more advanced successors.

LigandVHL Binding Affinity (Kd)Method
(R,S,S)-VH032185 nM[1][2]Isothermal Titration Calorimetry (ITC)
VH10144 nM[1][2]Not Specified
VH29880-90 nM[3][4][5][6][7]ITC / Fluorescence Polarization
GNE75990.54 nM (540 pM)[8][9][10][11]Surface Plasmon Resonance (SPR)
Table 1: In Vitro Binding Affinity to VHL. A lower Kd value indicates a higher binding affinity.
Ligand/PROTACTarget ProteinDC50DmaxCell Line
PROTAC with VH101 (XL01126)LRRK215-72 nM[5]82-90%[5]Multiple
PROTAC with VH298Not SpecifiedNot SpecifiedNot SpecifiedNot Specified
PROTAC with GNE7599Not SpecifiedNot SpecifiedNot SpecifiedNot Specified
Gefitinib-based PROTAC (VHL ligand)EGFR11.7 nM>90% (visual estimate)HCC827
Gefitinib-based PROTAC (VHL ligand)EGFR (L858R)22.3 nM>90% (visual estimate)H3255
ALK PROTAC (MS4078 - CRBN ligand)NPM-ALK11 nM>90% (visual estimate)SU-DHL-1
ALK PROTAC (MS4078 - CRBN ligand)EML4-ALK59 nM>90% (visual estimate)NCI-H2228
Table 2: Cellular Degradation Potency of PROTACs Utilizing Different VHL Ligands. DC50 represents the concentration required for 50% degradation of the target protein, and Dmax is the maximum degradation achieved.
LigandOral Bioavailability (%)Species
VH021 (VH032 analog)2.7%Not Specified
GNE759947%[1]Not Specified
Table 3: Pharmacokinetic Properties. A higher oral bioavailability indicates better absorption after oral administration.

Mandatory Visualization

VHL_Signaling_Pathway cluster_normoxia Normoxia cluster_hypoxia Hypoxia / VHL Ligand Inhibition HIF1a HIF-1α PHD PHD (Prolyl Hydroxylase) HIF1a->PHD hydroxylation VHL_complex VHL-E3 Ligase Complex HIF1a->VHL_complex recognition Proteasome Proteasome HIF1a->Proteasome degradation PHD->HIF1a O2 O₂ VHL_complex->HIF1a ubiquitination Ub Ubiquitin HIF1a_stable HIF-1α (stable) Nucleus Nucleus HIF1a_stable->Nucleus VHL_ligand Novel VHL Ligand VHL_complex_inhibited VHL-E3 Ligase Complex VHL_ligand->VHL_complex_inhibited inhibition HRE Hypoxia Response Element (DNA) Nucleus->HRE dimerization & DNA binding HIF1b HIF-1β Gene_expression Target Gene Expression HRE->Gene_expression transcription

Caption: VHL signaling pathway in normoxia and hypoxia/inhibition.

Experimental_Workflow cluster_in_vitro In Vitro Characterization cluster_in_cellulo Cellular Assays cluster_in_vivo In Vivo Evaluation Ligand_Synthesis Ligand Synthesis (VH032 vs. Novel Ligands) TR_FRET TR-FRET/FP Assay (Binding Affinity - Kd) Ligand_Synthesis->TR_FRET NanoBRET NanoBRET Assay (Cellular Target Engagement) Ligand_Synthesis->NanoBRET PROTAC_Synthesis PROTAC Synthesis Ligand_Synthesis->PROTAC_Synthesis PK_Studies Pharmacokinetic Studies (e.g., Oral Bioavailability) Cell_Treatment Cell Treatment with PROTACs PROTAC_Synthesis->Cell_Treatment PROTAC_Synthesis->PK_Studies Western_Blot Western Blot / LC-MS (Protein Degradation - DC50, Dmax) Cell_Treatment->Western_Blot

Caption: Experimental workflow for benchmarking novel VHL ligands.

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for VHL Binding Affinity

This assay quantitatively determines the binding affinity of a ligand for the VHL-ElonginB-ElonginC (VCB) complex.

Materials:

  • Recombinant His-tagged VCB complex

  • Europium-labeled anti-His antibody (donor)

  • Fluorescently labeled tracer ligand (e.g., a known VHL ligand conjugated to a fluorophore) (acceptor)

  • Test ligands (VH032 and novel ligands)

  • Assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.01% TWEEN 20)

  • 384-well low-volume plates

  • Plate reader with TR-FRET capability

Procedure:

  • Prepare serial dilutions of the test ligands in assay buffer.

  • Prepare a master mix containing the His-VCB complex and the Europium-labeled anti-His antibody.

  • Add the master mix to the wells of the 384-well plate.

  • Add the serially diluted test ligands to the respective wells.

  • Add the fluorescently labeled tracer ligand to all wells.

  • Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to reach binding equilibrium.

  • Measure the TR-FRET signal on a compatible plate reader (excitation at ~340 nm, emission at donor and acceptor wavelengths, e.g., 620 nm and 665 nm).

  • The decrease in the TR-FRET signal is proportional to the displacement of the tracer by the test ligand.

  • Calculate IC50 values from the dose-response curves and convert them to Kd values using the Cheng-Prusoff equation.

NanoBRET™ Target Engagement Assay for Cellular VHL Occupancy

This live-cell assay measures the extent to which a ligand engages with VHL inside the cell.

Materials:

  • HEK293 cells (or other suitable cell line)

  • VHL-NanoLuc® fusion vector

  • NanoBRET™ tracer (a cell-permeable fluorescent VHL ligand)

  • Test ligands

  • Opti-MEM® I Reduced Serum Medium

  • FuGENE® HD Transfection Reagent

  • White, non-binding surface 96-well plates

  • Luminescence plate reader with appropriate filters for NanoBRET™

Procedure:

  • Transfect HEK293 cells with the VHL-NanoLuc® fusion vector and plate them in 96-well plates.

  • Prepare serial dilutions of the test ligands in Opti-MEM®.

  • Add the NanoBRET™ tracer to the cells at a final concentration optimized for the assay.

  • Add the serially diluted test ligands to the cells.

  • Incubate for a defined period (e.g., 2 hours) at 37°C in a CO₂ incubator.

  • Add the NanoBRET™ substrate and inhibitor to all wells.

  • Read the donor (NanoLuc®) and acceptor (tracer) emission signals on a luminescence plate reader.

  • Calculate the NanoBRET™ ratio (acceptor signal / donor signal).

  • A decrease in the BRET ratio indicates displacement of the tracer by the test ligand, allowing for the determination of cellular IC50 values.

Western Blot for PROTAC-Mediated Protein Degradation

This method quantifies the reduction in the level of a target protein following treatment with a PROTAC.

Materials:

  • Cell line expressing the target protein

  • PROTACs synthesized with VH032 or novel VHL ligands

  • Cell culture reagents

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF or nitrocellulose membranes and transfer apparatus

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibody against the target protein

  • Primary antibody against a loading control (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with a range of concentrations of the PROTACs for a specific duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

  • Lyse the cells and quantify the protein concentration using a BCA assay.

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and incubate with the primary antibody for the target protein, followed by the HRP-conjugated secondary antibody.

  • Visualize the protein bands using ECL and an imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein levels to the loading control and calculate the percentage of degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.[3][12]

Conclusion

The data presented unequivocally demonstrates the significant advancements made in the development of VHL ligands since the advent of (R,S,S)-VH032. Novel ligands such as VH101, VH298, and particularly GNE7599, exhibit substantially improved binding affinities to VHL. The picomolar affinity of GNE7599 represents a paradigm shift in potency. Furthermore, the enhanced cellular permeability and oral bioavailability of ligands like GNE7599 address a critical limitation of earlier peptidomimetic VHL ligands, paving the way for the development of orally administered PROTAC therapeutics.[9][13]

For researchers in the field of targeted protein degradation, the choice of VHL ligand is a critical determinant of the resulting PROTAC's efficacy. While (R,S,S)-VH032 remains a valuable tool, the superior characteristics of these novel ligands offer the potential for developing more potent and druggable protein degraders. This guide provides the foundational data and methodologies to aid in the rational selection and benchmarking of VHL ligands for future drug discovery endeavors.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Logistics for Handling (R,S,S)-VH032

For researchers, scientists, and drug development professionals working with (R,S,S)-VH032, a ligand for the E3 Ligase VHL used in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a comprehensive understanding...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals working with (R,S,S)-VH032, a ligand for the E3 Ligase VHL used in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a comprehensive understanding of safety and handling procedures is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of this compound in the laboratory.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of (R,S,S)-VH032. This is based on general laboratory safety guidelines for handling chemical compounds.

PPE CategoryItemSpecification
Hand Protection GlovesNitrile gloves are recommended for handling the solid compound and its solutions.
Eye Protection Safety Glasses or GogglesSafety glasses with side shields or chemical splash goggles should be worn at all times.
Body Protection Laboratory CoatA standard laboratory coat should be worn to protect personal clothing.
Respiratory Protection Not generally requiredWork should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Operational Plan for Handling and Use

A systematic approach to handling (R,S,S)-VH032, from receipt to disposal, is critical for maintaining a safe laboratory environment.

Receiving and Storage
  • Upon receipt, visually inspect the container for any damage or leaks.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.

  • Recommended storage for the powder form is at -20°C for long-term stability.

Preparation of Solutions
  • All weighing and solution preparation should be performed in a chemical fume hood to prevent inhalation of the powder.

  • Use appropriate solvents as recommended by the supplier. (R,S,S)-VH032 is typically soluble in DMSO.

  • Ensure all glassware is clean and dry before use.

Handling and Experimental Use
  • Always wear the recommended PPE.

  • Avoid direct contact with the skin, eyes, and clothing.

  • In case of accidental contact, immediately flush the affected area with copious amounts of water.

  • Prevent the generation of dust or aerosols.

Disposal Plan

Proper disposal of (R,S,S)-VH032 and its waste is essential to prevent environmental contamination and ensure regulatory compliance.

  • Unused Compound: Dispose of as chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

  • Contaminated Materials: All disposable items that have come into contact with (R,S,S)-VH032, such as gloves, pipette tips, and paper towels, should be collected in a designated, sealed waste container for chemical waste disposal.

  • Solutions: Waste solutions containing (R,S,S)-VH032 should be collected in a clearly labeled, sealed container for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for handling (R,S,S)-VH032 in a research setting.

VH032_Workflow cluster_prep Preparation cluster_handling Handling & Use cluster_disposal Disposal Receive Receive & Inspect Store Store at -20°C Receive->Store Receive->Store Weigh Weigh in Fume Hood Store->Weigh Store->Weigh Dissolve Dissolve in DMSO Weigh->Dissolve Weigh->Dissolve Experiment Perform Experiment Dissolve->Experiment Collect_Solid Collect Solid Waste Experiment->Collect_Solid Experiment->Collect_Solid Collect_Liquid Collect Liquid Waste Experiment->Collect_Liquid Experiment->Collect_Liquid Dispose Dispose via HazWaste Collect_Solid->Dispose Collect_Solid->Dispose Collect_Liquid->Dispose Collect_Liquid->Dispose

Caption: Workflow for the safe handling and disposal of (R,S,S)-VH032.

References

© Copyright 2026 BenchChem. All Rights Reserved.